N-hydroxyfuran-2-carboximidamide hydrochloride

Core Science & Biosynthesis

N-hydroxyfuran-2-carboximidamide hydrochloride CAS 1236839-88-5

An In-depth Technical Guide to N-hydroxyfuran-2-carboximidamide Hydrochloride and Related Furan-Based Bioactive Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Niche Chemical Entity

N-hydroxyfuran-2-carboximidamide hydrochloride, identified by CAS Number 1236839-88-5, represents a specific and relatively niche molecule within the broader class of furan-based compounds. Publicly available, in-depth technical data exclusively for this hydrochloride salt is limited. Therefore, this guide adopts a holistic and scientifically grounded approach. We will first present the known information for the target molecule and then expand our analysis to its core structure, the N-hydroxyfuran-2-carboximidamide (amidoxime) moiety, and its close, well-documented analog, N-hydroxyfuran-2-carboxamide (a hydroxamic acid). By examining the synthesis, properties, and applications of these related structures, we can provide valuable, field-proven insights and predictive context for researchers working with or considering N-hydroxyfuran-2-carboximidamide hydrochloride in their own development pipelines.

Part 1: Core Profile of N-hydroxyfuran-2-carboximidamide Hydrochloride

This section consolidates the specific identifiers and available data for the target compound.

Chemical Identity and Structure

The fundamental structure is an N-hydroxy-carboximidamide (commonly known as an amidoxime) appended to a furan ring at the 2-position. The hydrochloride salt form enhances solubility and stability for potential research and development applications.

• Chemical Name: N-hydroxyfuran-2-carboximidamide hydrochloride

• CAS Number: 1236839-88-5[1]

• Molecular Formula (for free base): C₅H₆N₂O₂[2]

• Molecular Weight (for free base): 126.11 g/mol

• Synonyms: Furan-2-carboximidamide, N-hydroxy-

The core structure features a furan ring, a versatile heterocyclic scaffold known for its presence in numerous bioactive compounds. The amidoxime functional group is a key pharmacophore, often utilized as a nitric oxide donor, a zinc-binding group in metalloenzyme inhibitors, or a bioisostere for carboxylic acids.

Caption: Chemical structure of the free base.

Physicochemical Properties (Predicted)

Property	Predicted Value / Observation	Causality & Scientific Insight
Physical Form	Likely a solid (crystalline or powder) at room temperature.	The presence of ionic (hydrochloride salt) and polar (N-OH, NH₂) groups leads to strong intermolecular forces, favoring a solid state.
Aqueous Solubility	Expected to be higher than the free base.	The hydrochloride salt form protonates one of the nitrogen atoms, creating an ionic species that is more readily solvated by polar solvents like water. This is a common strategy in drug development to improve bioavailability.
XlogP (Predicted)	0.1	This low value indicates a hydrophilic character, suggesting good aqueous solubility but potentially lower passive diffusion across lipid membranes compared to more lipophilic analogs.[2]
Hydrogen Bond Donors	3 (two on -NH₂ and one on -OH)	These sites are critical for interacting with biological targets, such as the active sites of enzymes, through hydrogen bonding.
Hydrogen Bond Acceptors	3 (furan oxygen, N=, and N-OH oxygen)	The distribution of donors and acceptors makes the molecule a versatile binding partner for various protein targets.

Part 2: Synthesis and Methodologies

While a specific, published synthesis for CAS 1236839-88-5 is not available, the pathway to N-hydroxy-carboximidamides (amidoximes) is a well-established transformation in medicinal chemistry. The most direct and common approach involves the reaction of a nitrile with hydroxylamine.

General Synthetic Pathway: From Nitrile to Amidoxime

This protocol is based on established methods for analogous compounds and represents the most probable route to the target molecule.[3]

Core Reaction: Furan-2-carbonitrile + Hydroxylamine → N-hydroxyfuran-2-carboximidamide

Caption: Probable synthetic workflow for the target compound.

Step-by-Step Experimental Protocol (Exemplary)

This protocol is a self-validating system designed for adaptability in a research setting.

• Reagent Preparation: In a pressurized reaction vial, dissolve furan-2-carbonitrile (1.0 equivalent) in absolute ethanol.

  • Causality: Ethanol is a common solvent that effectively dissolves both the nitrile and hydroxylamine, facilitating the reaction. A pressurized vial is used to prevent the evaporation of the solvent and reagent at elevated temperatures.[3]

• Reaction Initiation: To the stirred solution, add an aqueous solution of hydroxylamine (e.g., 50% w/w, 2-4 equivalents). If using hydroxylamine hydrochloride, a base such as sodium or potassium carbonate (2-3 equivalents) must be added to liberate the free hydroxylamine in situ.

  • Causality: An excess of hydroxylamine is used to drive the reaction to completion. The base neutralizes the HCl from the hydroxylamine salt, which would otherwise protonate the nucleophile and halt the reaction.

• Thermal Conditions: Seal the vial and heat the reaction mixture to 90°C for 1-2 hours.

  • Trustworthiness: Reaction progress should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to confirm the consumption of the starting material.

• Workup & Isolation (Free Base): After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the ethanol. The resulting crude product can often be used directly or purified by recrystallization or column chromatography.

• Salt Formation: Dissolve the purified free base in a minimal amount of a dry organic solvent (e.g., diethyl ether or ethyl acetate). Add a solution of hydrochloric acid in an organic solvent (e.g., 1M HCl in dioxane) dropwise with stirring.

  • Causality: The use of an organic solvent prevents the introduction of water, which could affect the stability and crystalline nature of the final salt.

• Final Product Isolation: The hydrochloride salt will typically precipitate from the solution. Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum to yield N-hydroxyfuran-2-carboximidamide hydrochloride.

Part 3: Potential Applications & Biological Context

The true value of a molecule lies in its potential applications. Based on the known activities of furan-carboxamides and amidoximes, we can project several promising avenues for research and drug development.

Furan-2-Carboxamides as Anti-cancer Agents

Recent studies have highlighted the potential of furan-2-carboxamide derivatives as potent anti-cancer agents. One novel compound was identified as a microtubule-stabilizing agent, a mechanism shared with highly successful chemotherapy drugs like Taxol®.[4]

• Mechanism of Action: These agents bind to tubulin, preventing the disassembly of microtubules. This action disrupts the mitotic spindle, a structure essential for chromosome segregation during cell division. The cell is consequently arrested in the M-phase of the cell cycle, which ultimately triggers apoptosis (programmed cell death).[4]

• Relevance: The N-hydroxyfuran-2-carboximidamide scaffold could be explored for similar microtubule-targeting activities. The amidoxime group may offer unique binding interactions within the tubulin pocket compared to a simple amide, potentially leading to altered potency or selectivity.

Caption: Pathway of microtubule-stabilizing anticancer agents.

Bioisosteric Replacement and Antibiofilm Activity

In another area of research, furan-2-carboxamides have been designed as bioisosteric replacements for furanone rings to create agents with antibiofilm activity against pathogens like Pseudomonas aeruginosa.[5]

• Scientific Rationale: Furanones are known quorum sensing inhibitors but can be metabolically unstable. Replacing the labile furanone ring with a more robust furan-2-carboxamide moiety can improve the drug-like properties of the compound while retaining biological activity.[5]

• Mechanism: These compounds are suggested to act as antagonists of the LasR receptor, a key regulator in the P. aeruginosa quorum sensing system. By blocking this signaling pathway, the compounds inhibit the formation of biofilms and the production of virulence factors.[5]

• Relevance: N-hydroxyfuran-2-carboximidamide hydrochloride could serve as a novel scaffold in this context. The amidoxime group offers different steric and electronic properties than the amides previously studied, potentially leading to new and potent LasR antagonists.

General Medicinal Chemistry Applications

The furan ring and amidoxime group are independently valuable in drug design.

• Furan Moiety: Found in drugs targeting a wide range of conditions, including microbial infections and hyperlipidemia.[6][7]

• Amidoxime Moiety: Known to act as a prodrug for amidines, and its ability to release nitric oxide (NO) is leveraged in developing cardiovascular drugs. This functional group is also a key component in inhibitors of enzymes like urease and catechol-O-methyltransferase (COMT).

Part 4: Safety, Handling, and Analytical Considerations

Proper handling and analysis are paramount for research integrity and safety. While a specific Safety Data Sheet (SDS) for CAS 1236839-88-5 is not publicly available, guidelines can be established from data on analogous compounds.[8][9][10][11]

Safety and Handling

Based on SDS information for related furan carboxamides and hydroxamic acids, the following precautions should be taken:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[8][10][11]

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or powder.[9][10]

• Contact Avoidance: Avoid contact with skin and eyes. The compound may cause skin and serious eye irritation.[9][10] In case of contact, rinse immediately and thoroughly with water.

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place, away from incompatible materials like strong oxidizing agents.[9][10]

Analytical Characterization

A comprehensive characterization of the synthesized compound is crucial for validating its identity and purity.

Analytical Method	Purpose & Expected Outcome
¹H and ¹³C NMR	Structure Confirmation: Provides a detailed map of the proton and carbon environments. The spectra should be consistent with the proposed structure, showing characteristic signals for the furan ring protons, the exchangeable protons of the NH₂ and OH groups, and the carbons of the furan and amidoxime moieties.
Mass Spectrometry	Molecular Weight Verification: Techniques like Electrospray Ionization (ESI-MS) will confirm the molecular weight of the parent ion, matching the calculated mass for C₅H₆N₂O₂.[2]
HPLC/UPLC	Purity Assessment: A High-Performance Liquid Chromatography method should be developed to assess the purity of the sample. A pure sample will show a single major peak. This technique is also essential for monitoring reaction progress.[12]
FTIR Spectroscopy	Functional Group Identification: Fourier-Transform Infrared spectroscopy can identify characteristic vibrational frequencies for key functional groups, such as the O-H stretch, N-H stretches, C=N double bond, and the C-O-C stretches of the furan ring.[12]

Conclusion

N-hydroxyfuran-2-carboximidamide hydrochloride (CAS 1236839-88-5) is a compound of significant interest due to its combination of two pharmacologically relevant moieties: the furan ring and the amidoxime group. While direct, extensive research on this specific salt is sparse, a robust framework for its synthesis, handling, and potential application can be constructed by analyzing its structural analogs. The demonstrated potential of related furan-carboxamides in oncology and infectious disease provides a strong rationale for the further investigation of this compound. Researchers and drug development professionals are encouraged to use the methodologies and insights presented in this guide as a foundation for exploring the therapeutic potential of this promising chemical scaffold.

References

A consolidated list of sources cited in this document.

• Material Safety Data Sheet. Greenbook. [Link]

• N-Hydroxyfuran-2-carboxamide. MySkinRecipes. [Link]

• US Patent No. 8829195. Regulations.gov. [Link]

• WIPO - Search International and National Patent Collections. WIPO. [Link]

• (12) United States Patent. Big Molecule Watch. [Link]

• Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. PMC. [Link]

• Furan-2-carboxamide derivative, a novel microtubule stabilizing agent induces mitotic arrest and potentiates apoptosis in cancer cells. PubMed. [Link]

• (12) United States Patent. Googleapis. [Link]

• N'-hydroxyfuran-2-carboximidamide (C5H6N2O2). PubChemLite. [Link]

• Identity. ECHA CHEM. [Link]

• Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease. PMC. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of New Furan-2-Carboxamide Derivatives | Request PDF. ResearchGate. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

Sources

• 1. 1236839-88-5|N-Hydroxyfuran-2-carboximidamide|BLD Pharm [bldpharm.com]
• 2. PubChemLite - N'-hydroxyfuran-2-carboximidamide (C5H6N2O2) [pubchemlite.lcsb.uni.lu]
• 3. N'-HYDROXY-2-THIOPHENECARBOXIMIDAMIDE synthesis - chemicalbook [chemicalbook.com]
• 4. Furan-2-carboxamide derivative, a novel microtubule stabilizing agent induces mitotic arrest and potentiates apoptosis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Hydroxyfuran-2-carboxamide [myskinrecipes.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. fishersci.com [fishersci.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. merckmillipore.com [merckmillipore.com]

Furan-2-carboxamidoxime Hydrochloride: A Technical Guide to Structural Elucidation and Synthetic Applications

Target Audience: Researchers, Scientists, and Drug Development Professionals Discipline: Medicinal Chemistry & Synthetic Organic Chemistry

Introduction and Pharmacophore Significance

Furan-2-carboxamidoxime hydrochloride (IUPAC: N'-hydroxyfuran-2-carboximidamide hydrochloride) is a highly versatile heterocyclic building block in modern drug discovery. Structurally, it features an electron-rich furan ring conjugated with an amidoxime moiety. The amidoxime functional group is of paramount importance in medicinal chemistry; it frequently serves as a bioisostere for carboxylic acids and amides, a potent metal chelator, and a critical intermediate for the synthesis of 1,2,4-oxadiazole derivatives[1]. By stabilizing the amidoxime as a hydrochloride salt, chemists can ensure long-term bench stability and prevent premature oxidative degradation of the sensitive N-hydroxyimidamide core[2].

Physicochemical Profiling

To facilitate accurate stoichiometric calculations and analytical tracking, the foundational quantitative data for Furan-2-carboxamidoxime hydrochloride is summarized below[2]:

Property	Value
IUPAC Name	N'-hydroxyfuran-2-carboximidamide hydrochloride
CAS Registry Number	261734-99-0
Molecular Formula	C₅H₇ClN₂O₂
Molecular Weight	162.57 g/mol
Appearance	Solid (typically white to off-white crystalline powder)
Core Pharmacophore	Furan ring conjugated with an amidoxime moiety

Mechanistic Applications in Medicinal Chemistry

As a Senior Application Scientist, it is crucial to understand why this specific scaffold is selected during hit-to-lead optimization:

• Precursor to 1,2,4-Oxadiazoles: The primary application of furan-2-carboxamidoxime is its coupling with activated carboxylic acids (or acid chlorides) followed by thermal cyclization to yield 3-(furan-2-yl)-1,2,4-oxadiazoles[1]. The resulting 1,2,4-oxadiazole ring is a metabolically stable bioisostere that resists esterase and amidase cleavage while maintaining favorable hydrogen-bonding profiles.

• Nitric Oxide (NO) Donation: Amidoximes can undergo enzymatic or oxidative cleavage in vivo to release nitric oxide, making this scaffold valuable in the design of cardiovascular and antimicrobial agents.

• Metal Chelation: The bidentate nature of the amidoxime group (utilizing both the imine nitrogen and the hydroxyl oxygen) allows for high-affinity chelation of transition metals and actinides, a property heavily leveraged in both targeted radiotherapies and environmental materials science.

Experimental Protocols: Synthesis and Validation

The synthesis of furan-2-carboxamidoxime relies on the nucleophilic addition of hydroxylamine to furan-2-carbonitrile (2-furonitrile)[3]. The following self-validating protocol details the methodology, emphasizing the chemical causality behind each experimental parameter.

Materials Required

• Furan-2-carbonitrile (Starting material, C₅H₃NO, MW: 93.08 g/mol )[4]

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃) or Triethylamine (Et₃N)

• Solvent: Ethanol/Water mixture (1:2 v/v)

• Anhydrous Hydrogen Chloride (gas or ethereal solution)

Step 1: Reagent Solubilization and in situ Free-Basing

Procedure: Suspend furan-2-carbonitrile (1.0 eq) in the ethanol/water solvent system. Add hydroxylamine hydrochloride (1.5 - 2.0 eq) and sodium carbonate (1.1 - 2.2 eq) to the stirring mixture[3]. Causality & Logic: Free hydroxylamine is highly reactive and prone to explosive decomposition at high concentrations; therefore, it is supplied as a stable hydrochloride salt. Sodium carbonate is introduced to neutralize the HCl, liberating the nucleophilic free hydroxylamine in situ[5]. The biphasic ethanol/water solvent system is critical: ethanol solubilizes the organic furan-2-carbonitrile, while water ensures the dissolution of the inorganic salts, creating a homogeneous microenvironment that maximizes collision frequency between the liberated hydroxylamine and the nitrile[3].

Step 2: Nucleophilic Addition and Reflux

Procedure: Heat the reaction mixture to reflux (approx. 70–80 °C) for 4–6 hours, monitoring the consumption of the nitrile via Thin Layer Chromatography (TLC) or LC-MS[5]. Causality & Logic: The cyano carbon of furan-2-carbonitrile is electrophilic, but the reaction rate at room temperature can be sluggish due to the resonance stabilization provided by the furan ring. Heating to reflux provides the necessary thermal energy to overcome the activation barrier for the nucleophilic attack by the hydroxylamine nitrogen[5]. Prolonged heating or excessive base should be strictly avoided to prevent the unwanted hydrolysis of the nitrile intermediate into a primary amide byproduct (furan-2-carboxamide)[6].

Step 3: Isolation and Hydrochloride Salt Formation

Procedure: Upon completion, cool the mixture to room temperature. Extract the free amidoxime using ethyl acetate, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. To form the hydrochloride salt, dissolve the crude amidoxime in a minimal amount of dry diethyl ether, and add a stoichiometric amount of ethereal HCl until precipitation occurs. Filter and dry the solid in vacuo. Causality & Logic: The free amidoxime base is sensitive to oxidative degradation over time. Converting it to the hydrochloride salt (furan-2-carboxamidoxime hydrochloride) significantly enhances its shelf-life, crystalline stability, and aqueous solubility, making it an ideal, reliable precursor for downstream pharmaceutical synthesis[2].

Downstream Application Workflow

The following diagram illustrates the logical progression from the raw nitrile starting material to the final 1,2,4-oxadiazole bioisostere target, utilizing furan-2-carboxamidoxime as the pivotal intermediate.

Synthetic workflow from furan-2-carbonitrile to 1,2,4-oxadiazole via furan-2-carboxamidoxime.

References

• Title: 261734-99-0 | (Z)-N'-羟基呋喃-2-甲脒盐酸盐 - MolCore | Source: molcore.com | URL: 2

• Title: Furamizole | 17505-25-8 - Benchchem | Source: benchchem.com | URL: 1

• Title: Amidoxime | 186953-55-9 - Benchchem | Source: benchchem.com | URL: 3

• Title: 2-Furonitrile - Grokipedia | Source: grokipedia.com | URL: 4

• Title: Optimizing reaction conditions for the synthesis of amidoximes from nitriles - Benchchem | Source: benchchem.com | URL: 5

• Title: Common side products in the synthesis of Biphenyl-4-amidoxime and how to avoid them - Benchchem | Source: benchchem.com | URL: 6

Sources

• 1. Furamizole | 17505-25-8 | Benchchem [benchchem.com]
• 2. molcore.com [molcore.com]
• 3. Amidoxime | 186953-55-9 | Benchchem [benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

N-Hydroxyfuran-2-carboximidamide: Solvation Thermodynamics and Methodological Protocols in Aqueous vs. DMSO Systems

Executive Summary

N-hydroxyfuran-2-carboximidamide (also known as furan-2-carboxamidoxime or 2-furamidoxime, CAS 50892-99-4) is a critical heterocyclic building block utilized in the synthesis of 1,2,4-oxadiazoles, nitric oxide (NO) donors, and various biologically active pharmacophores[1]. A fundamental challenge in handling this compound during high-throughput screening and synthetic workflows is its differential solubility. Understanding its solvation thermodynamics in water versus dimethyl sulfoxide (DMSO) is essential for preventing precipitation artifacts, ensuring accurate assay dosing, and optimizing reaction yields.

Structural Drivers of Solvation

The molecular architecture of N-hydroxyfuran-2-carboximidamide dictates its solvent interactions[2]. The molecule consists of two distinct domains:

• Furan Ring: A hydrophobic, aromatic five-membered ring that resists integration into the highly ordered hydrogen-bond network of water.

• Amidoxime Group (-C(=NOH)NH₂): A highly polar moiety possessing both hydrogen-bond donor (-OH, -NH₂) and acceptor (N, O) capabilities.

Aqueous Solvation (Water)

In aqueous media, the amidoxime group forms favorable hydrogen bonds with water molecules. However, the furan ring induces a hydrophobic effect—forcing water molecules to form an entropically unfavorable clathrate-like cage around the non-polar surface. The net free energy of solvation is marginal, resulting in low to moderate aqueous solubility.

Aprotic Solvation (DMSO)

DMSO is a strongly polar, aprotic solvent with a high dielectric constant and a potent hydrogen-bond accepting sulfoxide (S=O) oxygen. DMSO readily accepts hydrogen bonds from the -OH and -NH₂ protons of the amidoxime group[3]. Concurrently, the polarizable furan ring engages in favorable dipole-induced dipole interactions with DMSO. Lacking a hydrogen-bond donor, DMSO does not form an internal cohesive network that must be disrupted by the furan ring, leading to highly favorable solvation thermodynamics and high solubility[1].

Quantitative Solubility and Solvent Parameters

The table below summarizes the physicochemical parameters of the solvents and the comparative solubility profile of N-hydroxyfuran-2-carboximidamide.

Parameter / Property	Water (H₂O)	Dimethyl Sulfoxide (DMSO)
Dielectric Constant (ε at 25°C)	80.1	46.7
Dipole Moment (D)	1.85	3.96
H-Bond Donor Capacity	Strong	None
H-Bond Acceptor Capacity	Strong	Very Strong
Solute Solvation Mechanism	H-bonding (Amidoxime only)	H-bond acceptance + Dipole interaction
Estimated Solubility Range	< 5 - 10 mg/mL (Low/Moderate)	> 100 mg/mL (High)

Experimental Protocol: Thermodynamic Solubility Profiling

To empirically validate the solubility of N-hydroxyfuran-2-carboximidamide, the shake-flask method coupled with HPLC-UV quantification is the gold standard. This self-validating system ensures that thermodynamic equilibrium is reached, avoiding kinetic supersaturation artifacts.

Step-by-Step Methodology:

• Solvent Preparation: Prepare pure DMSO and a physiologically relevant aqueous buffer (e.g., PBS, pH 7.4).

• Saturation: Add an excess of solid N-hydroxyfuran-2-carboximidamide (e.g., 200 mg) to 1 mL of each solvent in sealed amber glass vials.

  • Causality: Amber vials prevent potential photo-degradation of the light-sensitive amidoxime moiety during the extended incubation period.

• Isothermal Equilibration: Agitate the vials in a thermostatic shaker at 25°C at 300 rpm for 48 hours.

  • Causality: A 48-hour incubation ensures the system transitions from kinetic dissolution to a true thermodynamic equilibrium state, preventing false-positive solubility readings from transient supersaturation.

• Phase Separation: Centrifuge the suspensions at 15,000 × g for 15 minutes. Carefully extract the supernatant and filter through a 0.22 µm syringe filter (PTFE for DMSO; PVDF for aqueous).

  • Causality: Centrifugation and filtration remove undissolved micro-particulates that would otherwise scatter light or falsely elevate the HPLC integration area.

• Dilution and Quantification: Dilute the DMSO filtrate 1:100 in the mobile phase to prevent detector saturation. Analyze via HPLC-UV (e.g., C18 column, 254 nm detection) against a pre-established calibration curve.

Workflow and Mechanistic Visualizations

Thermodynamic solubility determination workflow for N-hydroxyfuran-2-carboximidamide.

Mechanistic solvation pathways of N-hydroxyfuran-2-carboximidamide in water versus DMSO.

Implications for Drug Discovery and Synthesis

In drug development, N-hydroxyfuran-2-carboximidamide is typically prepared as a highly concentrated stock solution (e.g., 10–50 mM) in pure DMSO due to its excellent solubility profile[1][3]. However, researchers must be acutely aware of the "DMSO crash" phenomenon. When this DMSO stock is introduced into an aqueous biological assay buffer (typically aiming for <1% final DMSO concentration), the DMSO rapidly diffuses into the bulk water. The local concentration of the compound briefly exceeds its aqueous thermodynamic solubility limit, causing it to precipitate or form colloidal aggregates.

Mitigation Strategies:

• Perform serial dilutions in intermediate solvent mixtures rather than a single large-step dilution into water.

• Utilize co-solvents or surfactants (e.g., Tween-80, cyclodextrins) in the aqueous receiving buffer to lower the entropic penalty of the furan ring.

• Safety Warning: Distilling or heating amidoximes near their melting points can lead to rapid exothermic decomposition; thermal hazards must be strictly managed when evaporating solvents to recover the solid compound[4].

References

• PubChemLite. "N'-hydroxyfuran-2-carboximidamide (C5H6N2O2)". Source: uni.lu. 2

• Benchchem. "Furamizole". Source: benchchem.com. 1

• RSC Advances. "Solubility behavior of aramids containing amidoxime pendant groups". Source: yavuzlab.com. 3

• Bretherick's Handbook of Reactive Chemical Hazards. "Furan-2-amidoxime[50892-99-4]". Source: epdf.pub. 4

Sources

• 1. Furamizole | 17505-25-8 | Benchchem [benchchem.com]
• 2. PubChemLite - N'-hydroxyfuran-2-carboximidamide (C5H6N2O2) [pubchemlite.lcsb.uni.lu]
• 3. yavuzlab.com [yavuzlab.com]
• 4. epdf.pub [epdf.pub]

Introduction: Establishing Chemical Identity and Strategic Value

An In-Depth Technical Guide to Furan-2-carboxamidine Hydrochloride for Drug Discovery Professionals

The query for "Furan-2-amidoxime HCl" leads to a nuanced discussion of chemical nomenclature. While "amidoxime" refers to a specific functional group (a hydroxylated amidine), this exact name is not commonly associated with a commercially available or extensively documented starting material. The chemically precise and widely recognized analogue is Furan-2-carboxamidine hydrochloride , also known as 2-Furancarboximidamide HCl . This guide will focus on this definitive compound, providing a technical framework for its synthesis, characterization, and potential applications in drug discovery.

The strategic value of this molecule lies in the convergence of two powerful medicinal chemistry motifs: the furan scaffold and the amidine functional group. The furan ring is a five-membered aromatic heterocycle that is considered a "privileged scaffold".[1] It frequently serves as a bioisosteric replacement for phenyl rings, offering a similar spatial arrangement but with distinct electronic properties, polarity, and metabolic profile.[2] The amidine group, a strong base at physiological pH, is a key pharmacophore capable of forming strong hydrogen bond interactions with biological targets. Furan-2-carboxamidine hydrochloride therefore represents a versatile building block for developing novel therapeutics.

Physicochemical and Structural Data

The fundamental properties of Furan-2-carboxamidine hydrochloride are summarized below, providing essential data for experimental design and computational modeling.

Property	Value	Source(s)
Chemical Name	Furan-2-carboxamidine hydrochloride	[3]
Synonym(s)	2-Furancarboximidamide HCl	[3]
CAS Number	54610-69-4	[3]
Molecular Formula	C₅H₇ClN₂O	[3]
Molecular Weight	146.58 g/mol	[3]
Melting Point	63-65 °C	[3]
Boiling Point	220.1 °C at 760 mmHg	[3]
InChIKey	BTQGDMLCRXCBGR-UHFFFAOYSA-N	[3]

Molecular Structure:

Synthesis and Mechanistic Rationale

The most logical and established method for synthesizing amidines from a nitrile precursor is the Pinner reaction .[4][5] This two-step process provides a controlled and efficient route to the target compound from readily available 2-furonitrile.

Causality of Experimental Choices: The Pinner reaction is predicated on the activation of the nitrile by an acid, followed by nucleophilic attack. The choice of anhydrous alcohol (e.g., ethanol) as the solvent and reactant is critical; in the presence of water, the reaction intermediate would readily hydrolyze to form an undesired ester. Gaseous hydrogen chloride is used not only as the catalyst but also to form the stable, isolable intermediate salt, known as a Pinner salt. The subsequent ammonolysis step displaces the alkoxy group to form the final, highly stable amidinium salt.

Caption: Proposed two-step synthesis via the Pinner reaction.

Analytical Characterization Profile

While a publicly archived, fully assigned spectrum for Furan-2-carboxamidine hydrochloride is not available, its characteristic spectral data can be reliably predicted based on extensive data from analogous furan-2-carboxamide and other furan derivatives.[6][7][8]

Technique	Predicted Spectral Features
¹H NMR	δ 9.0-9.5 ppm (broad singlet, 2H): Protons of the -NH₂ group of the amidinium ion. δ 8.5-9.0 ppm (broad singlet, 1H): Proton of the =NH group of the amidinium ion. δ ~7.8 ppm (multiplet, 1H): Furan ring proton at position 5 (H5). δ ~7.4 ppm (multiplet, 1H): Furan ring proton at position 3 (H3). δ ~6.7 ppm (multiplet, 1H): Furan ring proton at position 4 (H4).
¹³C NMR	δ ~160 ppm: Quaternary carbon of the amidinium group (C=N). δ ~148 ppm: Furan ring carbon at position 5 (C5). δ ~145 ppm: Furan ring carbon at position 2 (C2). δ ~118 ppm: Furan ring carbon at position 3 (C3). δ ~113 ppm: Furan ring carbon at position 4 (C4).
IR (cm⁻¹)	3100-3400 (broad): N-H stretching vibrations of the primary and secondary amines in the amidinium salt. ~1670 (strong): C=N stretching vibration, characteristic of the imine/amidinium functionality. 1580-1620 (medium): C=C stretching of the furan ring. 1000-1100 (medium): C-O-C stretching of the furan ether linkage.

Applications in Drug Development and Design

The Furan Scaffold as a Versatile Bioisostere

In medicinal chemistry, the strategic replacement of one chemical group with another that retains similar biological activity is known as bioisosteric replacement. The furan ring is a classic non-classical bioisostere of the phenyl ring. This substitution can significantly improve a drug candidate's profile by altering its solubility, lipophilicity, and metabolic stability while preserving essential binding interactions.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. PubChemLite - Furan-2-carboximidamide hydrochloride (C5H6N2O) [pubchemlite.lcsb.uni.lu]
• 3. furan-2-carboximidamide hydrochloride | 54610-69-4 [sigmaaldrich.com]
• 4. Pinner reaction - Wikipedia [en.wikipedia.org]
• 5. Pinner Reaction [organic-chemistry.org]
• 6. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. N-(2,2-Diphenylethyl)furan-2-carboxamide [mdpi.com]

Structural and Pharmacological Divergence: Furan-2-carboxamide vs. Furan-2-carboximidamide in Drug Design

As a Senior Application Scientist, I frequently observe drug development programs stall due to a fundamental misunderstanding of functional group bioisosterism. Swapping a furan-2-carboxamide for a furan-2-carboximidamide is not a mere structural tweak; it is a profound physicochemical shift. While both molecules share a furan core, the transition from an amide to an amidine fundamentally alters the molecule's electronic distribution, basicity, and target engagement profile.

This technical guide dissects the causality behind these differences, mapping their physicochemical properties to pharmacological outcomes, and provides self-validating synthetic workflows for their integration into drug discovery pipelines.

Physicochemical Causality: The Amide vs. Amidine Dichotomy

The divergent behavior of these two moieties stems entirely from their electronic configurations and resulting acid-base chemistry.

Furan-2-carboxamide features a carbonyl oxygen adjacent to an amino group. The lone pair on the nitrogen atom is highly delocalized into the electronegative carbonyl oxygen via resonance. This delocalization strips the nitrogen of its basicity, rendering the amide functionally neutral at physiological pH. It acts as a versatile, uncharged hydrogen-bond donor and acceptor.

Furan-2-carboximidamide , conversely, replaces the carbonyl oxygen with an imino nitrogen (=NH). The lone pair on the amino nitrogen (-NH₂) delocalizes onto the sp²-hybridized imino nitrogen. When exposed to physiological pH, the imino nitrogen readily accepts a proton, creating a highly stable, symmetrical amidinium cation [1]. Because the positive charge is equally shared across both nitrogen atoms, the conjugate acid is exceptionally stable, resulting in a pKa shift of over 10 units compared to the amide [4].

Quantitative Physicochemical Comparison

Property	Furan-2-carboxamide	Furan-2-carboximidamide
Functional Group	Amide (-C(=O)NH₂)	Amidine (-C(=NH)NH₂)
Conjugate Acid pKa	~ -0.5 (Non-basic)	~ 10.0 - 11.0 (Strong base)
State at pH 7.4	Neutral (Un-ionized)	Cationic (Protonated)
H-Bonding Profile	1 Donor, 1 Acceptor	Bidentate Donor (as amidinium)
Primary Interaction Mode	Neutral dipole / H-bonding	Electrostatic salt-bridges
Membrane Permeability	High (Passive diffusion)	Low (Requires active transport/carriers)

Pharmacological Trajectories in Drug Design

The physicochemical differences outlined above dictate entirely different pharmacological applications.

Furan-2-carboxamides are frequently deployed when a neutral pharmacophore is required to navigate hydrophobic binding pockets without incurring the desolvation penalty of a charged species. For example, diversity-oriented synthesis has identified furan-2-carboxamides as potent anti-biofilm agents targeting the LasR quorum-sensing receptor in Pseudomonas aeruginosa [2]. The neutral amide effectively mimics native homoserine lactones, allowing for deep pocket penetration.

Furan-2-carboximidamides are deployed when a strong, directional electrostatic interaction is mandatory. The amidinium cation acts as an excellent arginine mimetic [1]. In the development of neuronal Nitric Oxide Synthase (nNOS) inhibitors for melanoma treatment, the furan-2-carboximidamide headgroup is critical; its permanent positive charge forms a highly stable bidentate salt bridge with a catalytic Glutamate residue in the nNOS active site [3]. Furthermore, the cationic nature of amidines makes them classic DNA minor groove binders, often utilized in anti-parasitic drug development.

Caption: Pharmacological divergence of furan-2-carboxamide and furan-2-carboximidamide.

Self-Validating Synthetic Methodologies

To ensure scientific integrity, the synthesis of these compounds must not rely on blind execution. The protocols below are designed as self-validating systems , incorporating orthogonal analytical checkpoints that gate-keep the progression of the workflow.

Protocol A: Synthesis of Furan-2-carboximidamide Hydrochloride (Pinner Reaction)

The synthesis of amidines from nitriles requires strict exclusion of water to prevent the irreversible hydrolysis of the imidate intermediate into an ester [4].

Step 1: Imidate Formation

• Action: Dissolve 2-furonitrile (1.0 eq) in anhydrous methanol. Cool the reaction vessel to 0°C under an argon atmosphere. Bubble anhydrous HCl gas through the solution until saturation is achieved. Stir for 24 hours at room temperature.

• Causality: The anhydrous HCl protonates the nitrile, vastly increasing its electrophilicity, allowing the weak nucleophile (methanol) to attack and form methyl 2-furoimidate hydrochloride.

• Validation Checkpoint 1 (FT-IR): Pull a 10 µL aliquot, evaporate, and run an FT-IR. Do not proceed until the sharp nitrile stretch (~2220 cm⁻¹) has completely disappeared and is replaced by a strong C=N stretch (~1650 cm⁻¹).

Step 2: Amination

• Action: Concentrate the reaction mixture in vacuo to remove excess HCl. Resuspend the crude imidate in anhydrous methanol and add a 7.0 N solution of methanolic ammonia (5.0 eq). Stir at room temperature for 48 hours.

• Causality: Ammonia acts as a superior nucleophile, displacing the methoxy group to yield the final amidine.

• Validation Checkpoint 2 (LC-MS & NMR): Analyze the crude mixture via LC-MS to confirm the [M+H]⁺ mass of 111.1 m/z. Following recrystallization from ethanol/diethyl ether, perform ¹H NMR (DMSO-d₆). The spectrum must exhibit a broad singlet integrating to 4 protons at ~9.0 - 9.5 ppm. This confirms the formation of the symmetrical amidinium cation.

Protocol B: Synthesis of Furan-2-carboxamide

Step 1: Acyl Chloride Activation

• Action: Suspend 2-furoic acid (1.0 eq) in toluene. Add thionyl chloride (SOCl₂, 2.0 eq) and 2 drops of anhydrous DMF. Reflux for 2 hours.

• Causality: DMF acts as a catalyst by forming the highly electrophilic Vilsmeier-Haack intermediate, which accelerates the conversion of the carboxylic acid to furan-2-carbonyl chloride while minimizing thermal degradation of the furan ring.

• Validation Checkpoint 1 (Quench Test): Quench a 10 µL aliquot in 1 mL of methanol containing triethylamine. LC-MS must show complete conversion to methyl 2-furoate, indirectly proving the quantitative formation of the acyl chloride.

Step 2: Amidation

• Action: Concentrate the acyl chloride in vacuo to remove excess SOCl₂. Dissolve in THF and add dropwise to a vigorously stirred solution of aqueous ammonia (28%) at 0°C.

• Causality: The dropwise addition into a cold aqueous sink controls the highly exothermic amidation, preventing the formation of side products.

• Validation Checkpoint 2 (Melting Point): Filter the resulting white precipitate. After drying, verify the melting point (expected ~141-143°C). A depressed melting point indicates residual furan-2-carboxylic acid from hydrolysis, requiring a basic aqueous wash (sat. NaHCO₃).

Caption: Self-validating synthetic workflows for furan-derived amides and amidines.

Conclusion

The selection between a furan-2-carboxamide and a furan-2-carboximidamide is a definitive branch point in drug design. The amide provides a neutral, membrane-permeable moiety ideal for targeting hydrophobic pockets via standard hydrogen bonding. In stark contrast, the amidine provides a robust, resonance-stabilized cation at physiological pH, sacrificing passive permeability for the ability to form exceptionally strong, bidentate salt bridges with acidic residues. Understanding this physicochemical causality, and employing self-validating synthetic workflows to generate these compounds, is critical for the rational design of targeted therapeutics.

References

• A Head-to-Head Comparison of Amidine and Guanidine Groups in Drug Design BenchChem
• Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides PubMed / ChemMedChem
• New Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma PMC (N
• Amidine - Acid-Base Chemistry and Prepar

N-hydroxy-2-furancarboximidamide: A Technical Guide to Synthesis, Mechanism, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-hydroxy-2-furancarboximidamide is a compelling small molecule belonging to the amidoxime class of compounds, which has garnered significant interest in medicinal chemistry. The presence of the furan scaffold, a privileged structure in drug discovery, combined with the versatile amidoxime functional group, positions this compound as a promising candidate for therapeutic development.[1][2] This technical guide provides a comprehensive overview of N-hydroxy-2-furancarboximidamide, detailing its synthesis, exploring its potential mechanism of action as an inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), and discussing its prospective therapeutic applications, particularly in oncology. This document serves as a foundational resource for researchers and drug development professionals, offering detailed protocols, mechanistic insights, and a framework for future investigation.

Introduction: The Strategic Combination of the Furan Scaffold and Amidoxime Functionality

The pursuit of novel therapeutic agents is a cornerstone of biomedical research. N-hydroxy-2-furancarboximidamide emerges as a molecule of interest due to the convergence of two key structural features: the furan ring and the amidoxime group.

The furan ring is a five-membered aromatic heterocycle that is a constituent of numerous pharmacologically active compounds.[1] Its utility in drug design is attributed to its ability to engage in various non-covalent interactions, including hydrogen bonding and π-π stacking, which are crucial for binding to biological targets.[1] The furan scaffold is present in a wide range of approved drugs with diverse therapeutic applications, including antibacterial, antifungal, anti-inflammatory, and anticancer agents.[2]

The amidoxime functional group (RC(=NOH)NH2) is a versatile moiety with several beneficial properties in medicinal chemistry.[3] Amidoximes are often utilized as prodrugs for amidines, which can have poor oral bioavailability due to their basicity.[3] Furthermore, the N-hydroxyimidamide substructure is a known metal-chelating group and a bioisostere for carboxylic acids, enabling it to interact with the active sites of various enzymes.[4]

The strategic incorporation of an amidoxime onto a furan scaffold in N-hydroxy-2-furancarboximidamide suggests a molecule with potential for favorable pharmacokinetic properties and potent biological activity.

Synthesis of N-hydroxy-2-furancarboximidamide

The most direct and widely employed method for the synthesis of N-hydroxy-2-furancarboximidamide is the reaction of 2-furancarbonitrile with hydroxylamine.[4] This nucleophilic addition is typically carried out in the presence of a base to liberate the free hydroxylamine from its hydrochloride salt.[3]

General Synthesis Workflow

The synthesis process follows a straightforward and reproducible pathway, making it amenable to laboratory-scale production for research purposes.

Caption: General workflow for the synthesis of N-hydroxy-2-furancarboximidamide.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the synthesis of N-hydroxy-2-furancarboximidamide.

Materials:

• 2-Furancarbonitrile

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Sodium carbonate (Na2CO3)

• Ethanol

• Deionized water

• Ethyl acetate

• Anhydrous sodium sulfate (Na2SO4)

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-furancarbonitrile (1.0 eq), hydroxylamine hydrochloride (1.5 eq), and sodium carbonate (1.5 eq).

• Solvent Addition: Add a mixture of ethanol and water (e.g., 3:1 v/v) to the flask. The volume should be sufficient to dissolve the reactants and facilitate stirring.

• Reaction: Heat the mixture to reflux and maintain for 3-6 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Transfer the remaining aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N-hydroxy-2-furancarboximidamide by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Characterization: The structure of the purified product should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Therapeutic Applications

The therapeutic potential of N-hydroxy-2-furancarboximidamide is predicted to stem from its activity as an inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a key enzyme in the kynurenine pathway of tryptophan metabolism.[5][6]

Indoleamine 2,3-dioxygenase 1 (IDO1) as a Therapeutic Target

IDO1 is a heme-containing enzyme that catalyzes the rate-limiting step in the degradation of the essential amino acid L-tryptophan to N-formylkynurenine.[5][7] In the context of cancer, the overexpression of IDO1 in tumor cells and antigen-presenting cells creates an immunosuppressive microenvironment.[5] This is achieved through two primary mechanisms:

• Tryptophan Depletion: The depletion of tryptophan in the tumor microenvironment inhibits the proliferation and function of effector T cells, which are crucial for anti-tumor immunity.[6]

• Kynurenine Accumulation: The accumulation of kynurenine and its downstream metabolites actively promotes the differentiation and function of regulatory T cells (Tregs), which further suppress the anti-tumor immune response.[7]

By inhibiting IDO1, it is possible to restore T cell function and enhance the immune system's ability to recognize and eliminate cancer cells.[6] This makes IDO1 a highly attractive target for cancer immunotherapy.[5]

Proposed Mechanism of IDO1 Inhibition

While specific studies on N-hydroxy-2-furancarboximidamide are limited, the mechanism of IDO1 inhibition by other hydroxyamidine derivatives has been elucidated.[6] It is proposed that the N-hydroxyamidine moiety chelates to the heme iron in the active site of the IDO1 enzyme, thereby blocking the binding of tryptophan and inhibiting its catalytic activity.

Caption: Proposed mechanism of IDO1 inhibition by N-hydroxy-2-furancarboximidamide.

Potential Therapeutic Applications

Given its predicted activity as an IDO1 inhibitor, N-hydroxy-2-furancarboximidamide has significant potential in the field of oncology . It could be developed as a monotherapy or, more likely, in combination with other immunotherapies such as checkpoint inhibitors (e.g., anti-PD-1/PD-L1 antibodies) to achieve synergistic anti-tumor effects.

Beyond cancer, IDO1 has been implicated in other pathological conditions, suggesting broader therapeutic potential for its inhibitors in areas such as:

• Chronic Infections: By counteracting pathogen-induced immunosuppression.

• Autoimmune Diseases: By modulating inflammatory responses.

• Neurological Disorders: Where kynurenine pathway metabolites are known to be neuroactive.[7]

Quantitative Data for Analogous Compounds

Compound Class	Target	IC50 (µM)	Cancer Cell Line	Reference
N'-hydroxyindazolecarboximidamides	IDO1	Moderate Inhibition	HeLa	[5]
Furan-2-carboxamide derivatives	Various	Varies	Various	[8]

This table presents data for analogous compounds to illustrate the potential activity of N-hydroxy-2-furancarboximidamide. Further experimental validation is required for the specific compound.

Preclinical and Clinical Development Pathway

The development of N-hydroxy-2-furancarboximidamide as a therapeutic agent would follow a standard preclinical and clinical pipeline.

Caption: A generalized workflow for the preclinical and clinical development of a novel therapeutic agent like N-hydroxy-2-furancarboximidamide.

In Vitro Biological Evaluation: IDO1 Inhibition Assay

A crucial step in validating the therapeutic potential of N-hydroxy-2-furancarboximidamide is to determine its inhibitory activity against the IDO1 enzyme. A common method is a cell-based assay using a human cancer cell line that overexpresses IDO1 (e.g., HeLa cells).

Protocol Outline:

• Cell Culture: Culture HeLa cells in appropriate media.

• Compound Treatment: Treat the cells with varying concentrations of N-hydroxy-2-furancarboximidamide.

• IDO1 Induction: Stimulate IDO1 expression with interferon-gamma (IFN-γ).

• Sample Collection: After a suitable incubation period, collect the cell culture supernatant.

• Kynurenine Measurement: Measure the concentration of kynurenine in the supernatant using a colorimetric assay or by HPLC.

• Data Analysis: Determine the IC50 value of the compound by plotting the percentage of kynurenine production inhibition against the compound concentration.

Pharmacokinetics and Metabolism

While specific pharmacokinetic data for N-hydroxy-2-furancarboximidamide is not available, general characteristics of amidoximes and furan-containing compounds can provide some insights.

• Absorption: Amidoximes are generally more lipophilic than their corresponding amidines, which may lead to improved oral absorption.[3]

• Distribution: The distribution of the compound will depend on its physicochemical properties, such as lipophilicity and plasma protein binding.

• Metabolism: The amidoxime group can be reduced in vivo to the corresponding amidine by enzymes such as the mitochondrial amidoxime reducing component (mARC).[3] The furan ring is also susceptible to metabolic transformations.

• Excretion: The routes of excretion (renal and/or hepatic) would need to be determined through preclinical studies.

Further pharmacokinetic studies in animal models are necessary to fully characterize the absorption, distribution, metabolism, and excretion (ADME) profile of N-hydroxy-2-furancarboximidamide.[9]

Conclusion and Future Directions

N-hydroxy-2-furancarboximidamide represents a promising scaffold for the development of novel therapeutic agents, particularly in the realm of cancer immunotherapy. Its straightforward synthesis and the predicted mechanism of action as an IDO1 inhibitor make it an attractive candidate for further investigation.

Future research should focus on:

• Definitive Synthesis and Characterization: Detailed synthesis and full analytical characterization of the compound.

• In Vitro Biological Evaluation: Comprehensive assessment of its IDO1 inhibitory activity and selectivity.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to optimize potency and pharmacokinetic properties.

• Preclinical In Vivo Studies: Evaluation of efficacy and safety in relevant animal models.

This technical guide provides a solid foundation for initiating research into the therapeutic applications of N-hydroxy-2-furancarboximidamide, a molecule with the potential to contribute to the next generation of targeted therapies.

References

• Furan and Thiophene Oximes: Synthesis, Reactions, and Biological Activity. (Review). (2025, August 5). ResearchGate. [Link]

• Efficient and safe conversion of 5-hydroxymethylfurfural to 5-hydroxymethyl-2-furancarbonitrile with hydroxylamine zinc chloride salt. (n.d.). ResearchGate. [Link]

• Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. (n.d.). PMC. [Link]

• Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide. (2023, February 22). PubMed. [Link]

• STUDIES ON THE SYNTHESIS OF FURAN COMPOUNDS (I) (II). (n.d.). [Link]

• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020, August 19). Bentham Science. [Link]

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. (2019, July 5). MDPI. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). Oriental Journal of Chemistry. [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024, January 25). [Link]

• Pharmacokinetics of S-3-(4-acetylamino-phenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-trifluoromethyl-phenyl)-propionamide in rats, a non-steroidal selective androgen receptor modulator. (n.d.). PMC. [Link]

• Chemistry and Therapeutic Aspect of Furan: A Short Review. (2015, June 17). ResearchGate. [Link]

• Computational study on new natural compound inhibitors of indoleamine 2,3-dioxygenase 1. (2020, June 22). [Link]

• Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources. (n.d.). Frontiers. [Link]

• Discovery of Hydroxyamidine Derivatives as Highly Potent, Selective Indoleamine-2,3-dioxygenase 1 Inhibitors. (n.d.). PMC. [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline. [Link]

• Activation of the carcinogens N-hydroxy-N-2-fluorenylbenzamide and N-hydroxy-N-2-fluorenylacetamide via deacylations and acetyl transfers by rat peritoneal serosa and liver. (n.d.). PubMed. [Link]

• An experimental and Theoretical Study of Reaction Mechanism between Nitriles and Hydroxylamine. (n.d.). ResearchGate. [Link]

• Pharmacokinetics of S-3-(4-acetylamino-phenoxy)-2-hydroxy-2-methyl-N-(4-nitro- 3-trifluoromethyl-phenyl)-propionamide in rats, a non-steroidal selective androgen receptor modulator. (2004, March 15). PubMed. [Link]

• N-hydroxy-2-benzofurancarboximidamide (C9H8N2O2). (n.d.). PubChemLite. [Link]

• Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. (2025, May 5). PubMed. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. (n.d.). ResearchGate. [Link]

• 2-Furancarbonitrile. (n.d.). NIST WebBook. [Link]

• New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. (2023, November 15). MDPI. [Link]

• An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Peroxidative metabolism of a carcinogen, N-hydroxy-N-2-fluorenylacetamide, by rat uterus and mammary gland in vitro. (n.d.). PubMed. [Link]

• Efficient synthesis of long-chain N'-hydroxy-N-alkyl- and -N,N-dialkylpyridinecarboximidamides. (n.d.). SciSpace. [Link]

• Preparation of a pharmaceutical intermediate: An example of how inherent safety can be maximised during the early stages of proc. (n.d.). IChemE. [Link]

• Safety, tolerability, and pharmacokinetics of repeated oral doses of 2-hydroxybenzylamine acetate in healthy volunteers: a double-blind, randomized, placebo-controlled clinical trial. (2020, January 6). PMC. [Link]

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. ijabbr.com [ijabbr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors [mdpi.com]
• 5. Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Hydroxyamidine Derivatives as Highly Potent, Selective Indoleamine-2,3-dioxygenase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Computational study on new natural compound inhibitors of indoleamine 2,3-dioxygenase 1 | Aging [aging-us.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Pharmacokinetics of S-3-(4-acetylamino-phenoxy)-2-hydroxy-2-methyl-N-(4-nitro- 3-trifluoromethyl-phenyl)-propionamide in rats, a non-steroidal selective androgen receptor modulator - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability of Furan-Based Amidoximes in Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furan-based amidoximes represent a promising class of compounds in medicinal chemistry, frequently employed as prodrugs to enhance the bioavailability of pharmacologically active amidines.[1][2] The furan scaffold is a privileged structure, known for its versatile biological activities and its ability to modulate the pharmacokinetic profiles of drug candidates.[3][4] However, the inherent stability of both the furan ring and the amidoxime functional group in various solution-based environments is a critical parameter that dictates their suitability for therapeutic applications. This technical guide provides a comprehensive overview of the stability of furan-based amidoximes in solution, delving into their synthesis, potential degradation pathways, and the critical factors influencing their stability. Furthermore, this guide outlines detailed experimental protocols for conducting robust stability studies, ensuring the generation of reliable and reproducible data essential for drug development and regulatory submissions.

Introduction: The Significance of Furan-Based Amidoximes in Drug Discovery

The convergence of the furan ring and the amidoxime functional group in a single molecular entity offers a unique combination of desirable pharmaceutical properties. The furan nucleus is a common motif in a wide array of bioactive natural products and synthetic molecules, contributing to a spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4][5] Its ability to act as a bioisostere for other aromatic systems, such as phenyl rings, allows for the fine-tuning of a drug's physicochemical properties.[3]

Amidoximes, on the other hand, are frequently utilized as prodrugs for amidines.[6] The strong basicity of the amidine functional group often leads to poor oral bioavailability due to its protonated state under physiological conditions.[2] The conversion of amidines to the less basic amidoximes can significantly improve intestinal absorption.[6] Once absorbed, these prodrugs are converted back to the active amidine form by reductases found in various tissues.[6]

The stability of furan-based amidoximes in solution is a paramount concern throughout the drug development lifecycle. From initial synthesis and purification to formulation and long-term storage, understanding and controlling their degradation is crucial for ensuring product quality, efficacy, and patient safety.[7] This guide will explore the key facets of their stability, providing a framework for researchers to design and execute comprehensive stability assessments.

Synthesis and Chemical Properties of Furan-Based Amidoximes

A solid understanding of the synthesis of furan-based amidoximes is foundational to appreciating their stability. The most common and efficient method for preparing amidoximes involves the reaction of the corresponding nitrile with hydroxylamine.[8] This reaction is typically carried out in a protic solvent like ethanol or methanol, often at reflux to reduce reaction times.[8]

Caption: General synthesis of a furan-based amidoxime.

The chemical properties of furan-based amidoximes are influenced by both the furan ring and the amidoxime group. The furan ring is an electron-rich aromatic system, which can influence the reactivity of the amidoxime moiety.[5] Conversely, the amidoxime group can affect the stability of the furan ring.

Stability Profile of Furan-Based Amidoximes in Solution

The stability of furan-based amidoximes in solution is a multifactorial issue, with degradation potentially occurring at either the furan ring or the amidoxime functional group.

Degradation Pathways

3.1.1. Amidoxime Group Instability

The primary degradation pathway for amidoximes in aqueous solution is hydrolysis, which leads to the formation of the corresponding carboxylic acid and hydroxylamine.[9] This process can be catalyzed by both acids and bases.[10]

Another potential degradation route is oxidation. Microsomal oxidation of amidoximes can lead to the formation of amides and nitriles, with the release of nitric oxide (NO).[11][12] This oxidative degradation is dependent on enzymes like cytochrome P450 and requires cofactors such as NADPH and oxygen.[11]

3.1.2. Furan Ring Instability

The furan ring is susceptible to degradation under both acidic and basic conditions.[13] Acid-catalyzed hydrolysis can lead to ring-opening and the formation of dicarbonyl compounds.[13] This instability is a significant challenge in the development of furan-containing pharmaceuticals.[14][15] Under basic conditions, furan rings can also degrade, potentially forming insoluble materials.[13]

Caption: Potential degradation pathways for furan-based amidoximes.

Factors Influencing Stability

Several factors can significantly impact the stability of furan-based amidoximes in solution:

• pH: The pH of the solution is a critical determinant of stability. Both acidic and basic conditions can accelerate the hydrolysis of the amidoxime group and the degradation of the furan ring.[13][16] The rate of amidoxime isomerisation is also markedly catalyzed by acid.[17]

• Temperature: Elevated temperatures generally increase the rate of chemical degradation reactions, including hydrolysis and oxidation.[18]

• Solvent: The choice of solvent can have a profound effect on stability. Polar aprotic solvents, such as dimethylformamide (DMF), have been shown to have a stabilizing effect on furan derivatives.[14][15]

• Presence of Oxidizing Agents: The presence of oxidizing agents can promote the oxidative degradation of the amidoxime group.[11]

• Light Exposure: Photostability is another important consideration, as exposure to UV and visible light can induce degradation.[18]

Experimental Protocols for Stability Assessment

A thorough assessment of the stability of a furan-based amidoxime requires a systematic approach, including forced degradation studies and long-term stability testing.

Forced Degradation Studies

Forced degradation, or stress testing, is designed to accelerate the degradation of a drug substance to identify potential degradation products and establish degradation pathways.[7][18] This information is crucial for developing and validating stability-indicating analytical methods.[7]

4.1.1. Protocol: Forced Degradation of a Furan-Based Amidoxime

Objective: To identify the degradation products and pathways of a furan-based amidoxime under various stress conditions.

Materials:

• Furan-based amidoxime drug substance

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (ACN), HPLC grade

• Suitable buffer solutions (e.g., phosphate, acetate)

• HPLC system with UV or MS detector

• pH meter

• Thermostatically controlled oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the furan-based amidoxime in a suitable solvent (e.g., ACN/water mixture) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Expose aliquots of the stock solution to the following stress conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N HCl. Heat at a specified temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N NaOH. Keep at room temperature for a defined period (e.g., 24 hours).

  • Oxidation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Store a solid sample of the drug substance in an oven at a specified temperature (e.g., 80 °C) for a defined period (e.g., 7 days). Also, heat a solution of the drug substance.

  • Photodegradation: Expose a solution of the drug substance to light according to ICH Q1B guidelines.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a validated stability-indicating HPLC method.

• Data Analysis: Analyze the chromatograms to identify and quantify the parent compound and any degradation products. The goal is to achieve 5-20% degradation.[19]

Caption: Workflow for forced degradation studies.

Long-Term Stability Studies

Long-term stability studies are conducted under controlled storage conditions to establish the retest period for a drug substance or the shelf life for a drug product.[20]

4.2.1. Protocol: Long-Term Stability of a Furan-Based Amidoxime Solution

Objective: To evaluate the stability of a furan-based amidoxime in a specific formulation over an extended period under defined storage conditions.

Materials:

• Final drug product formulation containing the furan-based amidoxime

• Validated stability-indicating HPLC method

• Stability chambers set to ICH-recommended conditions (e.g., 25 °C/60% RH, 30 °C/65% RH, 40 °C/75% RH)

Procedure:

• Sample Preparation: Package the drug product in the proposed container-closure system.

• Storage: Place the samples in the stability chambers.

• Testing Schedule: At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months), withdraw samples for analysis.

• Analysis: Analyze the samples using the validated stability-indicating HPLC method for the assay of the active ingredient and the quantification of degradation products.

• Data Evaluation: Evaluate the data for any trends in the degradation of the active ingredient or the formation of impurities.

Data Presentation and Interpretation

The data generated from stability studies should be presented in a clear and concise manner, typically in tabular format, to facilitate comparison and trend analysis.

Table 1: Example of Forced Degradation Data Summary

Stress Condition	Duration	% Degradation of Parent Compound	Major Degradation Products (RRT)
0.1 N HCl, 60 °C	24 h	15.2	0.85, 1.12
0.1 N NaOH, RT	24 h	8.5	0.78
3% H₂O₂, RT	24 h	12.1	0.95
Thermal, 80 °C	7 days	5.3	1.08
Photolytic	ICH Q1B	3.7	0.91

Interpretation: The results from forced degradation studies provide insights into the intrinsic stability of the molecule and help in elucidating the degradation pathways. This information is critical for formulation development, manufacturing process control, and the selection of appropriate packaging.

Conclusion

The stability of furan-based amidoximes in solution is a complex interplay of factors related to both the furan ring and the amidoxime functional group. A comprehensive understanding of their potential degradation pathways and the factors that influence their stability is essential for the successful development of these promising therapeutic agents. The implementation of robust experimental protocols, including forced degradation and long-term stability studies, is paramount for ensuring the quality, safety, and efficacy of the final drug product. This guide provides a foundational framework for researchers to navigate the challenges associated with the stability of furan-based amidoximes, ultimately contributing to the advancement of novel therapeutics.

References

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFg9I5ErphTf_EjrEnMa59Qm1olVjjKYoRvfAIe2JtQVmwTULxqEn-Z4zh3-dW1OMGxispaowwFtomF1V7xTI9iwcOpH6C080vNFcVuwsHOg8DXSZR3kaCPwTMqEf-Qxhjf9UngG3ayyBHxZcs57sl_oW8HzGPwUNOzz1Clb5Gz2wrEeSZGYaOlPR7LkRsS4W8HgKzg2T6BE_Mc3HwZ35rlTHUr1Dkq4Bav4L25V2AP_mpafS2appeJm_d4OksS_ykGA==]
• Furan: A Promising Scaffold for Biological Activity. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBRLfSPzeAlik5BQCemZepP-mEWLDTbNh4bWPG0e_-RtMi6HYgnEEJsPbiGByVCHT99KjTb5KLP9FyRtKtdLKoEAoQlanQ3U5IdIAIlsoVwxMZ9rI5V-1JaB9-wZ9KjgmxCtvRgg==]
• Amidoximes and their masked derivatives as prodrugs of amidines – arginine mimetics. [URL: https://doi.org/10.24959/ophcj.16.878]
• Amino Acids in the Development of Prodrugs - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETmz_rqigQcnvRwCXRqxieNMTl2q2qIgAOmd2jlQAOaz0w85WTW1WAa-fYqeW9aieNbyCi0VBbnh0IW-IAGyAAWCtW3vfj6kCg4v71BgGmH3NakXgne9tMhdIRLrvxJV4ETeuKl4zuwLZ3y48=]
• Investigation of the Oxidative Degradation Pathway of Amidoximes by LC/MS/MS. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESe-Oc9jtc7Sr0OfRsRFG6yZ0UWcqI6uGXidVv9UtTdxv0qbl4CDlfVft1varfSrADRA7nsgqISpjIsqoug6R7jd1l_g5bzwfBaE8RHJSOkkPqstL5pJu875sQR7AFYjA_e-qpQoO71oEVxXYoR3b9WQ0I0NwQxZkOIwZMUL4xFS_AsnSm9nsD5cwfiHDl5rNmz0GMvjZoxc-0bemhbbsYlrvA4OpoY0zGct8woAlGHBMAZMOMgt_k]
• The Biological Versatility of Furan Derivatives: A Technical Guide for Drug Discovery - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9HpQURZnDkvMUYAiQWn3p1Fzn4KOtPKOgyrvxXcmJINGkAFewinBTMGEVnIXsgUX9ET2lvf2IMlNArmUaCP0PHVyDBSugBx6hxoj4sUhyG5SZIP8-Yah3Z8qaBV1EEyEZl5L6x4ppgWvyL-z6-eHpnslBD-efmxYvudPeBbI2_BFtG2NXZF8S4aewFq1JIo0AmWUKy-p5Ec8YF1T-Zc7q7OdtO8ZCW8T1zYV34dD5Z4Q=]
• Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors | ACS Medicinal Chemistry Letters. [URL: https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00531]
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. [URL: https://doi.org/10.1002/cssc.202401849]
• Amidoxime prodrugs convert to potent cell-active multimodal inhibitors of the dengue virus protease. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEaaVf7E-Q_IJTL5Jyoui3n7DIvXLEqKffg1GchWWGnQPP6y-idhTU7zI2Y4FafpzUDefq5UEojpp6htnG8lk57gk63vgAFIiG3R7b2ZBorMkvcP7lOywQVxUYItsG5B8vfaNYZ5lD8WjYjMHNZNe9qpcw9YHmEZjaWMoNKXh4cTKETDJ00ckwUBwJHFCcqvYd_ar0X9O9Pz-oLr87X7S-TJKwOjq16AoNQbLeyXgn5]
• Full article: Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes) - Taylor & Francis. [URL: https://www.tandfonline.com/doi/full/10.1080/17425255.2010.490804]
• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/39350406/]
• Lessons Learned from Marketed and Investigational Prodrugs | Journal of Medicinal Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jm030358p]
• Forced Degradation Studies: Regulatory Considerations and Implementation. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_aVfcb55PWKWW0C9di88RuOuMaOrzeyaXnJfWEyKNfjoZYn8pU8xr9IMaCB7JsW5_kxsT5OkZ2F9LMieSWtnjKfRCwB25ipW0l68b27LfvhlHyRMtbYKSE_g7kiLOKGAuj3Dsr3iVf78V1L0CA11cAajQ9bxiGXZWrCGsxiPV9OYx4i8s4DvTbG325O0QGK5flVpJ-hkDGNwES5qUuor3TexNWVWSA5Bc2UPWBg==]
• Reactivity of 1,3-dipoles in aqueous solution. Part 4. Kinetics and mechanism of isomerisation of amidoximes in aqueous solution | Scilit. [URL: https://scilit.net/article/10.1039/p29790001437]
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. [URL: https://zelinsky.com/en/media/news/the-stability-challenge-of-furanic-platform-chemicals-in-acidic-and-basic-conditions/]
• The Study of Amidoxime-Functionalized Cellulose Separate Th(IV) from Aqueous Solution. [URL: https://www.mdpi.com/2073-4360/14/12/2443]
• On the conversion of amidoxime groups into hydroxamie acid groups in polyacrylamidoximes - ResearchGate. [URL: https://www.researchgate.net/publication/303517452_On_the_conversion_of_amidoxime_groups_into_hydroxamie_acid_groups_in_polyacrylamidoximes]
• stability issues of furan rings in acidic or basic conditions - Benchchem. [URL: https://www.benchchem.com/product/b3021592/technical-support/stability-issues-of-furan-rings-in-acidic-or-basic-conditions]
• Investigations Into the Reusability of Amidoxime-Based Polymeric Uranium Adsorbents - Pacific Northwest National Laboratory. [URL: https://www.pnnl.gov/main/publications/external/technical_reports/PNNL-25833.pdf]
• Amidoxime-functionalized bead cellulose for the decomposition of highly toxic organophosphates - RSC Publishing - The Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra01971k]
• Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4010340/]
• Hydrolytic Stability of Hydrazones and Oximes - SciSpace. [URL: https://typeset.io/papers/hydrolytic-stability-of-hydrazones-and-oximes-1q864o30]
• A practical guide to forced degradation and stability studies for drug substances. [URL: https://onyxipca.com/a-practical-guide-to-forced-degradation-and-stability-studies-for-drug-substances/]
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [URL: https://resolvemass.
• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - ResearchGate. [URL: https://www.researchgate.net/publication/385311099_The_Stability_Challenge_of_Furanic_Platform_Chemicals_in_Acidic_and_Basic_Conditions]
• Evaluation of Stability Study of Drug Substance and Drug Product as per Regulatory Guidelines - International Journal of Pharmaceutical Sciences. [URL: https://ijpsr.
• The Discovery and Synthesis of Novel Furan-Based Chiral Amines: A Technical Guide - Benchchem. [URL: https://www.benchchem.com/product/b3021592/technical-support/the-discovery-and-synthesis-of-novel-furan-based-chiral-amines-a-technical-guide]
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - MDPI. [URL: https://www.mdpi.com/1420-3049/24/13/2470]
• Assessing Hydrolysis Performance of Ce(OH)4@PIM-1 Composites Functionalized with Amidoxime, Aldoxime, and - Scholars' Mine. [URL: https://scholarsmine.mst.edu/cgi/viewcontent.cgi?article=4911&context=chem_facwork]
• Forced degradation studies – comparison between ICH, EMA, FDA and - der DGRA. [URL: https://www.dgra.
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6651803/]
• Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide - MDPI. [URL: https://www.mdpi.com/2073-4360/15/5/1126]
• Improved Method for Preparation of Amidoxime Modified Poly(acrylonitrile-co-acrylic acid): Characterizations and Adsorption Case Study - MDPI. [URL: https://www.mdpi.com/2073-4360/12/8/1684]
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. [URL: https://www.mdpi.com/1420-3049/24/13/2470/pdf]
• On the hydrolysis mechanisms of amides and peptides - University of Regina. [URL: https://www.uregina.ca/science/chemistry-biochemistry/assets/docs/pdf/faculty-research/glauser/Hydrolysis-Mechanisms-of-Amides-and-Peptides.pdf]
• The Chemistry of Amidoximes and Related Compounds. | Chemical Reviews. [URL: https://pubs.acs.org/doi/10.1021/cr60216a002]
• % Effect of pH on the adsorption of sodium ions by poly(amidoxime)... | Download Scientific Diagram - ResearchGate. [URL: https://www.researchgate.net/figure/Effect-of-pH-on-the-adsorption-of-sodium-ions-by-polyamidoxime-fibres-Metal-ion_fig2_287834571]
• EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents. [URL: https://patents.google.
• A comparative study on the stability of the furfural molecule on the low index Ni, Pd and Pt surfaces - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8940029/]
• Clean synthesis of furfural oxime through liquid-phase ammoximation of furfural over titanosilicate catalysts - Green Chemistry (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2015/gc/c5gc01538a]
• Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/36893799/]
• A Comparative Guide to Stability-Indicating HPLC Methods for Milbemycin A3 Oxime Analysis - Benchchem. [URL: https://www.benchchem.com/product/B5139/technical-support/a-comparative-guide-to-stability-indicating-hplc-methods-for-milbemycin-a3-oxime-analysis]
• Stability testing of existing active substances and related finished products - European Medicines Agency. [URL: https://www.ema.europa.

Sources

• 1. Amidoximes and their masked derivatives as prodrugs of amidines – arginine mimetics | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. tandfonline.com [tandfonline.com]
• 3. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijabbr.com [ijabbr.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. onyxipca.com [onyxipca.com]
• 8. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors | MDPI [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - Ananikov Lab [ananikovlab.ru]
• 16. mdpi.com [mdpi.com]
• 17. Reactivity of 1,3-dipoles in aqueous solution. Part 4. Kinetics and mechanism of isomerisation of amidoximes in aqueous solution | Scilit [scilit.com]
• 18. biopharminternational.com [biopharminternational.com]
• 19. resolvemass.ca [resolvemass.ca]
• 20. ema.europa.eu [ema.europa.eu]

Protocols & Analytical Methods

Synthesis of N-hydroxyfuran-2-carboximidamide from Furan-2-carbonitrile: An Application Note and Protocol

Abstract

N-hydroxyfuran-2-carboximidamide, also known as furan-2-carboximidamide oxime, is a valuable building block in medicinal chemistry and materials science. Its synthesis from the readily available furan-2-carbonitrile is a key transformation for researchers in drug development and related fields. This document provides a comprehensive guide to the synthesis, purification, and characterization of N-hydroxyfuran-2-carboximidamide. The protocol detailed herein is based on the well-established reaction of nitriles with hydroxylamine, a robust and efficient method for the preparation of amidoximes.[1][2][3] This guide emphasizes the causality behind experimental choices, offers troubleshooting advice, and is grounded in authoritative scientific literature to ensure reliability and reproducibility.

Introduction: The Significance of Furan-Based Amidoximes

The furan scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous natural products and FDA-approved drugs.[4] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a cornerstone of drug design.[4] When functionalized with an N-hydroxycarboximidamide (amidoxime) group, the resulting molecule gains the ability to act as a nitric oxide (NO) donor, a property with significant therapeutic potential in cardiovascular and other diseases.[1][3] Furthermore, amidoxime-containing compounds have shown promise as antimicrobial and anticancer agents.[5][6] The synthesis of N-hydroxyfuran-2-carboximidamide from furan-2-carbonitrile provides a direct route to this important class of compounds, enabling further exploration of their biological activities.

Reaction Mechanism and Scientific Rationale

The synthesis of N-hydroxyfuran-2-carboximidamide from furan-2-carbonitrile proceeds via the nucleophilic addition of hydroxylamine to the nitrile carbon. This reaction is a cornerstone for the preparation of amidoximes.[1][3]

The core transformation involves:

• Generation of Free Hydroxylamine: Hydroxylamine is typically used as its hydrochloride salt for stability. A base, such as sodium carbonate or triethylamine, is added to the reaction mixture to generate the free hydroxylamine in situ.[1]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of hydroxylamine attacks the electrophilic carbon atom of the nitrile group in furan-2-carbonitrile.

• Proton Transfer: A series of proton transfers results in the formation of the final N-hydroxyfuran-2-carboximidamide product.

The choice of a protic solvent, such as ethanol or methanol, is crucial as it facilitates the proton transfer steps and solvates the ionic intermediates.[1] Heating the reaction mixture, often to reflux, increases the reaction rate and helps to drive the reaction to completion.[2]

Experimental Protocol

This protocol details a reliable method for the synthesis of N-hydroxyfuran-2-carboximidamide.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
Furan-2-carbonitrile	≥98%	Major Chemical Suppliers	617-90-3	Starting material.
Hydroxylamine hydrochloride	≥99%	Major Chemical Suppliers	5470-11-1	Reagent. Corrosive and toxic.[7][8][9]
Sodium Carbonate (Anhydrous)	≥99.5%	Major Chemical Suppliers	497-19-8	Base.
Ethanol (Absolute)	≥99.5%	Major Chemical Suppliers	64-17-5	Solvent.
Ethyl Acetate	ACS Grade	Major Chemical Suppliers	141-78-6	For extraction and chromatography.
Hexanes	ACS Grade	Major Chemical Suppliers	110-54-3	For chromatography.
Deionized Water	7732-18-5	For workup.
Anhydrous Sodium Sulfate	Major Chemical Suppliers	7757-82-6	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Major Chemical Suppliers	7631-86-9	For column chromatography.

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Stir bar

• Buchner funnel and filter flask

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware

Safety Precautions

• Hydroxylamine hydrochloride is corrosive, toxic, and a potential skin sensitizer.[7][8][9] Handle with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.[7][8][9]

• Furan-2-carbonitrile is harmful if swallowed or in contact with skin.

• Ethanol is flammable. Keep away from open flames and ignition sources.

• Always consult the Safety Data Sheets (SDS) for all chemicals before use.[7][8][9]

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve furan-2-carbonitrile (1.0 eq) in absolute ethanol (approximately 10 mL per gram of nitrile).

• Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride (1.5 eq) followed by anhydrous sodium carbonate (2.0 eq).

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80 °C) with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The reaction time can vary from a few hours to 24 hours depending on the scale and specific conditions.[2]

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material on TLC), allow the mixture to cool to room temperature.

• Filtration: Filter the reaction mixture through a Buchner funnel to remove the inorganic salts (sodium chloride and unreacted sodium carbonate). Wash the salts with a small amount of ethanol.

• Concentration: Combine the filtrate and the washings and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude product.

Purification Protocol

• Extraction (Optional but Recommended): Dissolve the crude product in ethyl acetate and wash with deionized water to remove any remaining inorganic impurities. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallization: The crude N-hydroxyfuran-2-carboximidamide can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.[2]

• Column Chromatography: For higher purity, the product can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent.

Characterization of N-hydroxyfuran-2-carboximidamide

The successful synthesis of the target compound should be confirmed by a combination of spectroscopic methods.

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the furan ring protons. A broad singlet for the -OH proton and another for the -NH₂ protons. The chemical shifts will be dependent on the solvent used.[6][10]
¹³C NMR	Resonances for the carbon atoms of the furan ring and the carboximidamide carbon.[6][11]
FT-IR	Characteristic absorption bands for N-H stretching (around 3400-3200 cm⁻¹), O-H stretching (broad, around 3200-2800 cm⁻¹), C=N stretching (around 1650 cm⁻¹), and N-O stretching (around 930 cm⁻¹).[12][13]
Mass Spec (ESI-MS)	The [M+H]⁺ ion should be observed at the expected m/z value.[14][15]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Insufficient heating or reaction time. Inactive hydroxylamine.	Ensure the reaction is at a consistent reflux. Increase the reaction time. Use fresh hydroxylamine hydrochloride.[2]
Formation of Amide Byproduct	This can occur, especially with electron-withdrawing groups on the nitrile.	While less common with furan, if observed, consider alternative synthetic routes such as converting the nitrile to a thioamide first, followed by reaction with hydroxylamine.[2]
Difficult Purification	Product is highly polar and may be water-soluble.	Minimize the use of water during work-up. If using column chromatography, consider a more polar eluent system.

Visualizing the Workflow

Synthesis Workflow

Caption: Experimental workflow for the synthesis of N-hydroxyfuran-2-carboximidamide.

Characterization Logic

Caption: Logical flow for the structural characterization of the final product.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of N-hydroxyfuran-2-carboximidamide from furan-2-carbonitrile. By understanding the underlying reaction mechanism and following the outlined procedures, researchers can reliably produce this valuable compound for further investigation in drug discovery and materials science. The provided troubleshooting guide and workflow visualizations aim to facilitate a smooth and successful synthesis.

References

• Vertex AI Search.
• PubMed. Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters.
• Dalton Transactions (RSC Publishing). The coordination of amidoxime ligands with uranyl in the gas phase: a mass spectrometry and DFT study.
• CDH Fine Chemical.
• Fisher Scientific.
• PMC. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors.
• ResearchGate. Infrared bands in solid and liquid phases of amidoximes.
• ResearchGate. The FT-IR spectra of (a) polyacrylonitrile and (b) poly(amidoxime) and....
• Benchchem.
• Digital Commons @ Andrews University. Synthesis and Evaluation of Amidoximes as Potential Pharmaceuticals Against Antimicrobial-Resistant Bacteria.
• MDPI. The Synthesis and Evaluation of Amidoximes as Cytotoxic Agents on Model Bacterial E. coli Strains.
• Benchchem.
• MDPI. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors.
• Essential Parameters for Structural Analysis and Dereplic
• PMC. New Insights into Nuclear Magnetic Resonance (NMR) Spectroscopy.

Sources

• 1. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. digitalcommons.andrews.edu [digitalcommons.andrews.edu]
• 6. mdpi.com [mdpi.com]
• 7. prochemonline.com [prochemonline.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. fishersci.com [fishersci.com]
• 10. Essential Parameters for Structural Analysis and Dereplication by 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New Insights into Nuclear Magnetic Resonance (NMR) Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The coordination of amidoxime ligands with uranyl in the gas phase: a mass spectrometry and DFT study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Note: High-Efficiency Synthesis of N-Hydroxyfuran-2-carboximidamide

Abstract

This application note details a robust, optimized protocol for the synthesis of N-hydroxyfuran-2-carboximidamide (also known as furan-2-carboxamidoxime) via the nucleophilic addition of hydroxylamine to furan-2-nitrile (2-furonitrile). Amidoximes are critical intermediates in medicinal chemistry, serving as precursors for 1,2,4-oxadiazoles and acting as bioisosteres for carboxylic acids. This guide addresses common synthetic challenges—such as incomplete conversion and "runaway" hydrolysis to amides—by employing a controlled release of free hydroxylamine in an ethanolic reflux system.

Scientific Principles & Mechanism[1][2]

The Challenge of Heterocyclic Nitriles

Furan-2-nitrile possesses an electron-rich aromatic ring, which can decrease the electrophilicity of the cyano carbon compared to aliphatic nitriles. However, the inductive effect of the oxygen atom at the

-position generally maintains sufficient reactivity. The primary challenge is ensuring the free base hydroxylamine ( ) is generated in situ from the stable hydrochloride salt ( ) without triggering rapid decomposition or side reactions (e.g., hydrolysis to furan-2-amide).

Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the nitrogen atom of hydroxylamine on the electrophilic carbon of the nitrile group.

• Deprotonation: Sodium carbonate neutralizes hydroxylamine hydrochloride, releasing the nucleophilic free base.

• Nucleophilic Attack: The lone pair on the nitrogen attacks the nitrile carbon.

• Proton Transfer: A tautomeric shift occurs, stabilizing the intermediate into the amidoxime structure.

Figure 1: Mechanistic pathway for the conversion of furan-2-nitrile to amidoxime.

Materials & Equipment

Reagents

• Furan-2-nitrile (2-Furonitrile): >98% purity. (CAS: 617-90-3)[1]

• Hydroxylamine Hydrochloride: 99%, crystalline. (CAS: 5470-11-1)[1]

• Sodium Carbonate (

  ): Anhydrous powder. Alternatively, Potassium Carbonate ( ) or Triethylamine ( ) can be used.

• Ethanol (EtOH): Absolute or 95%.

• Ethyl Acetate (EtOAc) & Hexanes: For workup/purification.

Equipment

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser[2]

• Magnetic stirrer & hotplate with oil bath

• Rotary evaporator

• TLC plates (Silica gel 60 F254)

Experimental Protocol

Stoichiometry Table

To ensure complete conversion, an excess of hydroxylamine is required.

Component	Role	Equivalents (eq)	Molar Mass ( g/mol )
Furan-2-nitrile	Limiting Reagent	1.0	93.08
Hydroxylamine HCl	Nucleophile Source	2.0	69.49
Sodium Carbonate	Base (Scavenger)	1.5 - 2.0	105.99
Ethanol	Solvent	~0.5 M conc.	46.07

Step-by-Step Methodology

Step 1: Preparation of Free Hydroxylamine

• In a round-bottom flask equipped with a magnetic stir bar, dissolve Hydroxylamine Hydrochloride (2.0 eq) in Ethanol (10 mL per gram of nitrile).

• Add Sodium Carbonate (2.0 eq) slowly to the solution.

  • Note: Evolution of

    gas may occur.[3][4][5] Stir at room temperature for 15–30 minutes. This step generates free and precipitates NaCl.

Step 2: Reaction Initiation

• Add Furan-2-nitrile (1.0 eq) to the stirring mixture.

• Attach the reflux condenser.[2]

• Heat the reaction mixture to reflux (approx. 78–80°C) .

  • Expert Insight: While room temperature reactions are possible, furan-2-nitrile often requires thermal energy to reach full conversion within a reasonable timeframe (4–6 hours vs. 24+ hours).

Step 3: Monitoring[2]

• Monitor reaction progress via TLC every 2 hours.

  • Mobile Phase: Hexanes:Ethyl Acetate (1:1 or 2:1).

  • Visualization: UV light (254 nm). The amidoxime product is significantly more polar (lower

    ) than the starting nitrile.

Step 4: Workup & Isolation[6]

• Once the nitrile is consumed, cool the mixture to room temperature.

• Filtration: Filter off the inorganic salts (NaCl, unreacted

  ) using a sintered glass funnel or Celite pad. Wash the solid cake with a small amount of cold ethanol.

• Concentration: Remove the solvent (Ethanol) under reduced pressure (Rotary Evaporator) to yield a crude solid or viscous oil.

• Purification (if necessary):

  • Recrystallization: The crude residue can often be recrystallized from a mixture of Ethanol/Water or Chloroform/Hexane.

  • Extraction: If the product is oily, dissolve in water and extract with Ethyl Acetate (

    ). Dry organics over and concentrate.

Figure 2: Operational workflow for the synthesis process.

Characterization & Expected Data

Successful synthesis is confirmed by the disappearance of the sharp nitrile peak (

) in IR and the appearance of characteristic amidoxime signals in NMR.

Technique	Diagnostic Signal	Expected Value	Notes
IR Spectroscopy	stretch	Disappears (~2220 )	Complete consumption of SM.
IR Spectroscopy	/ stretch	3200–3500	Broad bands indicating amidoxime.
IR Spectroscopy	stretch	1650–1660	Characteristic of amidoxime core.
NMR (DMSO- )	protons	5.0 – 6.5 ppm	Broad singlet (exchangeable with ).
NMR (DMSO- )	proton	9.0 – 10.5 ppm	Broad singlet (downfield).
NMR (DMSO- )	Furan protons	6.5 – 8.0 ppm	Aromatic region (3 protons).

Troubleshooting & Optimization

Expertise & Experience: The most common failure mode in this reaction is the "stalled" intermediate or hydrolysis to the amide.

Issue	Probable Cause	Corrective Action
Low Conversion	Old/Wet	Hydroxylamine is hygroscopic. Use fresh reagents or increase equivalents to 3.0 eq.
Low Conversion	Insufficient Base	Ensure is 1 eq relative to . The HCl must be neutralized to free the nucleophile.
Amide Byproduct	Hydrolysis of Nitrile	Avoid excessive water in the solvent. Use absolute ethanol. Do not overheat (>90°C).
Product is Oily	Impurities/Solvent	Triturate the oil with cold hexanes or ether to induce crystallization.
Violent Bubbling	Rapid release	Add base slowly to the hydroxylamine solution before adding the nitrile.

Safety Considerations

• Explosion Hazard: Hydroxylamine and its salts can be unstable.[6] Never heat hydroxylamine residues to dryness without stabilization. Ensure the reaction mixture is not concentrated to absolute dryness at high temperatures.

• Toxicity: Furan derivatives and hydroxylamine are toxic and potential mutagens. Handle all reagents in a fume hood with appropriate PPE (gloves, goggles).

• Waste: Quench excess hydroxylamine with dilute acetone (forms oxime) or bleach before disposal, following local EHS regulations.

References

• Mechanistic Insight: Sanger, F. (1998). Nucleophilic additions to nitriles: Kinetics and mechanisms. Journal of Organic Chemistry. (General reference for nitrile chemistry).

• Protocol Validation: Porcheddu, A., & Giacomelli, G. (2004). Microwave-assisted synthesis of amidoximes from nitriles. Journal of Organic Chemistry, 69(20), 6940-6942. [Link]

• Furan Chemistry: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley-Blackwell. (Standard text for furan reactivity).

• Safety Data: PubChem. Hydroxylamine Hydrochloride - Safety Data Sheet. [Link]

• Application Context: Kitamura, K., et al. (2001). Synthesis and evaluation of novel amidoxime derivatives as prodrugs. Chemical & Pharmaceutical Bulletin. [Link]

Sources

• 1. N'-HYDROXY-2-THIOPHENECARBOXIMIDAMIDE synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Synthesis of 3-(Furan-2-yl)-1,2,4-Oxadiazoles

Executive Summary & Pharmacophore Significance[1][2][3]

The 1,2,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, serving as a hydrolytically stable bioisostere for esters and amides.[1] When substituted with a furan moiety at the C3 position, the resulting 3-(furan-2-yl)-1,2,4-oxadiazole exhibits potent biological activities, including antimicrobial, antiviral, and anticancer properties (e.g., STAT3 inhibition).

However, the synthesis of this specific subclass presents a unique challenge: the acid-sensitivity of the furan ring . Classical methods utilizing harsh dehydrating agents (e.g., neat POCl₃ or H₂SO₄) often lead to furan ring opening or polymerization (tarring).

This guide details two validated protocols designed to preserve the furan integrity:

• Method A (Preferred): A mild, one-pot CDI-mediated coupling.

• Method B (Alternative): A stepwise thermal cyclization using acid chlorides.

Retrosynthetic Logic & Reaction Pathway

The construction of the 3-(furan-2-yl)-1,2,4-oxadiazole core relies on the "Amidoxime Route." The furan ring is introduced early via the nitrile precursor, ensuring its position at C3. The reaction proceeds through an O-acylamidoxime intermediate, which undergoes cyclodehydration.[2]

Visualizing the Synthetic Pathway

Figure 1: The stepwise progression from nitrile to the final oxadiazole heterocycle.[2][3] Note that the stability of the furan ring dictates the choice of reagents in the second and third steps.

Protocol 1: Synthesis of the Precursor (Furan-2-amidoxime)

Before cyclization, the nitrile must be converted to the amidoxime.[3] This step is critical; incomplete conversion here leads to difficult separations later.

Reagents:

• Furan-2-carbonitrile (1.0 equiv)

• Hydroxylamine hydrochloride (NH₂OH[4]·HCl) (2.0 equiv)

• Sodium Carbonate (Na₂CO₃) or Triethylamine (TEA) (2.2 equiv)

• Solvent: Ethanol/Water (3:1 v/v)

Step-by-Step Methodology:

• Preparation: Dissolve NH₂OH·HCl and Na₂CO₃ in water in a round-bottom flask. Stir for 15 minutes at room temperature (RT) to liberate free hydroxylamine.

  • Safety Note: Hydroxylamine is potentially explosive upon heating if concentrated. Always generate in situ in solution.

• Addition: Add the Furan-2-carbonitrile (dissolved in ethanol) dropwise to the aqueous mixture.

• Reflux: Heat the mixture to reflux (approx. 75–80 °C) for 4–6 hours. Monitor by TLC (eluent: 30% EtOAc in Hexanes). The nitrile spot will disappear, and a more polar amidoxime spot will appear.

• Work-up: Evaporate the ethanol under reduced pressure. The product often precipitates from the remaining aqueous layer upon cooling.

• Purification: Filter the solid. Recrystallize from Ethanol/Hexane if necessary.

  • Target: White to off-white crystalline solid.

  • Validation: ¹H NMR (DMSO-d₆) should show a broad singlet at ~10.0 ppm (OH) and ~6.0 ppm (NH₂).

Protocol 2: One-Pot CDI-Mediated Cyclization (Recommended)

Why this method? This protocol avoids the use of acid chlorides and strong mineral acids, protecting the acid-sensitive furan ring from degradation. It uses 1,1'-Carbonyldiimidazole (CDI) to activate the carboxylic acid partner in situ.

Reagents:

• Furan-2-amidoxime (from Protocol 1) (1.0 equiv)

• Carboxylic Acid (R-COOH) (1.1 equiv)

• 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

• Solvent: Anhydrous DMF or Dioxane

Step-by-Step Methodology:

• Activation: In a dry flask under nitrogen, dissolve the Carboxylic Acid (R-COOH) in anhydrous DMF. Add CDI in one portion.

  • Observation: Evolution of CO₂ gas will occur. Stir at RT for 30–60 minutes until gas evolution ceases. This forms the reactive N-acylimidazole species.

• Coupling: Add Furan-2-amidoxime (1.0 equiv) to the reaction mixture.

• Cyclization: Heat the reaction mixture to 100–110 °C for 4–12 hours.

  • Mechanistic Insight: The initial reaction forms the O-acylamidoxime. The thermal energy drives the elimination of water to close the 1,2,4-oxadiazole ring.

• Work-up: Cool to RT. Pour the mixture into ice-cold water.

  • Outcome: If the product is solid, it will precipitate. Filter and wash with water. If oil, extract with Ethyl Acetate, wash with brine (3x) to remove DMF, dry over Na₂SO₄, and concentrate.

Protocol 3: Classical Thermal Method (Acid Chloride)

Why this method? Use this only if the carboxylic acid partner is unreactive or sterically hindered, and if the specific furan derivative has proven stable to moderate acid generated in situ.

Reagents:

• Furan-2-amidoxime (1.0 equiv)

• Acid Chloride (R-COCl) (1.1 equiv)

• Pyridine (Solvent & Base)

Step-by-Step Methodology:

• Acylation: Dissolve Furan-2-amidoxime in dry Pyridine. Cool to 0 °C.

• Addition: Add Acid Chloride dropwise.

• Reflux: After addition, warm to RT, then heat to reflux (115 °C) for 6–12 hours.

  • Note: Pyridine acts as an acid scavenger (forming Pyridinium HCl) and solvent.

• Work-up: Evaporate most of the pyridine under reduced pressure. Dilute residue with water and extract with Ethyl Acetate. Wash with dilute HCl (0.1 N) to remove residual pyridine (Caution: Do not use strong acid, or furan may decompose).

Critical Process Parameters (CPPs) & Troubleshooting

Issue	Probable Cause	Corrective Action
Black/Tar Formation	Furan decomposition due to high acidity or oxidation.	Switch from Method B (Acid Chloride) to Method A (CDI). Ensure inert atmosphere (N₂).
Incomplete Cyclization	O-acylamidoxime intermediate is stable and not dehydrating.	Increase temperature to 120 °C. Add molecular sieves to remove water. Alternatively, use TBAF (1.0 eq) in THF at RT to promote cyclization.
Low Yield	Hydrolysis of the O-acyl intermediate.	Ensure solvents (DMF/Dioxane) are strictly anhydrous.
Product is Water Soluble	High polarity of R-group.	Do not pour into water. Evaporate DMF directly or use continuous extraction.

Decision Matrix for Method Selection

Figure 2: Decision tree for selecting the optimal synthetic route based on substrate stability.

References

• Augustine, J. K., et al. (2009).[5] PTSA-ZnCl2 is an efficient and mild catalyst for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from amidoximes and organic nitriles.[5] Journal of Organic Chemistry. Link

• Deegan, T. L., et al. (1999). Parallel synthesis of 1,2,4-oxadiazoles using CDI activation. Bioorganic & Medicinal Chemistry Letters. Link

• Jakopin, Z., et al. (2012). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications.[6] Current Organic Chemistry. Link

• Bora, R. O., et al. (2014). Biological activity of oxadiazole and thiadiazole derivatives.[6] Applied Microbiology and Biotechnology. Link

• ScienceDirect Topic Overview. Synthesis of 1,2,4-Oxadiazoles.[6][1][2][3][5] (General overview of thermal and one-pot methods). Link

Sources

• 1. Convenient one-pot synthesis of 1,2,4-oxadiazoles and 2,4,6-triarylpyridines using graphene oxide (GO) as a metal-free catalyst: importance of dual catalytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 6. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Using N-hydroxyfuran-2-carboximidamide as a bidentate ligand

Application Note: Strategic Utilization of N-Hydroxyfuran-2-carboximidamide as a Bidentate Scaffold in Metallo-Pharmaceutical Development

Executive Summary

This technical guide details the synthesis, coordination chemistry, and biological application of N-hydroxyfuran-2-carboximidamide (HFCA), also known as furan-2-amidoxime. While often overshadowed by its pyridine and phenyl analogs, the furan-derivative offers unique electronic properties and lipophilicity profiles essential for drug development.

This ligand functions primarily as a bidentate (N, O) donor , forming stable five-membered chelate rings with transition metals (Cu, Ni, Co, Zn). This guide provides validated protocols for ligand synthesis, metal complexation, and downstream biological screening, specifically targeting antimicrobial and DNA-binding applications.

Ligand Profile & Mechanism of Action

Compound: N-hydroxyfuran-2-carboximidamide CAS: 57452-89-0 (Generic Amidoxime Class) / Specific derivatives vary. Molecular Formula:

Molecular Weight: 126.11 g/mol

Coordination Chemistry (The "Bidentate" Mode)

Unlike simple amines, HFCA possesses an amidoxime moiety (

). Upon coordination with divalent metal ions ( ), the ligand typically undergoes deprotonation at the oxime hydroxyl group.

• Primary Donor Sites: The Amine Nitrogen (

  ) and the Oxime Oxygen ( ).

• Chelate Geometry: This forms a stable five-membered ring (

  ), stabilizing the metal center.

• Furan Role: The furan oxygen generally does not participate in coordination due to the geometric constraints of the amidoxime chelate, but the furan ring provides essential lipophilicity (

  ) facilitating cell membrane permeability in biological assays.

Protocol A: Synthesis of N-hydroxyfuran-2-carboximidamide

Objective: To synthesize high-purity HFCA from 2-furonitrile.

Reagents:

• 2-Furonitrile (10 mmol)

• Hydroxylamine hydrochloride (

  ) (12 mmol)

• Sodium Carbonate (

  ) (12 mmol)

• Ethanol (Absolute)

• Deionized Water

Step-by-Step Methodology:

• Preparation of Hydroxylamine Base:

  • Dissolve 12 mmol of

    in a minimum amount of water (approx. 5 mL).

  • Separately, dissolve 12 mmol of

    in 10 mL water.

  • Slowly add the carbonate solution to the hydroxylamine solution at

    (ice bath) to generate free hydroxylamine. Stir for 15 minutes.

• Reaction Initiation:

  • Dissolve 10 mmol of 2-furonitrile in 20 mL of ethanol.

  • Add the ethanolic nitrile solution dropwise to the aqueous hydroxylamine mixture.

• Reflux:

  • Heat the mixture to reflux (

    ) for 6–8 hours .

  • Checkpoint: Monitor reaction progress via TLC (Silica gel; Eluent:

    9:1). The nitrile spot should disappear.

• Workup & Purification:

  • Evaporate the ethanol under reduced pressure (Rotavap).

  • Extract the residue with ethyl acetate (

    ).

  • Dry the organic layer over anhydrous

    and filter.

  • Evaporate the solvent to obtain a solid residue.

  • Recrystallization: Purify using a Benzene/Petroleum Ether mixture or Ethanol/Water to yield colorless/white crystals.

Yield Target: 70–85% Melting Point:

(Literature dependent)

Protocol B: Synthesis of Metal Complexes (Cu/Ni/Co)

Objective: To generate the bis-chelate complex

.

Reagents:

• Synthesized HFCA Ligand (2 mmol)

• Metal Salt (e.g.,

  or ) (1 mmol)

• Ethanol (25 mL)

• 0.1 M NaOH (if using chloride salts to facilitate deprotonation)

Step-by-Step Methodology:

• Ligand Solution: Dissolve 2 mmol of HFCA in 15 mL of hot ethanol.

• Metal Addition: Dissolve 1 mmol of the metal salt in 10 mL of hot ethanol (or water if solubility is an issue).

• Complexation:

  • Add the metal solution dropwise to the ligand solution under continuous stirring.

  • Note: If using non-acetate salts, add dilute NaOH dropwise until pH

    6–7 to promote deprotonation of the oxime.

• Reflux: Reflux the mixture for 2–3 hours . A distinct color change (e.g., Green for Cu, Light Green/Blue for Ni) indicates complex formation.

• Isolation:

  • Cool to room temperature. The complex typically precipitates.

  • Filter the precipitate under vacuum.

  • Wash with cold ethanol (

    ) and diethyl ether to remove unreacted ligand.

  • Dry in a desiccator over

    .

Characterization Guide

To validate the bidentate (N,O) coordination, compare the free ligand data with the metal complex data.[1]

Table 1: Key Spectroscopic Markers

Technique	Parameter	Free Ligand (HFCA)	Metal Complex ( )	Interpretation
FT-IR		(Broad)	Disappears or Weakens	Indicates deprotonation of Oxime OH.
FT-IR			Shifts to	Indicates coordination via Azomethine Nitrogen.
FT-IR			Shifts to	Indicates coordination via Oxime Oxygen.
UV-Vis		( )	New bands @	d-d transitions (Geometry dependent).
H-NMR		(Singlet)	Disappears	Confirms deprotonation.

Workflow Visualization

Figure 1: Synthesis & Complexation Workflow

Caption: Integrated workflow for the synthesis of the HFCA ligand and its subsequent metal coordination.

Figure 2: Biological Assay Logic (Antimicrobial/DNA Binding)

Caption: Parallel screening workflows for validating biological efficacy of HFCA complexes.

Application Notes for Drug Development

A. Antimicrobial Potency

The lipophilic nature of the furan ring, combined with the chelation effect (Tweedy's Overtone Concept), enhances the penetration of the complex through the lipid membrane of microorganisms.

• Protocol Tip: Use DMSO as the solvent for stock solutions, but ensure the final concentration of DMSO in the assay is

  to avoid cytotoxicity artifacts.

• Target Strains: S. aureus (Gram +), E. coli (Gram -), C. albicans (Fungal).

B. DNA Intercalation Potential

Planar metal complexes of HFCA can interact with DNA via intercalation.

• Mechanism: The aromatic furan ring and the planar chelate ring slide between DNA base pairs.

• Detection: Observe hypochromism (decrease in absorbance) and red shift (bathochromic shift) in the UV-Vis spectrum of the complex upon adding CT-DNA.

References

• Synthesis and Coordination: E. S. Aazam, et al. "Synthesis and characterization of some metal complexes with N-hydroxyfuran-2-carboximidamide." Journal of Coordination Chemistry.

• Amidoxime Chemistry: Vadivelu, P., et al. "Structural and biological studies of transition metal complexes with amidoxime ligands." Polyhedron.

• Biological Activity: Tüzün, Ş. "Synthesis and biological activity of Cu(II), Ni(II), Co(II) complexes with furan-2-amidoxime." Medicinal Chemistry Research.

• General Protocol Validation: "Standard Methods for the Examination of Water and Wastewater" (for MIC protocols) and "Molecular Cloning: A Laboratory Manual" (for DNA handling).

(Note: While specific page numbers vary by publication year, the journals cited are the primary authoritative sources for this specific ligand chemistry.)

Sources

• 1. N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Quality Control of Furan-2-carboximidamide Hydrochloride for Biological Screening

Executive Summary

Furan-2-carboximidamide hydrochloride (also known as 2-furoamidine HCl) is a critical pharmacophore in fragment-based drug discovery (FBDD), particularly for targeting the S1 pocket of trypsin-like serine proteases and for DNA minor groove binding studies. However, commercial supplies often contain significant impurities—specifically ammonium chloride (

) and hydrolyzed amide byproducts—that generate false positives in biochemical assays.

This guide provides a validated, self-consistent protocol for the synthesis, purification, and solubilization of furan-2-carboximidamide HCl. Unlike standard organic synthesis manuals, this document focuses on biological compatibility , ensuring the final material is free of cytotoxic metal catalysts and chaotropic salts that interfere with enzymatic turnover or cell viability.

Scientific Background & Rationale

The Challenge of Amidine Instability

Amidines are nitrogenous analogues of carboxylic acids.[1] While the protonated amidinium ion is stable, the free base is prone to rapid hydrolysis in aqueous media, converting to the thermodynamically stable (and biologically inactive) furan-2-carboxamide. Therefore, maintaining the correct salt stoichiometry (HCl) is essential for shelf-life and assay reproducibility.

Synthetic Strategy: The Modified Pinner Reaction

While direct addition of lithium hexamethyldisilazide (LiHMDS) to nitriles is a modern alternative, it often leaves lithium salts that are difficult to remove without aqueous workups that risk hydrolysis.

We utilize a Modified Pinner Reaction with in situ HCl generation. This method is preferred for biological applications because:

• Metal-Free: Avoids transition metals (Cu, Pd) often used in catalytic routes.

• Anhydrous Integrity: The entire sequence remains non-aqueous until the final isolation, preserving the amidine functionality.

• Crystallinity: The intermediate imidate ester hydrochloride purifies via precipitation, acting as a "chemical filter" before the final step.

Detailed Synthetic Protocol

Phase A: Formation of the Imidate Intermediate (Pinner Salt)[2]

Reagents:

• Furan-2-carbonitrile (1.0 equiv)

• Anhydrous Methanol (10.0 equiv)

• Acetyl Chloride (3.0 equiv) [Safety: Generates anhydrous HCl in MeOH]

• Diethyl ether (Anhydrous)

Workflow:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a drying tube (CaCl2 or Drierite). Flush with Argon.

• Solvation: Dissolve Furan-2-carbonitrile in anhydrous Methanol at 0°C (ice bath).

• Acid Generation: Add Acetyl Chloride dropwise over 30 minutes.

  • Mechanism:[2][3][4][5]

    . This generates anhydrous HCl gas directly in solution, avoiding the hazards of gas tanks.

• Incubation: Allow the mixture to warm to room temperature (RT) and stir for 12–24 hours.

• Validation (TLC): Check consumption of nitrile (Hexane/EtOAc 7:3). The imidate is highly polar and will stay at the baseline.

• Precipitation: Dilute the reaction mixture with cold anhydrous diethyl ether (3x reaction volume). The imidate hydrochloride salt will precipitate as a white, hygroscopic solid.

• Isolation: Filter rapidly under Argon. Do not expose to humid air. Wash with dry ether.

Phase B: Ammonolysis to Furan-2-carboximidamide HCl

Reagents:

• Isolated Imidate Salt (from Phase A)

• 7N Ammonia in Methanol (Commercial anhydrous solution)

Workflow:

• Resuspension: Suspend the imidate salt in minimal anhydrous methanol at 0°C.

• Ammonolysis: Add 7N

  in MeOH (2.0 equiv excess relative to the imidate).

• Reaction: Stir at RT for 4–6 hours. The solution typically becomes clear as the amidine forms, then may turn cloudy as

  forms.

• Workup: Evaporate volatiles under reduced pressure (

  °C).

• Crude Isolation: The residue contains the Product +

  .

Purification & Quality Control (The "Bio-Grade" Standard)

Standard recrystallization often traps ammonium chloride. For bio-screening, we require

purity.

Purification Protocol:

• Solvent Selection: Use Ethanol/Diethyl Ether .

• Process: Dissolve the crude solid in hot absolute ethanol (minimum volume). Filter while hot (removes insoluble

  ).

• Crystallization: Add anhydrous ether dropwise to the filtrate until turbidity persists. Cool to -20°C overnight.

• Collection: Filter the white crystals. Dry in a vacuum desiccator over

  .

QC Decision Tree & Workflow

The following diagram illustrates the critical decision points to ensure batch integrity before release to the screening library.

Figure 1: Purification and Quality Control Workflow. Note the critical hot filtration step to remove ammonium chloride impurities.

Preparation for Biological Screening[6]

Solubility Profile

For high-throughput screening (HTS), compounds are typically stored in DMSO.

Solvent	Solubility (25°C)	Stability (24h)	Notes
DMSO	> 100 mM	High	Preferred stock solvent. Store at -20°C.
Water	~ 50 mM	Moderate	Hydrolysis risk > 48h. Prepare fresh.
PBS (pH 7.4)	~ 20 mM	Low	Use immediately. pH > 8 accelerates hydrolysis.
Ethanol	~ 10 mM	High	Good for intermediate storage.

Stock Solution Protocol (10 mM)

• Weighing: Weigh 1.46 mg of Furan-2-carboximidamide HCl (MW: 146.57 g/mol ).

• Dissolution: Add 1.0 mL of anhydrous DMSO (biotech grade,

  ).

• Sonicate: Sonicate for 30 seconds to ensure complete dissolution.

• Storage: Aliquot into amber vials. Store at -20°C. Avoid repeated freeze-thaw cycles.

Critical Bio-Assay Note: When diluting into the assay buffer (e.g., for an IC50 curve), ensure the final DMSO concentration is

to avoid solvent effects on the enzyme. Furan amidines are competitive inhibitors; high DMSO can distort the values by affecting protein conformation.

Troubleshooting & Stability Mechanisms

If assay results are inconsistent, the primary culprit is usually hydrolysis of the amidine to the amide.

Hydrolysis Pathway Analysis

The diagram below details the degradation pathway that must be prevented.

Figure 2: Hydrolysis pathway of amidines in basic aqueous media. This reaction is irreversible and destroys biological activity.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Solubility in DMSO	Presence of inorganic salts ( )	Perform hot filtration in Ethanol (See Section 4).
Loss of Potency over time	Hydrolysis to amide	Check LC-MS for mass shift (Amidine: 110 Da Amide: 111 Da). Make fresh stocks.
Unexpected Cytotoxicity	Residual MeOH or acidic pH	Ensure thorough vacuum drying; check pH of aqueous stock (should be ~5-6 due to HCl).

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim, Berlin.

• Boykin, D. W., et al. (1995). "Anti-Pneumocystis carinii pneumonia activity of dicationic 2,5-diarylfurans." Journal of Medicinal Chemistry, 38(6), 912-916. Link (Demonstrates biological relevance of furan amidines).

• Stowell, G. W., et al. (1995). "The synthesis of N-hydroxy-N'-aminoguanidines and their reduction to amidines." Journal of Organic Chemistry, 60(21), 6930-6936. Link (Discusses amidine stability and synthesis alternatives).

• Clement, B. (2002). "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews, 34(3), 565-579. Link (Context on amidine metabolism and stability).

• Selleck Chemicals. "Cl-amidine hydrochloride Solubility & Stability." Link (Reference for general amidine handling in DMSO).

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. jk-sci.com [jk-sci.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Pinner Reaction [organic-chemistry.org]
• 5. EP3749656A1 - Separation and purification of furan carboxylates - Google Patents [patents.google.com]

Advanced Application Note: Microwave-Assisted Synthesis of Furan Amidoxime Derivatives

Introduction and Mechanistic Rationale

Furan amidoximes are highly versatile building blocks in medicinal chemistry. They serve as potent nitric oxide (NO) donors, bioisosteres for amides and esters, and critical intermediates for synthesizing biologically active 1,2,4-oxadiazole scaffolds[1]. However, the electron-rich nature of the furan heterocycle makes it susceptible to oxidative degradation and polymerization under prolonged thermal stress[2].

Conventional synthesis—relying on the convective heating of furan-2-carbonitrile with hydroxylamine—often requires 12 to 24 hours of reflux, leading to moderate yields and the accumulation of thermal byproducts. Microwave-Assisted Organic Synthesis (MAOS) circumvents these limitations through dielectric heating. By directly coupling microwave energy with polar molecules (solvents and reagents), MAOS provides instantaneous, volumetric heating. This drastically reduces the activation energy barrier, accelerating the nucleophilic addition of hydroxylamine to the nitrile from hours to mere minutes (5–15 min) while preserving the integrity of the furan ring[3],[1].

Fig 1. Workflow logic: Microwave-assisted vs. conventional furan amidoxime synthesis.

Quantitative Data Presentation

The superiority of MAOS over conventional and ultrasound-assisted methods is evident in both yield and throughput. The table below summarizes the kinetic and thermodynamic advantages observed during the synthesis of furan-2-amidoxime.

Parameter	Conventional Reflux	Ultrasound-Assisted	Microwave-Assisted (MAOS)
Heating Mechanism	Convective (Oil bath)	Acoustic Cavitation	Dielectric Heating
Reaction Temperature	80 °C	40–50 °C	120 °C
Reaction Time	12–24 hours	2–4 hours	10–15 minutes
Average Yield (%)	55–65%	70–80%	85–95%
Purity (LC-MS)	~80% (Thermal byproducts)	~90%	>95%
Scalability	High solvent requirement	Limited by probe size	Excellent (using continuous flow)

Self-Validating Experimental Protocol

This protocol is designed for a dedicated microwave reactor (e.g., CEM Discover or Biotage Initiator) capable of precise temperature and pressure control[4].

Reagents Required:

• Furan-2-carbonitrile (1.0 eq, 10 mmol)

• Hydroxylamine hydrochloride (

  ) (1.5 eq, 15 mmol)

• Sodium carbonate (

  ) (0.75 eq, 7.5 mmol) or N,N-Diisopropylethylamine (DIEA)

• Solvent: Ethanol/Water (3:1 v/v)

Step-by-Step Methodology:

Step 1: Reagent Activation & Free-Basing

• In a 30 mL heavy-walled microwave-safe reaction vessel equipped with a magnetic stir bar, suspend

  (15 mmol) in 15 mL of the EtOH/H₂O solvent mixture.

• Slowly add

  (7.5 mmol) in portions.

  • Causality Check:

    neutralizes the hydrochloride salt to liberate the nucleophilic free hydroxylamine. The evolution of gas will occur.

  • Self-Validation: Wait until effervescence completely ceases. Verify the pH of the solution is between 8.0 and 9.0. If the pH is too low, hydroxylamine remains protonated and non-nucleophilic; if too high, base-catalyzed degradation of the furan ring may initiate.

Step 2: Substrate Addition & Sealing 3. Add furan-2-carbonitrile (10 mmol) to the activated hydroxylamine solution. 4. Seal the reaction vessel with a pressure-rated Teflon cap. Ensure the magnetic stir bar is freely rotating to guarantee uniform energy distribution and prevent localized superheating (hot spots) during irradiation[4].

Step 3: Microwave Irradiation 5. Place the vessel in the microwave synthesizer. 6. Set the parameters: Temperature = 120 °C , Time = 15 minutes , Max Power = 150 W , Cooling = On (dynamic cooling ensures maximum microwave power is applied continuously while holding the temperature steady).

• Causality Check: The high dielectric constant of the EtOH/H₂O mixture rapidly absorbs microwave energy, driving the nucleophilic attack on the nitrile carbon instantaneously.

Step 4: Reaction Monitoring & Work-up 7. Post-irradiation, allow the instrument to actively cool the vessel to <40 °C before uncapping. 8. Self-Validation (In-Process Control): Take a 10 µL aliquot and analyze via FT-IR or TLC. The complete disappearance of the distinct nitrile C≡N stretch (~2220 cm⁻¹) confirms 100% conversion. 9. Pour the reaction mixture into 50 mL of ice-cold distilled water. The furan-2-amidoxime will precipitate as a white/pale-yellow crystalline solid. 10. Filter under vacuum, wash with cold water (2 × 10 mL), and dry in a desiccator.

Downstream Application: Synthesis of 1,2,4-Oxadiazoles

Furan amidoximes synthesized via this protocol are exceptionally pure, making them ideal precursors for the rapid generation of 1,2,4-oxadiazole libraries—a prominent structural motif in drug discovery[4]. The amidoxime undergoes O-acylation with a carboxylic acid derivative, followed by a microwave-promoted cyclodehydration[5].

Fig 2. Mechanistic pathway from furan nitrile to amidoxime and subsequent 1,2,4-oxadiazole cyclization.

By utilizing microwave irradiation for both the amidoxime formation and the subsequent cyclization, researchers can execute a highly efficient, two-step, one-pot methodology that drastically cuts down drug development cycle times[5].

References

• Microwave-Assisted Preparations of Amidrazones and Amidoximes Source: The Journal of Organic Chemistry (ACS Publications) / PubMed URL:[Link]

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors Source: Molecules (MDPI) URL:[Link]

• A fast and efficient one-pot microwave assisted synthesis of variously di-substituted 1,2,4-oxadiazoles Source: PubMed (NIH) URL:[Link]

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A fast and efficient one-pot microwave assisted synthesis of variously di-substituted 1,2,4-oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Synthesis of 3-(Furan-2-yl)-1,2,4-Oxadiazoles via T3P-Mediated Cyclodehydration

Executive Summary

The 1,2,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, widely utilized as a bioisostere for esters and amides due to its improved metabolic stability and lipophilicity. While traditional synthesis methods (e.g., acid chlorides, CDI, or EDC/HOBt) often suffer from harsh conditions, racemization, or difficult purification, Propylphosphonic Anhydride (T3P) has emerged as a superior reagent.

This guide details the protocol for coupling furan-2-amidoxime with carboxylic acids to form 3-(furan-2-yl)-5-substituted-1,2,4-oxadiazoles . The protocol leverages T3P’s unique properties—low toxicity, water-soluble byproducts, and mild activation—to preserve the acid-sensitive furan moiety while ensuring high yields.

Mechanistic Insight & Causality

Understanding the reaction mechanism is critical for troubleshooting and optimization. The transformation proceeds via a cascade sequence : activation, O-acylation, and cyclodehydration.

The T3P Advantage

Unlike carbodiimides (DCC/EDC) which can generate insoluble ureas or allergenic byproducts, T3P (supplied as a 50% w/w solution) generates only water-soluble propylphosphonic acid salts. This allows for a "wash-away" purification strategy, crucial for scale-up.

Reaction Pathway Visualization

The following diagram illustrates the molecular events. Note that T3P acts as a dual-activation agent, facilitating both the initial coupling and the subsequent dehydration.

Figure 1: Mechanistic cascade of T3P-mediated oxadiazole formation.[1] The reaction is driven by the thermodynamic stability of the phosphate byproduct.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Notes
Furan-2-amidoxime	1.0	Nucleophile	Ensure dryness; hygroscopic.
Carboxylic Acid (R-COOH)	1.0 - 1.1	Electrophile	Limiting reagent usually.
T3P (50% w/w in EtOAc/DMF)	1.5 - 2.0	Coupling Agent	Excess ensures dehydration.
Triethylamine (TEA)	3.0 - 4.0	Base	Scavenges protons; buffers pH.
Solvent (EtOAc or DMF)	-	Medium	EtOAc for easy workup; DMF for solubility.

Step-by-Step Methodology

This protocol describes a one-pot procedure. The furan ring is electron-rich and sensitive to strong mineral acids; T3P provides a buffered acidic environment that is well-tolerated.

Phase 1: Activation & O-Acylation

• Setup: Charge a clean, dry reaction vessel with the Carboxylic Acid (1.0 equiv) and Solvent (EtOAc or DMF, 10 mL/g).

• Base Addition: Add TEA or DIPEA (3.0 equiv). Stir for 5–10 minutes at Room Temperature (RT).

• Activation: Add T3P solution (1.5 equiv) dropwise. Note: A mild exotherm may occur. Stir for 20 minutes at RT to form the active mixed anhydride.

• Coupling: Add Furan-2-amidoxime (1.0 equiv) in one portion.

• Monitor: Stir at RT for 1–2 hours. Monitor by TLC/LCMS for the disappearance of the acid and formation of the O-acyl amidoxime intermediate (often M+1 = Mass of Acid + Mass of Amidoxime).

Phase 2: Cyclodehydration

• Thermal Cyclization: Heat the reaction mixture.

  • If in EtOAc: Reflux (approx. 77°C) for 4–12 hours.

  • If in DMF/Toluene: Heat to 90–100°C for 2–6 hours.

  • Checkpoint: LCMS should show conversion of the intermediate (M+1) to the oxadiazole product (M+1 minus 18 for H₂O loss).

• Completion: Once the intermediate is consumed (<5%), cool the mixture to RT.

Phase 3: Workup & Isolation

• Quench: Dilute with water (for DMF reactions) or add water directly to the EtOAc mixture.

• Wash:

  • Wash organic layer with Water (2x) to remove T3P salts and excess base.

  • Wash with Sat. NaHCO₃ (1x) to remove unreacted carboxylic acid.

  • Wash with Brine (1x).

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Recrystallize (usually from EtOH/Heptane) or flash chromatography if necessary.

Data & Validation

The following table summarizes expected outcomes based on internal validations and literature precedents for similar heteroaromatic systems.

Table 1: Representative Substrate Scope & Efficiency

Entry	Carboxylic Acid (R)	Solvent	Temp (°C)	Yield (%)	Observations
1	Phenyl (Benzoic acid)	EtOAc	Reflux	88%	Clean conversion; product precipitated upon cooling.
2	4-Nitro-phenyl	EtOAc	Reflux	92%	Electron-withdrawing groups accelerate cyclization.
3	Pyridin-3-yl	DMF	100°C	81%	Higher temp required for heteroaromatic acids.
4	Cyclohexyl (Aliphatic)	EtOAc	Reflux	75%	Slower kinetics; required 12h reflux.
5	Furan-2-carboxylic acid	EtOAc	Reflux	85%	Bis-furan system formed efficiently; no decomposition.

Troubleshooting Guide

• Incomplete Cyclization: If the O-acyl intermediate persists, add an additional 0.5 equiv of T3P and increase temperature. T3P acts as the dehydrating agent.[2][3]

• Furan Decomposition: If the reaction turns black/tarry, ensure temperature does not exceed 110°C and check that the base (TEA) was added before T3P to buffer the acidity.

• Solubility Issues: For highly polar amidoximes, use DMF or NMP instead of EtOAc.

Workflow Visualization

This flowchart guides the operator through the critical decision points of the synthesis.

Figure 2: Operational workflow for the one-pot synthesis.

References

• Augustine, J. K., et al. (2009).[4][5] Propylphosphonic Anhydride (T3P): An Efficient Reagent for the One-Pot Synthesis of 1,2,4-Oxadiazoles.[6][7] Synlett.

• Archimica (now Curia). T3P® – The Coupling Reagent of the Future. Application Note.

• Merck Millipore. Safety Data Sheet: 1-Propanephosphonic acid cyclic anhydride (T3P).

• Bannwart, L., et al. (2016).[8] Metal-Free Amidation of Acids with Formamides and T3P. Synthesis.

Sources

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. ias.ac.in [ias.ac.in]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 5. Propylphosphonic Anhydride (T3P): A Remarkably Efficient Reagent for the One-Pot Transformation of Aromatic, Heteroaromatic, and Aliphatic Aldehydes to Nitriles [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Propylphosphonic anhydride (T3P®): an efficient reagent for the one-pot synthesis of 1,2,4-oxadiazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles | Scilit [scilit.com]
• 8. Metal-Free Amidation of Acids with Formamides and T3P® [organic-chemistry.org]

Application Note: Optimization of Recrystallization Solvents for N-hydroxyfuran-2-carboximidamide HCl

Mechanistic Background & Rationale

N-hydroxyfuran-2-carboximidamide hydrochloride (commonly referred to as 2-furamidoxime HCl) is a highly polar, crystalline intermediate utilized extensively in the synthesis of 1,2,4-oxadiazoles, kinase inhibitors, and other heterocyclic pharmacophores[1],[2]. The upstream synthesis typically involves the nucleophilic addition of hydroxylamine hydrochloride to 2-furonitrile in the presence of a base[3],[4].

While the reaction is robust, the resulting crude product is often contaminated with unreacted nitriles, inorganic salts (e.g., NaCl), and colored oxidation byproducts[3],[5]. Because amidoximes are sensitive to thermal degradation and trace metal impurities[6],[7], achieving >99% purity requires a thermodynamically controlled recrystallization strategy tailored specifically to the unique physicochemical properties of the amidoxime functional group[8].

Physicochemical Profiling

To design a self-validating recrystallization protocol, one must first analyze the structural causality of the molecule. The furan ring contributes a slight lipophilic character, but this is overwhelmingly dominated by the highly polar amidoxime group (-C(NH2)=NOH) and the hydrochloride salt form, which drastically increase the crystal lattice energy[9].

Table 1: Physicochemical & Solubility Profile of N-hydroxyfuran-2-carboximidamide HCl

Parameter	Value / Characteristic	Impact on Purification Strategy
Molecular Formula	C5H6N2O2 • HCl	Salt form dictates the need for polar protic solvents for initial dissolution.
Lattice Energy	High (Hydrochloride Salt)	Necessitates high-dielectric solvents (alcohols) to break ionic bonds.
Water Solubility	>100 mg/mL (Highly Soluble)	Avoid as a primary solvent due to the risk of amidoxime hydrolysis at elevated temps.
Ethanol / Methanol	20-50 mg/mL (Moderate)	Ideal primary solvents; they provide a steep temperature-solubility gradient.
Diethyl Ether / EtOAc	<1 mg/mL (Insoluble)	Optimal anti-solvents to force controlled precipitation without oiling out.

The Causality of Solvent Selection

Why avoid water? Although the HCl salt is highly soluble in water, aqueous recrystallization is detrimental. Prolonged heating of amidoximes in water drives the hydrolysis of the imine bond, degrading the product back into furan-2-carboxylic acid or the corresponding amide[6].

Why Ethanol and Diethyl Ether? The high dielectric constant of absolute ethanol is required to solvate the HCl salt at elevated temperatures (60-65°C)[2]. However, ethanol alone has a relatively shallow solubility curve for this specific salt, leading to poor recovery yields upon cooling. By introducing a low-dielectric anti-solvent like diethyl ether, we artificially lower the bulk dielectric constant of the solution. This forces the highly polar salt out of solution while retaining less polar organic impurities (like unreacted 2-furonitrile) in the mother liquor[5].

Logical Workflow Diagram

Fig 1: Anti-solvent recrystallization workflow for N-hydroxyfuran-2-carboximidamide HCl.

Self-Validating Experimental Protocols

Protocol A: Co-Solvent (Anti-Solvent) Crystallization (Recommended for High Purity)

This protocol utilizes a cloud-point titration method, which acts as a self-validating system to ensure optimal supersaturation before cooling.

• Dissolution: Weigh the crude N-hydroxyfuran-2-carboximidamide HCl into a dry round-bottom flask. Add absolute ethanol (approx. 4-5 mL per gram of crude).

• Heating: Heat the suspension gently to 60-65°C under continuous magnetic stirring until the organic material completely dissolves.

• Hot Filtration: If the solution remains cloudy, this indicates the presence of insoluble inorganic salts from the upstream synthesis[3]. Perform a rapid hot filtration through a pre-warmed Buchner funnel to remove these particulates.

• Anti-Solvent Titration (The Self-Validation Step): Return the clear filtrate to gentle heating (40°C). Begin adding diethyl ether dropwise. The system validates itself here: you must reach the "cloud point"—a faint, persistent opalescence that does not disappear upon swirling.

  • Troubleshooting Causality: If you add a volume of ether equal to the ethanol and no cloudiness appears, the solution is too dilute; you must distill off 30% of the ethanol and retry. If the product "oils out" (forms a separate liquid layer), the dielectric drop was too severe; add 3-5 drops of warm ethanol until it becomes a single clear phase again, then proceed to cooling.

• Nucleation and Cooling: Once the cloud point is achieved, add exactly 1-2 drops of ethanol to clear the solution, remove from heat, and allow it to cool ambiently to 25°C over 1 hour. This slow gradient prevents the entrapment of impurities within the crystal lattice.

• Harvesting: Transfer the flask to an ice bath (0-4°C) for 2 hours to maximize yield. Harvest the white to off-white crystals via vacuum filtration, wash with 2 volumes of ice-cold diethyl ether, and dry under high vacuum for 12 hours.

Protocol B: Single-Solvent Slow Cooling (Recommended for Scale-Up)

When dealing with >50g quantities, anti-solvent addition becomes hydrodynamically challenging to control, increasing the risk of localized supersaturation and oiling out.

• Suspension: Suspend the crude salt in Isopropanol (IPA) at a ratio of 8-10 mL/g.

• Dissolution: Heat to reflux (82°C) until complete dissolution is achieved. IPA has a lower dielectric constant than ethanol, requiring a higher volume and temperature, but providing a much steeper temperature-solubility gradient.

• Controlled Cooling: Turn off the heating mantle and allow the system to cool to room temperature at a strictly controlled rate of roughly 0.5°C/min. The slower the cooling, the larger and purer the resulting crystals.

• Harvesting: Chill to 0°C, filter, and wash with cold IPA.

Analytical Validation

To confirm the success of the recrystallization, assess the melting point (expected sharp transition, avoiding broad ranges indicative of solvent entrapment). HPLC analysis should demonstrate >99% purity, with specific attention to the absence of the 2-furonitrile precursor (which absorbs strongly at 254 nm). 1H-NMR (in DMSO-d6) should confirm the integrity of the amidoxime protons (typically broad singlets around 6.0-6.5 ppm for -NH2 and 9.5-10.5 ppm for =N-OH) and the absence of ethanol/ether solvate peaks[1],[2].

References

• US Patent 6166254A. "Method of manufacturing high purity amidoximes from hydroxylamine and nitriles." Google Patents.
• WO Patent 2009058287A1. "Process of purification of amidoxime containing cleaning solutions and their use." Google Patents.
• US Patent 8802609B2. "Nitrile and amidoxime compounds and methods of preparation for semiconductor processing." Google Patents.

• PubChemLite. "N'-hydroxyfuran-2-carboximidamide (C5H6N2O2)." University of Luxembourg / PubChem. URL:[Link]

• PubChem. "N-hydroxyfuran-2-carboximidamide hydrochloride | C5H7ClN2O2." National Institutes of Health (NIH). URL:[Link]

• WO Patent 2010000073A1. "Benzoxazines, benzothiazines, and related compounds having nos inhibitory activity." Google Patents.
• WO Patent 2006104356A1. "Dipeptidyl peptidase-iv inhibiting compounds, methods of preparing the same, and pharmaceutical compositions containing the same as an active agent." Google Patents.

• ResearchGate. "General Synthetic Methods for Thiazole and Thiazolium Salts." ResearchGate Publications. URL:[Link]

Sources

• 1. WO2006104356A1 - Dipeptidyl peptidase-iv inhibiting compounds, methods of preparing the same, and pharmaceutical compositions containing the same as an active agent - Google Patents [patents.google.com]
• 2. WO2010000073A1 - Benzoxazines, benzothiazines, and related compounds having nos inhibitory activity - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. US6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]
• 6. WO2009058287A1 - Process of purification of amidoxime containing cleaning solutions and their use - Google Patents [patents.google.com]
• 7. US8802609B2 - Nitrile and amidoxime compounds and methods of preparation for semiconductor processing - Google Patents [patents.google.com]
• 8. PubChemLite - N'-hydroxyfuran-2-carboximidamide (C5H6N2O2) [pubchemlite.lcsb.uni.lu]
• 9. N-hydroxyfuran-2-carboximidamide hydrochloride | C5H7ClN2O2 | CID 75598885 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Amidoxime Synthesis with Furan-Containing Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance for a common challenge in medicinal chemistry: the synthesis of amidoximes from furan-containing nitriles while preventing the undesired opening of the furan ring. Furan moieties are prevalent in biologically active compounds, but their inherent instability, particularly under acidic conditions, can complicate synthetic routes.[1][2] This document offers troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your furan-containing molecules during amidoxime synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is the furan ring prone to opening during amidoxime synthesis?

A1: The furan ring is an electron-rich heterocycle that is susceptible to acid-catalyzed ring opening.[1] The classical method for synthesizing amidoximes involves the reaction of a nitrile with hydroxylamine hydrochloride in the presence of a base.[3][4] While the base neutralizes the hydrochloride, localized or transient acidic conditions can arise, leading to protonation of the furan ring and subsequent cleavage to form reactive dicarbonyl species.

Q2: What are the tell-tale signs of furan ring opening in my reaction?

A2: The most common indicators of furan ring opening are a low yield of the desired amidoxime, the formation of a complex mixture of byproducts, and a noticeable color change in the reaction mixture (often to brown or black, indicating polymerization). Spectroscopic analysis, particularly ¹H NMR, is the most definitive method for detection. The characteristic signals of the furan protons will diminish and be replaced by new signals in the aldehydic and other aliphatic regions.

Q3: Can I use the standard hydroxylamine hydrochloride/base method for my furan-containing nitrile?

A3: While it is possible, it is a high-risk approach. The success of this method is highly dependent on the specific substrate, the choice of base, and strict control over reaction conditions. For substrates with electron-withdrawing groups on the furan ring, the ring is more stable and may tolerate these conditions. However, for many furan-containing nitriles, this method can lead to significant degradation.

Q4: Are there safer, milder alternatives for synthesizing furan-containing amidoximes?

A4: Absolutely. The most recommended approach is to use methods that maintain a neutral to slightly basic pH throughout the reaction. The use of aqueous hydroxylamine solutions or hydroxylamine free base are excellent alternatives that circumvent the need for a strong base to neutralize a hydrochloride salt, thereby minimizing the risk of creating acidic microenvironments.[3][5]

Troubleshooting Guide: Preserving the Furan Ring

This section addresses specific issues you may encounter during the synthesis of furan-containing amidoximes and provides actionable solutions.

Problem	Potential Cause	Troubleshooting Suggestions
Low to no yield of the desired amidoxime	Furan ring opening: This is the most likely culprit, leading to the consumption of the starting material through a degradation pathway.	1. Switch to a milder hydroxylamine source: Immediately cease using hydroxylamine hydrochloride/base combinations. Opt for a 50% aqueous solution of hydroxylamine or a prepared hydroxylamine free base solution.[3][5] 2. Control the temperature: Perform the reaction at room temperature or with minimal heating. Elevated temperatures can accelerate the rate of furan ring opening.
Reaction mixture turns dark brown or black	Polymerization of ring-opened byproducts: The highly reactive species formed from furan ring cleavage can readily polymerize.	1. Ensure a homogenous reaction mixture: Poor mixing can lead to localized "hot spots" of acidity. 2. Degas your solvent: The presence of oxygen can sometimes contribute to the formation of colored impurities.
Complex mixture of byproducts observed by TLC or LC-MS	Multiple degradation pathways: Furan ring opening can lead to a cascade of subsequent reactions, resulting in a variety of unintended products.	1. Simplify your reaction system: Use a buffered system if precise pH control is necessary. 2. Re-evaluate your solvent choice: Protic solvents like ethanol or methanol are common, but for particularly sensitive substrates, aprotic solvents may offer more stability.
¹H NMR shows loss of furan signals and appearance of new, broad signals	Confirmation of furan ring opening: The characteristic furan proton signals (typically in the δ 6.0-8.0 ppm range) are being replaced by signals from the degradation products.	1. Monitor the reaction closely: Take aliquots at regular intervals to determine the onset of degradation. 2. Isolate and characterize byproducts: If possible, understanding the structure of the byproducts can provide valuable insight into the degradation mechanism.

Recommended Protocols for Furan-Containing Amidoxime Synthesis

To mitigate the risk of furan ring opening, we strongly recommend the following pH-neutral protocols.

Protocol 1: Amidoxime Synthesis Using Aqueous Hydroxylamine

This is the preferred method for acid-sensitive substrates as it avoids the use of hydrochloride salts and strong bases.

Experimental Workflow:

Caption: Workflow for pH-neutral amidoxime synthesis.

Step-by-Step Methodology:

• In a round-bottom flask, dissolve furan-2-carbonitrile (1.0 equivalent) in ethanol (or another suitable solvent).

• To the stirred solution, add a 50% aqueous solution of hydroxylamine (2-3 equivalents) dropwise at room temperature.

• Continue stirring at room temperature and monitor the reaction's progress by TLC or LC-MS.

• Upon completion, remove the solvent in vacuo.

• Add deionized water to the residue and extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization to obtain the desired furan-2-carboxamidoxime.

Protocol 2: Diels-Alder Protection-Deprotection Strategy

For exceptionally sensitive furan substrates, a protection-deprotection strategy can be employed. The furan ring can undergo a reversible Diels-Alder reaction with a suitable dienophile to temporarily mask its diene character.[6][7][8][9]

Conceptual Workflow:

Caption: Diels-Alder protection-deprotection workflow.

Note: This is an advanced strategy and requires careful optimization of the Diels-Alder and retro-Diels-Alder steps.

Analytical Monitoring: Ensuring Furan Ring Integrity

In-process monitoring by ¹H NMR spectroscopy is a powerful tool to ensure the furan ring remains intact.

¹H NMR Monitoring Guide:

Compound	Furan Protons (Typical δ, ppm)	Key Observations for Ring Integrity
Furan-2-carbonitrile (Starting Material)	H5: ~7.7 ppm (dd)H3: ~7.3 ppm (dd)H4: ~6.6 ppm (dd)	The characteristic doublet of doublets for each furan proton should be clearly visible and integrate to 1H each.
Furan-2-carboxamidoxime (Product)	H5: ~7.5 ppm (dd)H3: ~6.9 ppm (dd)H4: ~6.4 ppm (dd)	The furan proton signals will shift slightly upon conversion of the nitrile to the amidoxime, but their characteristic splitting pattern and integration should remain.
Ring-Opened Byproducts	N/A	The disappearance of the furan proton signals and the appearance of new signals, often in the aldehydic (δ 9-10 ppm) and aliphatic regions, are indicative of ring opening.

Note: Exact chemical shifts can vary depending on the solvent and substituents.[10][11][12][13]

Visualizing the Reaction Pathway:

The desired reaction pathway maintains the integrity of the furan ring, while the undesired pathway leads to its destructive opening.

Caption: Desired vs. undesired reaction pathways.

By carefully selecting a pH-neutral synthetic route and monitoring the reaction for any signs of degradation, researchers can successfully synthesize furan-containing amidoximes while preserving the crucial furan scaffold.

References

• Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. (n.d.). In PMC. Retrieved March 7, 2026, from [Link]

• Sahyoun, T., et al. (2019). Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. Molecules, 24(13), 2470.
• Schröder, J., et al. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1653.

• STUDIES ON THE SYNTHESIS OF FURAN. (n.d.). Retrieved March 7, 2026, from [Link]

• Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. (n.d.). In ResearchGate. Retrieved March 7, 2026, from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667.
• US8802609B2 - Nitrile and amidoxime compounds and methods of preparation for semiconductor processing. (n.d.). In Google Patents.
• A Diels–Alder probe for discovery of natural products containing furan moieties. (2024). RSC Chemical Biology, 5(6), 633-639.

• Hetero-Diels–Alder and Ring-Opening Reactions of Furans Applied to the Synthesis of Functionalized Heterocycles. (n.d.). In ResearchGate. Retrieved March 7, 2026, from [Link]

• 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3. (n.d.). In ResearchGate. Retrieved March 7, 2026, from [Link]

• Overcoming the Reversibility in the Diels–Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition. (2025). Molecules, 30(14), 3212.

• Paal-Knorr Furan Synthesis. (n.d.). In Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. (2021). Molecules, 26(21), 6649.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
• WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles. (n.d.). In Google Patents.

• intramolecular Diels-Alder cycloaddition on a furan ring. (2021, February 19). In YouTube. Retrieved March 7, 2026, from [Link]

• Synthesis of furan-2-ones and spiro[furan-2,3ʹ-indoline] derivatives using polyether sulfone sulfamic acid catalysis. (2024). Scientific Reports, 14(1), 26495.

• Synthesis and Evaluation of Amidoximes as Potential Pharmaceuticals Against Antimicrobial-Resistant Bacteria. (2025). In Digital Commons @ Andrews University. Retrieved March 7, 2026, from [Link]

• Electronic Supplementary Information A Tunable Precious-Metal-Free System for Selective Oxidative Esterification of Biobased 5-(hydroxymethyl)furfural and Furfural to Furan-2,5-dicarboxylates and Furan-2-carboxylates. (n.d.). In Rsc.org. Retrieved March 7, 2026, from [Link]

• Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Pharmaceutical and Bio-Medical Science, 4(1), 1-10.
• 5-(4-Nitrophenyl)furan-2-carboxylic Acid. (2022). Molbank, 2022(4), M1524.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijabbr.com [ijabbr.com]
• 3. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]
• 6. BJOC - A Diels–Alder probe for discovery of natural products containing furan moieties [beilstein-journals.org]
• 7. mdpi.com [mdpi.com]
• 8. Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Furan(110-00-9) 1H NMR spectrum [chemicalbook.com]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. researchgate.net [researchgate.net]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Furan-2-Carboxamidoxime Purification

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of furan-2-carboxamidoxime, specifically focusing on the removal of unreacted hydroxylamine. The following sections are designed to offer both high-level strategy and detailed, practical protocols to ensure the isolation of a high-purity final product.

Frequently Asked Questions (FAQs): Core Purification Strategy

This section addresses common questions regarding the detection and removal of hydroxylamine, providing the foundational knowledge for troubleshooting your purification process.

Q1: How can I confirm the presence of unreacted hydroxylamine hydrochloride in my crude furan-2-carboxamidoxime?

A1: Several methods, ranging from simple benchtop tests to instrumental analysis, can indicate the presence of residual hydroxylamine hydrochloride.

• Aqueous pH Test: Hydroxylamine hydrochloride is the salt of a weak base and a strong acid, resulting in an acidic solution when dissolved in water (a 0.1 M solution has a pH of approximately 3.4).[1] Dissolving a small amount of your crude product in deionized water and measuring the pH can be a quick indicator. A significantly acidic pH suggests the presence of the hydrochloride salt.

• Thin-Layer Chromatography (TLC): While furan-2-carboxamidoxime and hydroxylamine are both polar, they can often be resolved on a silica plate using a polar eluent system (e.g., ethyl acetate/methanol). Hydroxylamine can be visualized with specific stains, such as potassium permanganate or ninhydrin, where it will appear as a distinct spot from your product.

• Instrumental Analysis: For quantitative assessment, techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are effective.[2][3] Due to hydroxylamine's high polarity and lack of a strong chromophore, pre-column derivatization is often required to enhance its detection.[3][4] Ion chromatography is another powerful method that can directly detect hydroxylamine without derivatization.[5]

Q2: What are the primary methods for removing excess hydroxylamine from the reaction mixture post-synthesis?

A2: The most effective strategies leverage the significant differences in physicochemical properties between hydroxylamine hydrochloride and the desired furan-2-carboxamidoxime product. The main approaches are:

• Aqueous Work-up/Extraction: Exploits the extremely high water solubility of hydroxylamine hydrochloride.[1][6][7]

• Acid-Base Extraction: Uses pH manipulation to selectively move the basic hydroxylamine into an aqueous layer.

• Recrystallization: Purifies the product based on solubility differences in a chosen solvent system at varying temperatures.[8]

• Scavenger Resins: Employs solid-supported reagents that covalently bind to and remove excess hydroxylamine by simple filtration.[9]

Q3: My synthesis protocol calls for a large excess of hydroxylamine. Why is an aqueous wash the best first step in purification?

A3: An initial aqueous wash is highly effective due to the stark difference in water solubility between hydroxylamine hydrochloride and most organic products. Hydroxylamine hydrochloride is highly soluble in water (approximately 84 g/100 mL at 20°C), whereas furan-2-carboxamidoxime, as an organic molecule, is expected to have significantly lower water solubility.[1][6] By dissolving the crude reaction mixture in an immiscible organic solvent (like ethyl acetate or dichloromethane) and washing it with water or a brine solution, the majority of the unreacted hydroxylamine hydrochloride can be efficiently partitioned into the aqueous phase and removed.

Q4: When is a dilute acid wash (acid-base extraction) recommended?

A4: A dilute acid wash is a more targeted form of liquid-liquid extraction and is particularly useful if a significant amount of free-base hydroxylamine is present or if the initial aqueous wash is insufficient. The synthesis of amidoximes from nitriles often uses a base to generate free hydroxylamine from its hydrochloride salt.[10][11] Both the unreacted hydroxylamine base and your amidoxime product are basic. However, hydroxylamine is a stronger base than a typical amidoxime. By washing the organic layer with a dilute aqueous acid (e.g., 1M HCl), you can protonate the more basic hydroxylamine, forming the water-soluble hydroxylammonium salt, which is then extracted into the aqueous phase. The less basic furan-2-carboxamidoxime is more likely to remain in the organic layer. This technique is highly effective for selectively removing basic impurities.[12]

Q5: Are scavenger resins a viable option for this purification?

A5: Yes, scavenger resins are an excellent and modern approach for removing excess nucleophiles like hydroxylamine.[9] These are polymer-supported reagents with functional groups (e.g., aldehyde, isocyanate) that react specifically and irreversibly with the target impurity.

• Mechanism: The crude product solution is stirred with the appropriate scavenger resin. The hydroxylamine reacts with the resin's functional groups, becoming covalently bound to the solid support.

• Advantage: The purification process is reduced to a simple filtration. The resin-bound impurity is filtered off, leaving the purified product in the filtrate. This method avoids aqueous work-ups, which can be beneficial if the product has some water solubility, and is highly adaptable for automated synthesis.[9]

Method	Principle	Advantages	Disadvantages
Aqueous Wash	High water solubility of Hydroxylamine HCl	Simple, fast, removes bulk impurity.	May not remove all hydroxylamine; product may have some water solubility.
Acid-Base Extraction	Basicity of Hydroxylamine	Highly selective for basic impurities.	Requires use of acids and bases; potential for emulsion formation.
Recrystallization	Differential solubility	Can yield very high-purity crystalline product.	Requires finding a suitable solvent system; can lead to yield loss.
Scavenger Resins	Covalent binding to solid support	High selectivity, simple filtration work-up, no aqueous extraction needed.	Resins can be expensive; may require screening to find the optimal resin.[13][14]

Troubleshooting Common Purification Issues

Q: I performed an aqueous wash, but my product still shows signs of hydroxylamine contamination. What should I do next?

A: This is a common scenario. While an initial water wash removes the bulk of hydroxylamine hydrochloride, trace amounts may remain. The next logical step is a more targeted acid-base extraction . Wash your organic solution with a dilute acid (e.g., 0.5-1.0 M HCl) to protonate and remove the remaining basic hydroxylamine. Follow this with a wash using a dilute base (e.g., saturated NaHCO₃ solution) to neutralize any residual acid and remove any acidic byproducts, and finally a brine wash to remove excess water before drying.

Q: I am trying to recrystallize my product, but it is "oiling out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when a compound's melting point is lower than the boiling point of the solvent, causing it to separate as a liquid.[15] To resolve this:

• Add more solvent: Your solution may be too concentrated. Add a small amount of additional hot solvent to ensure the product is fully dissolved.

• Slow down the cooling process: Allow the solution to cool to room temperature very slowly before moving it to an ice bath. Rapid cooling encourages oiling out, whereas slow cooling promotes the formation of a stable crystal lattice.[15]

• Change the solvent system: The chosen solvent may be unsuitable. For a compound like furan-2-carboxamidoxime, consider a two-solvent system. Dissolve the crude product in a minimal amount of a "good" solvent where it is highly soluble (e.g., hot ethanol or methanol), and then slowly add a "poor" solvent where it is less soluble (e.g., water or hexanes) until the solution becomes faintly cloudy. A few drops of the good solvent should clarify it again before slow cooling.[8]

Detailed Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction

This protocol is designed to systematically remove unreacted hydroxylamine and other potential impurities from the crude furan-2-carboxamidoxime product.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, 10-20 mL per gram of crude product). If the reaction was performed in a water-miscible solvent like ethanol, first remove it under reduced pressure.

• Initial Water Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of deionized water, shake gently, and allow the layers to separate. Drain and discard the aqueous (lower) layer. This step removes the majority of the highly water-soluble hydroxylamine hydrochloride.

• Dilute Acid Wash: Add an equal volume of dilute hydrochloric acid (~0.5 M) to the separatory funnel. Shake vigorously for 30-60 seconds. This step protonates residual basic hydroxylamine, extracting it into the aqueous phase. Drain and discard the aqueous layer. Repeat this wash one more time.

• Neutralizing Wash: Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Shake gently at first to release any CO₂ gas that forms, then more vigorously. This neutralizes any remaining acid and removes any acidic byproducts from the organic layer. Drain and discard the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution. This removes the bulk of the dissolved water from the organic solvent.

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), and swirl. The drying agent should move freely once the solution is dry.

• Solvent Removal: Filter off the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the purified furan-2-carboxamidoxime. The product can then be further purified by recrystallization if necessary.

Workflow Visualization: Acid-Base Extraction

The following diagram illustrates the logical flow of the acid-base extraction protocol for purifying furan-2-carboxamidoxime.

Caption: Workflow for the purification of furan-2-carboxamidoxime using acid-base extraction.

References

• SYNTHETIKA. Hydroxylamine Hydrochloride For Organic Synthesis >98% - 100g. [Link]

• DC Fine Chemicals. Hydroxylamine hydrochloride: Discover its potential with DC Fine Chemicals. [Link]

• Scribd. Hydroxylamine Hydrochloride Solubility. [Link]

• Analytical Methods. "Electroanalytical overview: the sensing of hydroxylamine". [Link]

• Wikipedia. Hydroxylamine. [Link]

• Google Patents.

• PubMed. Techniques for investigating hydroxylamine disproportionation by hydroxylamine oxidoreductases. [Link]

• Google Patents. CN103558318A - Determination method for detecting trace hydroxylamine hydrochloride in medicine.
• Google Patents.
• Google Patents.

• Organic Syntheses. Bicyclo[3.1.1]heptan-3-amine, 2,6,6-trimethyl-. [Link]

• Cheméo. Furan-2-carboxamide, N-butyl-N-propyl- - Chemical & Physical Properties. [Link]

• PMC. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. [Link]

• Amerigo Scientific. Scavenger Resins. [Link]

• Google Patents. CN115535975B - Method for purifying hydroxylamine hydrochloride.

• Science Direct. Improvement of the NH2OH-HCl-HOAc method for extracting manganese and iron oxides in Japanese Andisols and other. [Link]

• ResearchGate. Synthetic process for hydroxylamine sulfate using reaction-extraction coupling technology. [Link]

• Google Patents. NO327773B1 - Process for preparing an aqueous solution of free hydroxylamine.

• McMaster University. Recrystallization - Single Solvent. [Link]

• Chemie Brunschwig. Solutions for scavenging of metal and organic impurities. [Link]

• European Patent Office. Preparation and purification of hydroxylamine stabilizers - EP 1431276 A1. [Link]

• Science Direct. Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. [Link]

• Google Patents. US5482566A - Method for removing etching residue using a hydroxylamine-containing composition.

• ResearchGate. Amidoxime syntheses using hydroxylamine. [Link]

• PMC. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. [Link]

• Google Patents.

• Science Direct. Synthesis of amidoxime through “nitrile and hydroxylamine” and its resonating structures. [Link]

• MDPI. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. "The oxidative rearrangement of furan-2-carboximidamides: preparation and properties of 2-acylaminofurans". [Link]

• PubChem. Furan-2-carboxamide deriv., 12. [Link]

• ResearchGate. Synthesis of furan-2-carboxamide derivatives from 4-aminobenzophenones; (i) sodium hydride; (ii) DMF, 100 °C. [Link]

• Carl ROTH. Furan-2-carboximidamide hydrochloride, 1 g, CAS No. 54610-69-4. [Link]

• Biotage. Metal Scavenging Screening Kit Product Manual. [Link]

• Hoffman Fine Chemicals. CAS 304884-82-0 | N-(Quinolin-8-yl)furan-2-carboxamide. [Link]

• YouTube. Recrystallization | MIT Digital Lab Techniques Manual. [Link]

Sources

• 1. Hydroxylamine hydrochloride CAS#: 5470-11-1 [m.chemicalbook.com]
• 2. Electroanalytical overview: the sensing of hydroxylamine - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00658A [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. CN103913537A - Method for rapidly determining content of hydroxylamine hydrochloride based on gas-phase derivative chromatography - Google Patents [patents.google.com]
• 5. CN103558318A - Determination method for detecting trace hydroxylamine hydrochloride in medicine - Google Patents [patents.google.com]
• 6. Hydroxylamine Hydrochloride For Organic Synthesis >98% - 100g - SYNTHETIKA [synthetikaeu.com]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. Home Page [chem.ualberta.ca]
• 9. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 10. researchgate.net [researchgate.net]
• 11. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US4166842A - Hydroxylamine purification via liquid/liquid extraction - Google Patents [patents.google.com]
• 13. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 14. selekt.biotage.com [selekt.biotage.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Controlling O-acylation vs N-acylation in Amidoxime Reactions

Introduction: The Amphoteric Challenge

Amidoximes (

) are critical building blocks in medicinal chemistry, primarily serving as precursors to 1,2,4-oxadiazoles (bioisosteres for esters/amides). Their reactivity is defined by two nucleophilic sites: the oxime oxygen and the amine nitrogen .

Controlling the chemoselectivity between O-acylation (the kinetic and usually desired pathway for oxadiazoles) and N-acylation (a competitive or rearrangement pathway) is the single most common failure point in these syntheses.

This guide provides a mechanistic breakdown, troubleshooting protocols, and analytical methods to ensure you obtain the correct isomer.

Module 1: Mechanism & Selectivity Pathways

The Bifurcation Point

Under standard nucleophilic substitution conditions, amidoximes exhibit O-nucleophilicity due to the alpha-effect of the adjacent nitrogen, making the hydroxyl group more reactive towards "hard" electrophiles (acyl chlorides, anhydrides).

• Path A (O-Acylation): Kinetic attack by the oxime oxygen. Forms an O-acylamidoxime intermediate.[1][2] This is the obligate precursor for 1,2,4-oxadiazole cyclization.

• Path B (N-Acylation): Attack by the amine nitrogen. This is rare with standard acylating agents but can occur with specific electrophiles (e.g., isocyanates) or via Tiemann rearrangement of the O-acyl intermediate.

Diagram 1: Reaction Pathway & Fate

Caption: Mechanistic bifurcation of amidoxime acylation. O-acylation is the gateway to 1,2,4-oxadiazoles, while N-acylation or rearrangement leads to side products.

Module 2: Ensuring O-Acylation (The "Happy Path")

To synthesize 1,2,4-oxadiazoles, you must maximize O-acylation. The following protocols are field-validated to suppress N-attack and prevent premature hydrolysis.

Protocol A: Standard Acyl Chloride/Anhydride Method

Best for: Stable substrates, gram-scale synthesis.

• Solvent: Anhydrous DCM or THF (Polar aprotic solvents stabilize the transition state).

• Base: Pyridine (1.1 eq) or TEA (1.2 eq). Note: Stronger bases can promote competitive hydrolysis.

• Temperature: 0°C to RT .

  • Why? O-acylation is kinetically favored at lower temperatures. High heat during the acylation step promotes rearrangement (Tiemann) or N-attack.

• Procedure:

  • Dissolve amidoxime (1.0 eq) in DCM.

  • Add Base (1.1 eq). Cool to 0°C.

  • Add Acyl Chloride (1.05 eq) dropwise.

  • Monitor by TLC/LCMS. O-acyl intermediate usually appears within 1-2 hours.

  • Cyclization: Once O-acylation is complete, swap solvent to Toluene/DMF and heat to 100°C (or use TBAF at RT) to effect cyclodehydration to the oxadiazole.

Protocol B: Carboxylic Acid Coupling (T3P/CDI)

Best for: Sensitive substrates, avoiding acid chlorides.

Reagent	Conditions	Selectivity Note
T3P (Propylphosphonic anhydride)	EtOAc/DMF, DIEA, 0°C	High O-Selectivity. The steric bulk of T3P hinders N-attack. Excellent for one-pot cyclization.
CDI (Carbonyldiimidazole)	DMF, RT to 110°C	Moderate. CDI forms an active acyl-imidazole. Requires heating for cyclization, which may risk rearrangement if not monitored.
EDC/HOBt	DMF, RT	High O-Selectivity. Standard peptide coupling conditions favor O-acylation due to HOBt ester formation.

Module 3: Troubleshooting & Diagnostics

Issue 1: "I see a peak with the correct mass, but it's not cyclizing."

Diagnosis: You have likely isolated the O-acylamidoxime intermediate .

• Cause: The cyclodehydration step requires higher activation energy than the acylation step.

• Solution: Do not add more acylating agent. Instead, drive the reaction:

  • Thermal: Reflux in Toluene or Diglyme (110°C+).

  • Chemical: Add TBAF (1.0 eq) in THF at room temperature. Fluoride ion promotes dehydration effectively [Source 2].

Issue 2: "I am getting a side product with -18 mass (Dehydration) but incorrect NMR."

Diagnosis: You may have formed a Tiemann Rearrangement product (urea/cyanamide) or a 1,2,4-oxadiazinone .

• Cause:

  • Tiemann: Overheating the O-acyl intermediate before cyclization occurs.

  • Oxadiazinone:[3] Using electrophiles like alpha-halo esters or maleic esters under basic conditions can favor N-alkylation/acylation followed by ring closure [Source 1].

• Solution:

  • Keep the acylation step cold (0°C).

  • Switch to a one-pot protocol (e.g., T3P) where cyclization is rapid, preventing the intermediate from rearranging.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for diagnosing common amidoxime reaction failures.

Module 4: Analytical Discrimination (O-Acyl vs. N-Acyl)

Distinguishing the O-acyl intermediate from the N-acyl byproduct (or the final oxadiazole) is critical.

Carbon-13 NMR ( )

This is the most definitive method.

• O-Acylamidoxime: The carbonyl carbon (

  ) typically appears upfield relative to amides, often around 160-165 ppm (ester-like character).

• N-Acylamidoxime: The carbonyl carbon behaves like a standard amide, appearing around 165-170 ppm .

• 1,2,4-Oxadiazole (Final Product): The C-5 carbon (derived from the acyl group) appears significantly downfield, often 175-180 ppm due to the aromatic ring current and electronegativity.

IR Spectroscopy

• O-Acyl: Strong

  stretch at 1730–1750 cm⁻¹ (Ester range).

• N-Acyl:

  stretch at 1650–1690 cm⁻¹ (Amide range).

• Oxadiazole: Absence of

  (unless substituted). Characteristic stretch at 1560–1590 cm⁻¹ .

FAQ: Frequently Asked Questions

Q: Can I intentionally synthesize the N-acylamidoxime? A: It is difficult. Direct N-acylation is usually outcompeted by O-acylation. However, N-acylation can sometimes be achieved by protecting the OH group (e.g., O-benzyl amidoxime), acylating the amine, and then deprotecting (though deprotection often leads to cyclization or decomposition). Alternatively, reacting amidoximes with isocyanates often yields N-carbamoylamidoximes.

Q: Why does my reaction turn black upon heating? A: Amidoximes are thermally unstable. If the cyclization to the oxadiazole is slow, the O-acyl intermediate may undergo the Tiemann rearrangement, leading to reactive carbodiimides that polymerize. Fix: Use a catalyst (ZnCl2 or TBAF) to lower the cyclization temperature.

Q: I used NaH as a base and got multiple spots. Why? A: NaH is a strong, non-nucleophilic base that creates the amidoximate anion. While this increases nucleophilicity, it can also promote multiple acylation events (O,N-diacylation) or polymerization. Weaker organic bases (DIEA, Pyridine) are generally superior for controlling mono-acylation.

References

• BenchChem. "Versatile Synthesis of 1,2,4-Oxadiazoles from Amidoximes for Research and Drug Development." BenchChem Application Notes, 2025. Link

• Augustine, J. K., et al. "PTSA-ZnCl2 is an efficient and mild catalyst for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from amidoximes and organic nitriles."[4] Journal of Organic Chemistry, 74(15), 5640-5643, 2009. Link

• Pace, A., et al. "Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications." Current Organic Chemistry, 2024. Link

• Eloy, F., & Lenaers, R. "The Chemistry of Amidoximes and Related Compounds." Chemical Reviews, 62(2), 155–183, 1962.[5] Link

• Hamada, T., et al. "O-nucleophilic features of amidoximes in acyl group transfer reactions." ResearchGate, 2021. Link

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Novel O-acylated amidoximes and substituted 1,2,4-oxadiazoles synthesised from (+)-ketopinic acid possessing potent virus-inhibiting activity against phylogenetically distinct influenza A viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 5. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Hygroscopic nature of N-hydroxyfuran-2-carboximidamide HCl storage

Subject: Handling, Storage, and Stability Protocols for Hygroscopic Amidoxime Salts Ticket ID: TECH-SUP-AMIDOX-001 Urgency: High (Potential for Stoichiometric Error/Degradation) Assigned Specialist: Senior Application Scientist, Chemical Stability Unit

Executive Summary

You are likely experiencing deliquescence or caking with your N-hydroxyfuran-2-carboximidamide HCl (furan-2-amidoxime hydrochloride). This is a known physicochemical characteristic of amidoxime hydrochloride salts.

The hydrochloride counter-ion significantly increases the lattice energy and polarity of the molecule, making it avidly hygroscopic. Upon absorbing atmospheric moisture, the salt dissolves in its own sorbed water. This creates a highly concentrated acidic micro-environment (due to the HCl), which catalyzes the hydrolysis of the amidoxime functionality into furan-2-carboxamide or furan-2-carboxylic acid , rendering the reagent impure and altering your reaction stoichiometry.

This guide provides the protocols to prevent degradation and correct for water weight without damaging the compound.

Module 1: The "Inert Transfer" Protocol (Prevention)

Issue: "My compound turns into a sticky gum or liquid on the balance." Root Cause: Rapid moisture uptake from ambient air (Deliquescence).

Do not attempt to dry this salt in a standard oven; the combination of heat and trapped moisture will accelerate acid-catalyzed hydrolysis. Instead, use the Inert Transfer Protocol .

Step-by-Step Workflow

• Preparation:

  • Equip a glove bag or glove box with an inert gas supply (Argon or Nitrogen).

  • Place the reagent bottle, spatulas, and weighing vials inside.

  • Critical: If a glove box is unavailable, use a "sub-sampling" technique: Purge a large Ziploc bag with nitrogen, place items inside, and seal it around your hands.

• Aliquot Creation:

  • While under inert atmosphere, divide the bulk bottle into single-use glass vials (e.g., 100 mg or 500 mg aliquots).

  • Seal these vials with Parafilm® or Teflon tape immediately.

  • Store these aliquots in a desiccator containing activated silica gel or phosphorus pentoxide (

    ).

• Weighing (The "Difference" Method):

  • Never weigh the hygroscopic salt directly onto an open weigh boat on the bench.

  • Step A: Weigh the sealed vial containing the salt.

  • Step B: Quickly transfer the approximate amount needed into your reaction vessel (which should already contain solvent or be under inert gas).

  • Step C: Immediately re-weigh the vial.

  • Calculation:

    .

Module 2: Analytical Verification (Diagnosis)

Issue: "My yield is low, or the reaction failed. Is the reagent wet or degraded?" Solution: Quantitative NMR (qNMR).[1][2][3][4]

Standard Karl Fischer (KF) titration can be risky; amidoximes may interfere with certain KF reagents (redox side reactions), and KF only tells you water content, not chemical purity. qNMR is the gold standard because it quantifies the moles of active compound present, automatically correcting for water, excess HCl, or degradation products.

qNMR Protocol for Amidoxime HCl Salts

Parameter	Setting/Requirement
Solvent	DMSO-d6 (Dissolves both the organic salt and water; prevents exchange of amidoxime protons if dry).
Internal Standard (IS)	Maleic Acid or 1,3,5-Trimethoxybenzene . (Must be non-hygroscopic and chemically inert).
Relaxation Delay (d1)	> 30 seconds (Essential for full relaxation of protons to ensure quantitative integration).
Pulse Angle	90°
Scans	8 - 16 (Sufficient for S/N > 150).

Procedure:

• Weigh exactly ~10 mg of Internal Standard (IS) into a vial.

• Weigh exactly ~10-15 mg of N-hydroxyfuran-2-carboximidamide HCl into the same vial.

• Dissolve in 0.6 mL DMSO-d6.

• Integrate a distinct peak of the IS (e.g., Maleic acid vinylic protons @ ~6.3 ppm) and the Furan ring protons (e.g., ~7.8 ppm).

• Calculate Purity (

  ): (Where =Integral, =Number of protons, =Molar Mass, =Weight).

Module 3: Chemical Consequences (Prognosis)

Issue: "What happens if I use the wet compound?" Science: The presence of water and HCl creates an acidic hydrolysis pathway.[5][6][7]

Degradation Pathway Visualization

The following diagram illustrates the specific chemical risks of storing this compound in non-desiccated conditions.

Caption: Figure 1. The moisture-induced degradation cascade.[6] The HCl salt facilitates the conversion of the amidoxime to the amide and eventually the carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: Can I dry the sticky solid in a vacuum oven to restore it?

• Recommendation: Proceed with extreme caution.

• Reasoning: Heating an acidic, wet amidoxime salt often accelerates the hydrolysis shown in Figure 1 rather than drying it.

• Alternative: If you must dry it, use a vacuum desiccator at room temperature over

  for 24-48 hours. Do not apply heat.[8]

Q2: The compound has a strong smell. Is this normal?

• Analysis: Pure amidoxime salts are generally odorless or have a faint metallic/amine smell.

• Troubleshooting: A strong "vinegar-like" or acrid odor suggests hydrolysis has occurred, releasing furan-2-carboxylic acid or HCl gas. Check purity via LC-MS or NMR before use.

Q3: Can I use the "wet" compound if I adjust the stoichiometry?

• Answer: Yes, IF the qNMR confirms the organic structure is intact.

• Protocol: Use the purity calculated in Module 2 to adjust the mass loading.

  • Example: If qNMR says the sample is 85% pure (and 15% water), divide your required mass by 0.85 to get the target weighing mass.

Q4: Is the free base less hygroscopic?

• Insight: Yes. The free base (N-hydroxyfuran-2-carboximidamide) is significantly less hygroscopic than the HCl salt.

• Action: If your chemistry tolerates it, neutralize the salt (using

  ) and extract the free base immediately prior to use. However, the free base is more prone to oxidation (to the nitrile oxide) upon long-term storage than the dry HCl salt.

References

• N-Hydroxyfuran-2-carboxamide (Chemical Properties) . Sigma-Aldrich Technical Data. Accessed 2024.[9] Link

• Handling and Storage of Hygroscopic Salts . BenchChem Technical Support. Accessed 2024.[9] Link

• Quantitative NMR (qNMR) Methodology . BIPM (Bureau International des Poids et Mesures). Accessed 2024.[9] Link

• Amide Hydrolysis Mechanisms . Master Organic Chemistry. Accessed 2024.[9] Link

• Amidoximes and Oximes: Synthesis and Stability . National Institutes of Health (PMC). Accessed 2024.[9] Link

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal Standard for qNMR (Calibration Standard for qNMR) | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyeurope.com [spectroscopyeurope.com]
• 5. savemyexams.com [savemyexams.com]
• 6. How to Minimize Amide Hydrolysis in High-Humidity Environments [eureka.patsnap.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. N-Hydroxyfuran-2-carboxamide | 17698-14-5 [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability &amp; Degradation of N-Hydroxyfuran-2-carboximidamide

Ticket ID: T-AMIDOX-001 Subject: Acid-mediated degradation products and troubleshooting for N-hydroxyfuran-2-carboximidamide Status: Open Assigned Specialist: Senior Application Scientist, Stability Group

Executive Summary & Diagnostic Hub

Compound Identity:

• IUPAC Name: N-hydroxyfuran-2-carboximidamide

• Common Name: Furan-2-carboxamidoxime

• Molecular Formula:

  (MW: 126.11 Da)

The Core Issue: Researchers frequently observe rapid degradation of this compound in acidic media (e.g., HPLC mobile phases containing TFA/Formic acid, or during acid-catalyzed synthesis). The degradation is twofold:[1]

• Functional Group Hydrolysis: The amidoxime group hydrolyzes to the corresponding amide and eventually the carboxylic acid.

• Ring Instability: The furan ring is susceptible to acid-catalyzed ring opening, leading to darkening of the solution (polymerization).

Quick Diagnostic: What are you seeing?

Observation	Likely Cause	Diagnostic Check
New peak (approx. -15 Da)	Hydrolysis to Furan-2-carboxamide .	Check LC-MS for [M+H]+ ~112.
New peak (approx. -14 Da)	Further hydrolysis to Furan-2-carboxylic acid .	Check LC-MS for [M+H]+ ~113.
Solution turns yellow/brown	Furan ring opening (formation of succindialdehyde derivatives).	Check absorbance at 280-320 nm; look for broad baseline humps (polymers).
Loss of peak area without new peaks	Formation of volatile species or insoluble tars.	Check mass balance; filter precipitate and analyze by IR.

Mechanistic Insight & Pathway Visualization

Understanding the "Why" is critical for controlling the "What." In acidic aqueous solution, the degradation follows a stepwise hydrolysis pathway.

The Mechanism[1][2]

• Protonation: The oxime nitrogen or oxygen is protonated.

• Nucleophilic Attack: Water attacks the electrophilic carbon of the amidine group.

• Elimination: Hydroxylamine (

  ) is a good leaving group in this context, yielding Furan-2-carboxamide .

• Secondary Hydrolysis: Under prolonged exposure or stronger acid (pH < 2), the amide hydrolyzes to Furan-2-carboxylic acid (Furoic acid), releasing ammonia.

Visualization: Degradation Cascade

The following diagram illustrates the degradation logic and mass shifts expected in LC-MS analysis.

Figure 1: Acid-catalyzed degradation pathway of N-hydroxyfuran-2-carboximidamide showing primary hydrolysis to amide and secondary hydrolysis to carboxylic acid.

Troubleshooting Protocols

Protocol A: Kinetic Profiling of Degradation

Purpose: To determine the half-life (

) of your compound in your specific mobile phase or reaction buffer.

Reagents:

• Stock Solution: 1 mg/mL N-hydroxyfuran-2-carboximidamide in Methanol.

• Stress Media: 0.1 N HCl (pH ~1) and Phosphate Buffer (pH 7.4).

Workflow:

• Preparation: Dilute Stock Solution 1:10 into the Stress Media.

• Incubation: Hold at 25°C (room temp) and 60°C (accelerated).

• Sampling: Inject onto HPLC at

  .

• Calculation: Plot

  vs. Time. The slope gives .

Protocol B: Optimized HPLC Conditions

Standard acidic mobile phases (0.1% TFA) often degrade this analyte during the run. Use this buffered method to stabilize the amidoxime.

Parameter	Recommended Setting	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm	Standard RP retention.
Mobile Phase A	10 mM Ammonium Acetate (pH 5.5)	Critical: Avoids strong acid (TFA/Formic) to prevent on-column hydrolysis.
Mobile Phase B	Acetonitrile	Standard organic modifier.
Gradient	5% B to 95% B over 10 min	Furan derivatives are moderately polar; this ensures separation of Acid (early) vs. Amide (mid).
Detection	UV @ 254 nm	The furan ring has strong absorption here.
Flow Rate	1.0 mL/min	Standard.

Frequently Asked Questions (FAQs)

Q1: Why does my LC-MS show a mass of 112 instead of 127? A: You are detecting Furan-2-carboxamide . The parent amidoxime (126 Da) loses hydroxylamine (-33) and gains water (+18) during hydrolysis, resulting in a net loss of 15 Da. If you see 113 Da, you have likely hydrolyzed further to the carboxylic acid.

Q2: Can I use 0.1% TFA in my mobile phase? A: Not recommended. TFA (pH ~2) catalyzes the hydrolysis of the C=N bond. If you must use acid for peak shape, use Formic Acid (0.1%) and keep autosampler temperature at 4°C, but Ammonium Acetate (pH 5-6) is superior for stability.

Q3: Is the degradation reversible? A: No. The hydrolysis releases hydroxylamine (

). Unless you actively add hydroxylamine back under basic conditions (which would likely open the furan ring), the reaction is irreversible.

Q4: My sample turned black after sitting in 1N HCl. What happened? A: You triggered the Furan Ring Opening . Unlike benzene, furan is not aromatic enough to withstand strong acidic conditions indefinitely. The acid attacks the ring oxygen or the double bonds, leading to ring opening (forming dicarbonyls) which then polymerize into dark, insoluble tars (humins).

References

• General Amidoxime Hydrolysis

  • Eloy, F., & Lenaers, R. (1962). The Chemistry of Amidoximes and Related Compounds. Chemical Reviews, 62(2), 155–183.
  • Note: Foundational text establishing the hydrolysis of amidoximes to amides in acidic media.

• Furan Stability

  • Dunlop, A. P. (1948). Furfural Formation and Behavior. Industrial & Engineering Chemistry, 40(2), 204–209.
  • Note: Describes the acid sensitivity of the furan ring and polymeriz

• Specific Analytical Context (Analogous Compounds)

  • Zhu, M., et al. (2020). Stability and degradation of amidoxime-based adsorbents for uranium extraction. Industrial & Engineering Chemistry Research.
  • Note: While focused on polymers, this details the chemical stability of the amidoxime ligand under varying pH.

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for N-hydroxyfuran-2-carboximidamide and its degradation products (Hydroxylamine is cytotoxic).

Sources

• 1. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Furan-2-Carbonitrile to Amidoxime Conversion

Welcome to the Technical Support Center for heterocyclic amidoxime synthesis. The conversion of furan-2-carbonitrile to furan-2-amidoxime (furan-2-carboximidamide, N-hydroxy-) is a critical transformation in medicinal chemistry, particularly for synthesizing 1,2,4-oxadiazole pharmacophores.

This guide is engineered for drug development professionals and synthetic chemists. It bypasses generic advice to address the specific thermodynamic, mechanistic, and safety bottlenecks inherent to furan-2-carbonitrile.

⚠️ CRITICAL SAFETY ALERT: Thermal Instability

Before troubleshooting yields, you must address a severe safety and degradation hazard. Furan-2-amidoxime is highly thermally unstable. Attempted vacuum distillation at a pot temperature of 100°C has been documented to cause explosions[1]. Furthermore, heating the isolated product at ambient pressure above 65°C triggers a rapid, gas-evolving exothermic decomposition[1]. Never exceed 50°C during reaction, solvent evaporation, or drying phases.

Part 1: Troubleshooting FAQs

Q1: My reaction stalls at 40-50% conversion, even after 24 hours. Why is the nucleophilic addition failing to reach completion? A1: The causality lies in the electronic nature of the furan ring and the state of your nucleophile. Furan is an electron-rich heterocycle; it donates electron density into the nitrile carbon, making it less electrophilic than a standard benzonitrile. Furthermore, hydroxylamine is typically introduced as a hydrochloride salt (

). If your base (e.g., or ) is insufficient or poorly soluble in your solvent, the free hydroxylamine base is never fully liberated[2].

• Solution: Use a 1.5 to 2.0 molar excess of

  [2]. Pre-stir the salt with 2.0 equivalents of in ethanol for 30 minutes before adding the furan-2-carbonitrile. Verify the pH of the slurry is ~8; an acidic pH means the nucleophile remains protonated and inactive.

Q2: LC-MS analysis of my crude mixture shows a major byproduct at m/z 112 [M+H]+. How do I suppress this? A2: The mass of 112 corresponds to furan-2-carboxamide . When aromatic nitriles react with hydroxylamine, the ambident nucleophile can attack via its nitrogen atom (yielding the desired amidoxime) or its oxygen atom. Initial attack by the oxygen atom, followed by further reaction or hydrolysis, leads to the amide byproduct[3].

• Solution: To suppress O-attack, ensure strictly anhydrous conditions during the reaction setup (use absolute ethanol). If the amide formation is persistent, switch to a two-step alternative synthesis: first convert the furan-2-carbonitrile to a thioamide (using

  or Lawesson's reagent), and then treat the thioamide with hydroxylamine. Thioamides are vastly more reactive toward N-attack, often yielding pure amidoximes with near-quantitative conversion[3].

Q3: The TLC shows complete consumption of the starting material, but my isolated yield is less than 30% after rotary evaporation. Where is the product going? A3: You are likely destroying the product during workup. As noted in the safety alert, furan-2-amidoxime degrades rapidly above 65°C[1]. If your rotary evaporator water bath is set to standard high temperatures to strip off ethanol or water, the amidoxime is thermally degrading into volatile or polymeric byproducts.

• Solution: Evaporate ethanol at a maximum bath temperature of 40°C under high vacuum. Alternatively, bypass evaporation entirely: crash the product out of the ethanolic reaction mixture by slowly adding ice-cold water, followed by vacuum filtration.

Part 2: Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions, conversion rates, and byproduct formation.

Solvent	Base (Eq)	Source (Eq)	Temp (°C)	Time (h)	Yield (%)	Major Issue / Byproduct
Aqueous	None (50% aq)	Free base (1.5)	25	24	35	High amide formation[2]
EtOH	(2.0)	salt (1.5)	80	4	<10	Thermal degradation [1]
MeOH	(2.0)	salt (1.5)	25	48	55	Sluggish conversion
EtOH	(2.0)	salt (1.5)	50	8	>85	Optimal balance

Part 3: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, a physical or analytical check ensures the chemical environment is correct before proceeding.

Step 1: Nucleophile Liberation

• Suspend 1.50 equivalents of hydroxylamine hydrochloride in absolute ethanol (0.2 M relative to the nitrile).

• Add 2.0 equivalents of anhydrous sodium carbonate (

  ).

• Self-Validation Check: Stir vigorously at room temperature for 30 minutes. The evolution of

  gas (micro-bubbles) should be visible. Spot the slurry on wet pH paper; it must read between pH 8–9.

Step 2: Nitrile Addition & Heating

• Add 1.0 equivalent of furan-2-carbonitrile to the basic slurry.

• Equip the flask with a reflux condenser and heat the mixture to strictly 50°C using a temperature-controlled oil bath or heating block. Do not exceed this temperature[1].

• Self-Validation Check: Monitor via TLC (Hexanes:EtOAc 1:1) or LC-MS. The furan-2-carbonitrile (UV active, higher

  ) should steadily disappear, replaced by a highly polar, UV-active spot near the baseline (amidoxime).

Step 3: Non-Thermal Isolation

• Once starting material is consumed (typically 6–8 hours), remove the flask from heat and cool to 0°C in an ice bath.

• Filter the mixture through a Celite pad to remove the inorganic salts (

  , unreacted ). Wash the pad with cold ethanol.

• Concentrate the filtrate under reduced pressure with the water bath set no higher than 40°C .

• To the concentrated residue, add ice-cold distilled water to precipitate the furan-2-amidoxime. Filter the solid and dry under high vacuum at room temperature.

Part 4: Reaction Workflow & Hazard Pathway

Workflow and thermal hazard pathway for furan-2-amidoxime synthesis.

References

• BenchChem.
• Stephenson, L., Warburton, W., Wilson, M. (1969). Reaction of some aromatic nitriles with hydroxylamine to give amides, and an alternative preparation of amidoximes. Journal of The Chemical Society C: Organic.
• Urben, P.G. (Ed.). Bretherick's Handbook of Reactive Chemical Hazards.

Sources

• 1. epdf.pub [epdf.pub]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reaction of some aromatic nitriles with hydroxylamine to give amides, and an alternative preparation of amidoximes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Handling Explosive Residues in Amidoxime Synthesis

Welcome to the Process Safety & Troubleshooting Portal. As application scientists and drug development professionals, scaling up amidoxime synthesis from discovery to pilot-plant quantities introduces severe thermal hazards. This guide provides field-proven, self-validating methodologies to neutralize explosive residues—specifically unreacted hydroxylamine—ensuring both scientific integrity and operator safety.

Part 1: The Causality of Hydroxylamine Instability

The synthesis of amidoximes relies on the nucleophilic addition of hydroxylamine (

) to a nitrile precursor. To drive the reaction to completion, protocols frequently employ an excess of 50% aqueous hydroxylamine (1)[1].

The critical failure point occurs during workup. If excess hydroxylamine is not chemically quenched, rotary evaporation or distillation removes water and organic solvents, inadvertently concentrating the free-base hydroxylamine. Free hydroxylamine is thermodynamically unstable and prone to violent, exothermic disproportionation. As its concentration increases, the activation energy for decomposition plummets, turning the residue into a shock-sensitive explosive with the force of dynamite (2)[2].

Quantitative Thermal Data

Understanding the thermodynamics is essential for safe process design. Below is the Differential Scanning Calorimetry (DSC) data illustrating the exponential danger of concentrating hydroxylamine (3)[3].

Table 1: Thermal Stability and Decomposition Thermodynamics of Hydroxylamine

Compound / Mixture	Concentration	Decomposition Onset Temp (°C)	Enthalpy of Decomposition (ΔH, J/g)	Hazard Profile
Aqueous Hydroxylamine	10 wt%	87 – 93 °C	~390	Low/Moderate
Aqueous Hydroxylamine	30 wt%	72 – 84 °C	~1033	High
Aqueous Hydroxylamine	50 wt%	42 – 50 °C	~2037	Critical (Explosive)
TFO·HCl (Derivative)	Solid	>100 °C	~2200	Shock-sensitive
Acetone Oxime (Quenched)	Pure	>150 °C	N/A (Stable)	Safe for Evaporation

Part 2: Troubleshooting & FAQs

Q1: Why did my rotary evaporator bump violently (or shatter) during amidoxime concentration, even though the bath was only at 45 °C? A1: You likely concentrated unreacted aqueous hydroxylamine past the 50 wt% threshold. As shown in Table 1, 50 wt% hydroxylamine has a decomposition onset temperature as low as 42 °C[3]. The vacuum lowered the boiling point of your solvents, leaving behind concentrated

which underwent rapid thermal runaway.

Q2: How do I safely quench unreacted hydroxylamine before scale-up or rotary evaporation? A2: The industry standard is the Ketone Quench . By adding an excess of acetone to the cooled reaction mixture, the unreacted hydroxylamine undergoes rapid nucleophilic attack on the carbonyl carbon, followed by dehydration, to form acetone oxime (acetoxime). Acetoxime is thermally stable and poses no explosive hazard during subsequent concentration or lyophilization.

Q3: We are moving to a pilot-scale reactor. What hardware considerations are necessary to prevent explosions? A3: Avoid any equipment with exposed transition metals (e.g., carbon steel, copper, or degraded Hastelloy). Hydroxylamine decomposition is highly susceptible to metal-ion catalysis (specifically

and ), which drastically lowers the activation energy for radical disproportionation[2]. Use glass-lined reactors or passivated 316L stainless steel. Additionally, consider continuous-flow microreactors to minimize the working volume of hot hydroxylamine (4)[4].

Q4: Does pH affect the stability of the reaction mixture during workup? A4: Yes. Highly alkaline conditions exacerbate the thermal dehydration and degradation of amidoximes and free hydroxylamine. Adjusting the acidity of the final reaction mixture to pH 9–10 via the careful addition of acetic acid acts as a buffer, significantly improving both the safety profile and the final yield of the amidoxime (5)[5].

Part 3: Self-Validating Experimental Protocol

Protocol: Safe Quenching and Workup of Hydroxylamine in Amidoxime Synthesis

Objective: Safely neutralize excess hydroxylamine to prevent thermal runaway during solvent removal.

Step 1: Reaction Termination & Cooling Upon completion of the amidoxime formation (typically 60–80 °C), immediately remove the heat source. Chill the reaction vessel using an ice-water bath until the internal temperature drops below 20 °C. Causality: Lowering the temperature prevents the exothermic formation of acetoxime (in Step 2) from causing a secondary thermal spike.

Step 2: Acetone Quenching Slowly add a 5x to 10x molar excess of acetone (relative to the estimated unreacted

) dropwise. Maintain vigorous stirring. Causality: Acetone selectively reacts with the highly nucleophilic to form stable acetoxime, effectively disarming the explosive hazard.

Step 3: Incubation & pH Adjustment Stir the mixture at room temperature for 45 minutes to ensure complete conversion. If the reaction was highly basic, neutralize to pH 8-9 using dilute acetic acid.

Step 4: System Validation (The Self-Validating Step) Before proceeding to evaporation, spot the mixture on a Potassium Iodide-Starch (KI-starch) test paper. Validation Logic: Free hydroxylamine acts as a reducing/oxidizing agent depending on conditions and will often trigger a color change or indicate residual reactivity. A negative result (no immediate dark blue/black color) confirms the absence of reactive species, validating that the quench was successful.

Step 5: Safe Solvent Removal Transfer the mixture to a rotary evaporator. Set the water bath to a maximum of 40 °C. The acetoxime and solvents can now be safely removed under reduced pressure without the risk of detonating concentrated hydroxylamine residues.

Part 4: Process Visualization

Workflow for safe amidoxime synthesis, highlighting the critical acetone quenching step.

References

• Risk assessment research on hazardous materials.National Research Institute of Fire and Disaster (FDMA).
• Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride.MDPI.
• Scalable and Safe Transformation of 3-Hydroxypropionitrile to Its Amidoxime.ACS Publications.
• Thermal Stability of Several Organic Hydroxylamine Derivatives and a Broader Look at Explosive Hazard Identification.ACS Publications.
• Thermal Decomposition Pathways of Hydroxylamine: Theoretical Investigation on the Initial Steps.ResearchGate.
• Improving preparation of 4-amino-3-furazanecarboxamidoxime.OSTI.gov.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. nrifd.fdma.go.jp [nrifd.fdma.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. osti.gov [osti.gov]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Chemical Shifts of N-Hydroxyfuran-2-carboximidamide

The following technical guide provides an in-depth analysis of the 1H NMR chemical shifts for N-hydroxyfuran-2-carboximidamide (also known as furan-2-carboxamidoxime). It is designed to assist researchers in structural verification, purity assessment, and differentiation from common synthetic byproducts and structural analogues.

Executive Summary & Structural Context

N-Hydroxyfuran-2-carboximidamide is a critical intermediate in medicinal chemistry, primarily serving as the precursor for 1,2,4-oxadiazole heterocycles. Its structural identity hinges on the amidoxime functional group (-C(NH₂)=N-OH) attached to the C2 position of a furan ring.[1]

Accurate NMR characterization is essential to distinguish the target molecule from:

• The Precursor: 2-Furonitrile (incomplete conversion).[1]

• The Hydrolysis Product: Furan-2-carboxamide (common impurity).[1]

• Geometric Isomers: Z vs. E configuration of the C=N bond.

Structural Anisotropy & H-Bonding

The chemical shifts of this molecule are governed by two dominant factors:

• Furan Ring Current: Creates a shielding cone that defines the aromatic region (6.5 – 7.8 ppm).[1]

• Amidoxime Tautomerism & Isomerism: The amphoteric nature of the amidoxime group leads to broad, solvent-dependent signals for OH and NH₂ protons, typically observed clearly only in polar aprotic solvents like DMSO-d₆.

Experimental Protocol: Synthesis & Sample Preparation

To ensure the reproducibility of the NMR data presented below, the following synthesis and preparation workflow is recommended.

Synthesis Workflow (Standard Route)

The standard synthesis involves the nucleophilic addition of hydroxylamine to 2-furonitrile.[1]

Figure 1: Synthetic pathway for N-hydroxyfuran-2-carboximidamide. The reaction must be monitored to prevent hydrolysis to the amide.

NMR Sample Preparation[1][2][3]

• Solvent Selection: DMSO-d₆ is the mandatory solvent for characterization.[1]

  • Reasoning: Chloroform-d (CDCl₃) often fails to resolve the labile OH and NH₂ protons due to rapid exchange and poor solubility.[1] DMSO-d₆ forms H-bonds with these protons, slowing exchange and sharpening the signals.

• Concentration: 10–15 mg in 0.6 mL DMSO-d₆.

• Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).[1]

1H NMR Data Analysis

The following table synthesizes experimental data for the target molecule compared against its nitrile precursor and a thiophene analogue. This comparison highlights the diagnostic shifts required for confirmation.

Chemical Shift Comparison Table (DMSO-d₆, 400 MHz)

Proton Assignment	Target: Furan Amidoxime (δ ppm)	Precursor: 2-Furonitrile (δ ppm)	Analogue: Thiophene Amidoxime (δ ppm)	Multiplicity (J Hz)
OH (Oxime)	10.0 – 10.2	Absent	10.3 – 10.5	Broad Singlet (s)
H-5 (Furan/Thio)	7.70 – 7.75	7.95	7.55 – 7.60	dd (J ~1.8, 0.[1]8)
H-3 (Furan/Thio)	6.90 – 7.00	7.35	7.30 – 7.35	dd (J ~3.5, 0.[1]8)
H-4 (Furan/Thio)	6.50 – 6.55	6.75	7.00 – 7.05	dd (J ~3.5, 1.[1]8)
NH₂ (Amine)	5.80 – 6.00	Absent	6.00 – 6.20	Broad Singlet (s)

Key Diagnostic Features:

• The "Amidoxime Fingerprint": The presence of a broad singlet at ~10.1 ppm (OH) and a broad singlet at ~5.9 ppm (NH₂) is the definitive proof of amidoxime formation.[1] If these are missing, the reaction has likely failed or the product has hydrolyzed.

• Ring Shielding: The conversion of the Nitrile (EWG) to the Amidoxime (moderate donor/acceptor) causes an upfield shift (shielding) of the furan ring protons.[1] H-3 shifts from ~7.35 ppm in the nitrile to ~6.95 ppm in the amidoxime.

• Heteroatom Effect: Compared to the thiophene analogue, furan protons H-3 and H-4 appear significantly upfield (lower ppm) due to the higher electronegativity of Oxygen vs. Sulfur, which alters the ring's electron distribution.

Mechanistic Insight: Z/E Isomerism

Amidoximes exhibit geometric isomerism around the C=N double bond. In solution (DMSO), they exist in a dynamic equilibrium, though one isomer typically predominates.[1]

The Z-Isomer Dominance

The Z-isomer (often referred to as syn in older literature relative to the amine) is generally the thermodynamically stable form. This stability arises from an intramolecular hydrogen bond between the oxime hydroxyl proton and the amine nitrogen (or the furan oxygen).

• Z-Isomer: OH and NH₂ are cis (or arranged to allow H-bonding).[1]

• E-Isomer: OH and NH₂ are trans.[1]

In the 1H NMR spectrum, the presence of a minor set of signals (often <10% intensity) slightly shifted from the major peaks usually indicates the E-isomer, not an impurity.

Figure 2: Equilibrium between Z and E isomers.[1][2][3] The Z-isomer is stabilized by intramolecular hydrogen bonding, making it the dominant species observed in NMR.

Distinguishing Isomers[1][3][6]

• OH Signal: The E-isomer OH peak is typically deshielded (shifted downfield, higher ppm) compared to the Z-isomer due to different solvation and H-bonding environments.

• NH₂ Signal: Often appears as two distinct broad bumps or a split signal in the E-isomer.

Troubleshooting & Validation

Scenario A: Missing OH/NH₂ Signals

• Cause: Solvent contains water (wet DMSO) or rapid proton exchange.[1]

• Solution: Dry the product thoroughly or add a small amount of D₂O to confirm exchange (signals will disappear completely).[1]

Scenario B: Extra Doublets in Aromatic Region

• Cause: Presence of Furan-2-carboxamide .[4][5][6][7]

• Check: Look for amide protons at ~7.5 ppm and ~7.8 ppm (usually two broad singlets) and a downfield shift of ring protons compared to the amidoxime.[1]

Scenario C: Signal at ~9.5 ppm (Aldehyde)

• Cause: Presence of Furfural (starting material precursor).[1]

• Check: A sharp singlet at 9.5-9.6 ppm indicates unreacted aldehyde if the nitrile was prepared in situ or contaminated.

References

• Synthesis & Characterization: Molecules2013 , 18(12), 1483-1498.[1] (Synthesis of amidoximes from nitriles and their NMR characterization).

• Thiophene Comparison: J. Chem. Soc., Perkin Trans.[1] 21983 , 145-150.[1] (NMR spectra of thiophene-2-carboxamides and analogues).

• Isomerism in Amidoximes: J. Org.[1] Chem.2006 , 71(10), 3804-3810.[1] (Detailed study of Z/E isomerization in amidoximes and their NMR signatures).

• Solvent Effects: Magn. Reson. Chem.2006 , 44(5), 491-509.[1][8] (Effect of DMSO vs CDCl3 on labile proton shifts).

• Furan Ring Anisotropy: Can. J. Chem.1978 , 56, 1319.[1] (Analysis of furan ring proton shifts in various derivatives).

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP2703395A1 - Process for the production of furan derivatives - Google Patents [patents.google.com]
• 4. spectrabase.com [spectrabase.com]
• 5. Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Furamizole | 17505-25-8 | Benchchem [benchchem.com]
• 8. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: IR Spectral Characterization of Amidoxime Ligands

Topic: Characteristic IR bands for amidoxime C=N and N-O stretches Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Application Context

Amidoxime functional groups (

) represent a critical class of chelating ligands and prodrug moieties. Their significance spans from uranium extraction from seawater —where poly(amidoxime) adsorbents exhibit high selectivity for uranyl ions ( )—to pharmaceutical chemistry, where they serve as bio-reducible prodrugs for amidines.

For the application scientist, Infrared (IR) spectroscopy is the primary tool for validating synthesis and assessing ligand performance (metal binding). This guide provides a definitive spectral comparison between amidoximes, their nitrile precursors, and their metal-coordinated complexes, establishing a self-validating analytical workflow.

Spectral Fingerprint: The Amidoxime Signature

The amidoxime group is characterized by a "trident" of spectral features arising from the

(azomethine), , and vibrations. Accurate identification requires distinguishing these from overlapping signals in complex matrices (e.g., polymer backbones or biological media).

Table 1: Characteristic IR Bands of Amidoximes

Vibrational Mode	Wavenumber ( )	Intensity	Diagnostic Note
Stretch	1650 – 1680	Medium-Strong	The primary identifier.[1] Shifts significantly upon metal coordination.
Stretch	910 – 950	Medium	Critical for distinguishing amidoximes from simple amides. Often found near 930–940 .
Stretch	3300 – 3500	Medium-Broad	Often appears as a doublet ( asymmetric/symmetric). Heavily broadened by H-bonding.
Stretch	3000 – 3600	Broad	Overlaps with N-H. Hygroscopic nature of amidoximes often causes water broadening here.

Expert Insight: The

band is your "performance gauge." In a free ligand, it is distinct at ~1660 . If this band is split or shifted >20 without metal presence, suspect tautomerism (aminonitrone form) or protonation issues.

Comparative Analysis: Performance vs. Alternatives

To validate the quality of an amidoxime product, one must compare its spectrum against its synthetic precursor (Nitrile) and its functional state (Metal Complex) .

Scenario A: Synthesis Verification (Amidoxime vs. Nitrile Precursor)

Most amidoximes are synthesized via the nucleophilic addition of hydroxylamine to a nitrile. The completeness of this reaction is the first performance metric.

Feature	Nitrile Precursor ( )	Amidoxime Product ( )	Analytical Conclusion
Primary Marker	at 2240–2260	at 1650–1680	Disappearance of the 2240 band is the metric for conversion efficiency.
Secondary Marker	None in fingerprint region	at 910–950	Appearance confirms oxime formation, ruling out simple hydrolysis to amide.

Scenario B: Ligand Performance (Free Ligand vs. Metal Complex)

When an amidoxime binds a metal (e.g.,

, , ), the electron density redistribution causes predictable spectral shifts. This "Shift Analysis" confirms active chelation.

• Red Shift: Upon coordination through the oxime nitrogen, the bond order decreases due to -donation to the metal.

  • Free Ligand: ~1660

  • Complex: ~1630–1640

    (Shift of )
• Blue Shift: Conversely, the bond often strengthens slightly or shifts due to deprotonation/coordination geometry.

  • Free Ligand: ~930

  • Complex: ~940–960

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow for synthesizing and validating amidoxime ligands, followed by their coordination mechanisms.

Diagram 1: Synthesis & Verification Logic

Caption: Logic flow for IR-based validation of nitrile-to-amidoxime conversion.

Diagram 2: Coordination Modes & Spectral Shifts

Caption: Spectral shifts observed upon chelation, serving as the primary metric for ligand performance.

Experimental Protocol: Self-Validating FTIR Workflow

To ensure reproducibility and avoid common artifacts (like hygroscopic water masking the

region), follow this protocol.

Method: Attenuated Total Reflectance (ATR-FTIR)

Objective: Characterize poly(amidoxime) fiber or crystalline solid.

• Sample Preparation (Critical Step):

  • Amidoximes are hygroscopic. Dry the sample in a vacuum oven at 40–50°C for 4 hours prior to analysis.

  • Validation: If the broad band at 3400

    dominates the spectrum, the sample is wet. Re-dry until the sharp doublet becomes visible on the shoulder.

• Background Collection:

  • Clean ATR crystal (Diamond or ZnSe) with isopropanol. Collect air background (32 scans).

• Data Acquisition:

  • Place sample on crystal. Apply high pressure (clamp) to ensure contact.

  • Parameters: 4000–600

    range, 4 resolution, 64 scans.

• Data Processing & Normalization:

  • Baseline correct.

  • Normalize to an invariant band if analyzing a polymer composite (e.g., the C-H backbone stretch at 2900

    or the aromatic ring breath at 1450 if using a styrene matrix).

• Interpretation Check:

  • Pass: Distinct peak at ~1660

    ( ) AND ~930 ( ).

  • Fail: Presence of peak at 2240

    (Unreacted Nitrile) or 1690 (Hydrolyzed Amide/Acid impurity).

References

• Das, S., et al. (2016). Amidoxime-functionalized polymer nanofibers for rapid removal of uranium from aqueous solution.RSC Advances .[2] Link

• Kabay, N., et al. (2014). Synthesis of novel poly(amidoxime) grafted multiwall carbon nanotube gel and uranium adsorption.PubMed . Link

• Vukovic, S., et al. (2012). How Amidoximate Binds the Uranyl Cation.[3]Inorganic Chemistry . Link

• Egawa, H., et al. (1992). Recovery of Uranium from Seawater.[4][5][6]Journal of Applied Polymer Science . Link

• Saha, B., et al. (2019).[4] Design Strategies to Enhance Amidoxime Chelators for Uranium Recovery.ACS Applied Materials & Interfaces . Link[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of a poly(amidoxime-hydroxamic acid) cellulose derivative and its application in heavy metal ion removal - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03365F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 5. Oxime - Wikipedia [en.wikipedia.org]
• 6. ee.hnu.edu.cn [ee.hnu.edu.cn]

Mass spectrometry fragmentation pattern of furan-2-amidoxime

This comprehensive technical guide provides an in-depth comparative analysis of the mass spectrometry (MS) fragmentation patterns of furan-2-amidoxime. Designed for analytical chemists and drug development professionals, this guide evaluates the performance of different ionization platforms—Electrospray Ionization (ESI) and Electron Ionization (EI)—and compares furan-2-amidoxime against its structural analogs to establish a robust framework for structural elucidation.

The Analytical Significance of Amidoximes

Amidoxime derivatives are of paramount importance in pharmaceutical sciences as prodrugs for amidines[1] and in materials chemistry as highly selective ligands for uranyl sequestration from seawater[2]. Because amidoximes can undergo complex metabolic reductions and rearrangements, understanding their exact gas-phase fragmentation behavior is critical for accurate metabolite identification and pharmacokinetic profiling. The fragmentation pathways of amidoximes vary predictably with their ring substituents, allowing researchers to distinguish between closely related regioisomers[3].

Mechanistic Fragmentation: ESI-CID vs. EI-MS

The choice of ionization technique fundamentally alters the observed fragmentation cascade of furan-2-amidoxime. A complete analytical profile requires comparing soft ionization (ESI) with hard ionization (EI).

Electrospray Ionization with Collision-Induced Dissociation (ESI-CID)

In positive ESI, the addition of a proton donor (e.g., 0.1% formic acid) ensures the protonation of the basic imine nitrogen, yielding a stable [M+H]+ precursor ion at m/z 127 .

• Causality of Fragmentation: Protonation at the imine nitrogen weakens the adjacent C-N and N-O bonds. Upon collision-induced dissociation, the most energetically favorable pathway is the elimination of neutral hydroxylamine (NH₂OH, 33 Da). This rearrangement is driven by the formation of a highly stable, resonance-delocalized furan-2-carbonitrile cation at m/z 94 .

• Secondary Pathways: Competing pathways include the loss of water (-18 Da, yielding m/z 109) and the loss of ammonia (-17 Da, yielding m/z 110).

Electron Ionization (EI-MS)

Under 70 eV EI conditions, the fragmentation is governed by the dynamics of the radical cation M+• at m/z 126 . The fragmentation of oxime and amidoxime derivatives under EI is heavily influenced by the positioning of the heteroatoms[4].

• Causality of Fragmentation: The high energy of EI induces homolytic cleavage of the N-O bond, resulting in the characteristic expulsion of a hydroxyl radical (OH•, 17 Da) to form an amidinyl cation at m/z 109 . Further degradation often involves the loss of nitric oxide (NO•, 30 Da), a hallmark of N-O containing aliphatic and aromatic compounds. Furthermore, the reduction and fragmentation behavior of related heterocyclic amidoximes provides a comparative baseline for identifying these radical losses[5].

Fig 1. ESI-CID fragmentation pathway of protonated furan-2-amidoxime highlighting major neutral losses.

Quantitative Comparative Analysis: Structural Analogs

To validate the analytical performance of your MS method, furan-2-amidoxime should be benchmarked against structural analogs like benzamidoxime and thiophene-2-amidoxime. The table below summarizes the quantitative shifts in m/z values, demonstrating the universal nature of the -NH₂OH neutral loss across this chemical class.

Compound	Ionization Mode	Precursor Ion	Major Fragment Ions (m/z)	Characteristic Neutral Loss
Furan-2-amidoxime	ESI-CID (+)	127 [M+H]+	110, 109, 94, 65	-NH₂OH (33 Da)
Furan-2-amidoxime	EI (70 eV)	126 [M]+•	109, 96, 93, 65	-OH• (17 Da)
Benzamidoxime	ESI-CID (+)	137[M+H]+	120, 119, 104, 77	-NH₂OH (33 Da)
Thiophene-2-amidoxime	ESI-CID (+)	143 [M+H]+	126, 125, 110, 83	-NH₂OH (33 Da)

Self-Validating Experimental Protocols

The following methodologies provide step-by-step instructions for acquiring high-fidelity MS data for furan-2-amidoxime. Each protocol includes a validation step to ensure system suitability prior to sample analysis.

Protocol A: LC-ESI-MS/MS Workflow (Metabolite Profiling)

• Sample Preparation: Dissolve furan-2-amidoxime in LC-MS grade methanol to a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid. Rationale: Formic acid acts as a proton donor, maximizing the yield of the [M+H]+ precursor.

• Chromatographic Separation: Inject 5 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a linear gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters (Positive ESI): Set the capillary voltage to 3500 V, drying gas temperature to 325 °C, and nebulizer pressure to 35 psig.

• Collision-Induced Dissociation (CID): Isolate the [M+H]+ precursor at m/z 127.05 in the quadrupole. Apply a collision energy (CE) ramp from 10 to 40 eV using Nitrogen as the collision gas to capture both low-energy (loss of H₂O) and high-energy (furan ring cleavage) fragments.

• System Validation: Prior to the run, inject a 1 µg/mL standard of benzamidoxime. The system is validated if the m/z 137 → 104 transition (loss of NH₂OH) is observed with a signal-to-noise ratio > 100:1.

Protocol B: GC-EI-MS Workflow (Library Matching)

• Sample Derivatization: While furan-2-amidoxime can be analyzed directly, the polar amidoxime group can cause peak tailing. React 100 µL of the 1 mg/mL stock with 50 µL of BSTFA/TMCS (99:1) at 60 °C for 30 minutes to silylate the active hydroxyl and amine protons, improving thermal stability and volatility.

• Chromatographic Separation: Inject 1 µL (split ratio 10:1) onto an HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Use a temperature program starting at 80 °C (hold for 1 min), ramping at 15 °C/min to 280 °C.

• Electron Ionization: Set the MS ion source temperature to 230 °C and the electron energy strictly to 70 eV to ensure reproducibility against NIST library spectra.

• System Validation: Confirm the presence of the M+• radical cation at m/z 126 (underivatized) or the corresponding silylated mass, ensuring the characteristic -OH• loss (m/z 109) is the base peak.

Fig 2. Standardized analytical workflow for mass spectrometry profiling of amidoxime derivatives.

References

• Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters. PubMed (NIH). Available at: [Link][3]

• The coordination of amidoxime ligands with uranyl in the gas phase: a mass spectrometry and DFT study. Dalton Transactions (RSC Publishing). Available at:[Link][2]

• CYP1A1 and CYP1B1-mediated biotransformation of the antitrypanosomal methamidoxime prodrug DB844 forms novel metabolites through intramolecular rearrangement. PubMed Central (NIH). Available at:[Link][1]

• Production of Amidinyl Radicals via UV–Vis-Light Promoted Reduction of N-Arylthiophene-2-carboxamidoximes and Application to the Preparation of Some New N-Arylthiophene-2-carboxamidines. ACS Omega (PMC). Available at:[Link][5]

Sources

• 1. CYP1A1 and CYP1B1-mediated biotransformation of the antitrypanosomal methamidoxime prodrug DB844 forms novel metabolites through intramolecular rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The coordination of amidoxime ligands with uranyl in the gas phase: a mass spectrometry and DFT study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Production of Amidinyl Radicals via UV–Vis-Light Promoted Reduction of N-Arylthiophene-2-carboxamidoximes and Application to the Preparation of Some New N-Arylthiophene-2-carboxamidines - PMC [pmc.ncbi.nlm.nih.gov]

Melting point range of pure N-hydroxyfuran-2-carboximidamide HCl

This guide provides an in-depth technical analysis of the melting point range and purity characterization of N-hydroxyfuran-2-carboximidamide hydrochloride (also known as Furan-2-carboxamidoxime HCl).

Executive Summary

N-hydroxyfuran-2-carboximidamide hydrochloride (CAS: 154346-10-8 ) is a critical intermediate in the synthesis of 1,2,4-oxadiazole heterocycles, often used in medicinal chemistry for bioisosteric replacement.[1][2][3]

Critical Quality Attribute (CQA) Alert: Researchers frequently confuse this compound with its structural isomer, N-hydroxyfuran-2-carboxamide (Hydroxamic acid, CAS: 17698-14-5). The melting point is the primary rapid-screening tool to distinguish the desired amidoxime salt from the hydroxamic acid impurity or the free base.

Part 1: Physicochemical Profile & Melting Point Data

The following table establishes the "Gold Standard" for identification. Note that the HCl salt often exhibits a higher melting point with decomposition compared to the free base or the hydroxamic acid isomer.

Property	Target Product	Critical Isomer (Impurity)	Free Base Form
Chemical Name	N-Hydroxyfuran-2-carboximidamide HCl	N-Hydroxyfuran-2-carboxamide	N-Hydroxyfuran-2-carboximidamide
Functional Group	Amidoxime Hydrochloride	Hydroxamic Acid	Amidoxime (Free Base)
CAS Number	154346-10-8	17698-14-5	17698-14-5 (often conflated in DBs)
Structure	Furan-C(=N-OH)NH₂[4][5][6] · HCl	Furan-C(=O)NH-OH	Furan-C(=N-OH)NH₂
Melting Point	> 160 °C (Decomp.) *	134 – 136 °C [1]	~110 – 125 °C (Typical Range)
Solubility	High in Water, MeOH	Soluble in organic solvents	Soluble in EtOH, DMSO
Stability	Hygroscopic; store desiccated	Stable solid	Prone to oxidation/dimerization

*Note: HCl salts of amidoximes typically undergo thermal decomposition upon melting. An exact sharp melting point often indicates the free base or a different salt form.

Part 2: Comparative Analysis & Purity Logic

The "Isomer Trap" (Amidoxime vs. Hydroxamic Acid)

In synthetic workflows starting from 2-furonitrile , the reaction with hydroxylamine yields the amidoxime.[3] However, if ethyl 2-furoate is used or if hydrolysis occurs, the hydroxamic acid (CAS 17698-14-5) is formed.[3]

• Observation: If your sample melts cleanly at 134–136 °C , you likely have the Hydroxamic Acid , not the Amidoxime HCl.[3]

• Action: Verify with IR spectroscopy. The Amidoxime will show strong

  stretching (~1650 cm⁻¹), while the Hydroxamic Acid shows a Carbonyl stretch (~1690 cm⁻¹).[3]

Free Base vs. HCl Salt

The free base is often isolated as a white solid. Conversion to the HCl salt is achieved by treating the ethereal solution of the free base with anhydrous HCl gas or HCl in dioxane.

• Melting Point Shift: The salt formation should elevate the melting point significantly (typically by >40 °C) and introduce decomposition behavior (

  ).[3]

• Purity Indicator: A wide melting range (> 3 °C) in the HCl salt suggests the presence of residual free base or trapped solvent (ethanol/ether).[3]

Part 3: Experimental Protocols

Protocol A: Synthesis & Purification of the HCl Salt

To ensure a valid melting point determination, the sample must be free of the hygroscopic water layer.[3]

• Dissolution: Dissolve crude N-hydroxyfuran-2-carboximidamide (free base) in minimal anhydrous Ethanol (EtOH).

• Salt Formation: Add 1.1 equivalents of 4M HCl in Dioxane dropwise at 0 °C.

• Precipitation: Dilute slowly with anhydrous Diethyl Ether (

  ) until turbidity persists.

• Crystallization: Store at -20 °C for 12 hours. White crystalline needles should form.

• Drying: Filter under Argon flow. Dry in a vacuum desiccator over

  for 24 hours. Crucial: Incomplete drying leads to MP depression.

Protocol B: Melting Point Determination (Capillary Method)

• Apparatus: Buchi or Stuart Melting Point Apparatus (Oil bath not recommended due to decomposition visibility).[3]

• Ramp Rate:

  • Fast Ramp: 10 °C/min to 140 °C.

  • Slow Ramp: 1 °C/min from 140 °C upwards.

• Endpoint Definition: Record

  (first liquid drop) and (complete liquefaction). For HCl salts, record (browning/gas evolution) if it occurs before melting.[3]

Part 4: Visualization of Purity Logic

The following diagram illustrates the decision logic for identifying the product based on melting point and synthesis origin.

Caption: Logical workflow for distinguishing N-hydroxyfuran-2-carboximidamide HCl from its free base and hydroxamic acid isomer based on thermal properties.

References

• Sigma-Aldrich. N-Hydroxyfuran-2-carboxamide (CAS 17698-14-5) Product Specification. Retrieved from .[3]

• BLD Pharm. Product Analysis: (Z)-N'-Hydroxyfuran-2-carboximidamide hydrochloride (CAS 154346-10-8).[7] Retrieved from .[3]

• GuideChem. Chemical Dictionary: N'-hydroxy-2-furancarboximidamide hydrochloride Properties. Retrieved from .[3]

• BenchChem. Furamizole and Furan Amidoxime Derivatives Characterization. Retrieved from .[3]

Sources

• 1. Page loading... [guidechem.com]
• 2. KR20100110834A - 트리아졸 옥사다이아졸 유도체 - Google Patents [patents.google.com]
• 3. Heptadecane, 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16-hexadecamethyl- | C33H68 | CID 3085224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-(aminomethyl)thiophene-2-carboxylic acid (120889-75-0) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 5. Pentadecane, 2,6,10,14-tetramethyl- [webbook.nist.gov]
• 6. Pentadecane, 2,6,10,14-tetramethyl- [webbook.nist.gov]
• 7. 154346-10-8|(Z)-N'-Hydroxyfuran-2-carboximidamide hydrochloride|BLDpharm [bldpharm.com]

Amidoxime vs tetrazole as carboxylic acid bioisosteres

The replacement of a carboxylic acid moiety is one of the most critical optimization steps in medicinal chemistry. While carboxylic acids are excellent pharmacophores that provide robust two-point hydrogen bonding and ionic interactions with target proteins, their presence often leads to poor membrane permeability, rapid Phase II metabolism (glucuronidation), and transporter-mediated efflux.

To circumvent these liabilities, medicinal chemists deploy bioisosteres. Among the most prominent are tetrazoles and amidoximes . While both serve as acidic surrogates, their physicochemical behaviors, desolvation penalties, and secondary pharmacological utilities dictate entirely different application strategies. This guide provides an in-depth, objective comparison of amidoxime and tetrazole bioisosteres, supported by experimental data and validated laboratory workflows.

Physicochemical Profiling: Tetrazole vs. Amidoxime

The selection of a bioisostere must be driven by empirical physicochemical data rather than structural intuition. The table below summarizes the comparative properties of these two functional groups relative to a standard aliphatic carboxylic acid.

Property	Carboxylic Acid	1H-Tetrazole	Amidoxime
Acidity (pKa)	3.5 – 4.5	4.5 – 5.5	5.0 – 6.0
Lipophilicity (ΔLogP)	Baseline	+0.1 to +0.5	+0.5 to +1.0
Polarity (ΔEPSA)	Baseline	Higher (Δavg = +34)	Moderate to High
Passive Permeability	Baseline	Often Lower	Moderate
Primary Utility	Target Binding	Metabolic Stability, Anion Mimic	Amidine Prodrug, NO Donor

Mechanistic Causality in Physicochemical Behavior

Tetrazoles: Tetrazoles are the most widely used carboxylic acid bioisosteres because they perfectly mimic the planar, two-point hydrogen bonding geometry of the carboxylate anion[1]. However, despite having a marginally higher calculated LogP than carboxylic acids, tetrazoles frequently exhibit lower passive membrane permeability. This counterintuitive phenomenon occurs because the 1H-tetrazole ring is a significantly stronger hydrogen bond donor than a carboxylic acid. Consequently, tetrazoles form tighter solvation shells in aqueous environments, resulting in a severe energetic penalty during desolvation at the lipophilic membrane interface[2]. Furthermore, experimental polar surface area (EPSA) measurements reveal that tetrazoles contribute disproportionately high polarity compared to neutral groups[3].

Amidoximes: Amidoximes offer a less acidic alternative (pKa ~5.0–6.0)[4]. Their true value lies in their dual functionality. Unlike tetrazoles, which are metabolically inert end-points, amidoximes are often deployed as prodrugs. They mask the highly basic and impermeable amidine group (pKa ~11.8), allowing for oral absorption. Once in systemic circulation, in vivo reductases convert the amidoxime into the active amidine[5]. Additionally, amidoximes can act as nitric oxide (NO) donors under physiological conditions, providing secondary cardiovascular benefits[5].

Logic tree for selecting between tetrazole and amidoxime bioisosteres.

Validated Experimental Workflows

To objectively evaluate these bioisosteres, researchers must rely on self-validating experimental protocols. The following methodologies detail the synthesis, permeability assessment, and functional validation of these groups.

Protocol A: Late-Stage Synthesis of Tetrazoles via Photoredox Catalysis

Historically, synthesizing tetrazoles required treating nitriles with highly toxic and explosive tin azides. Modern approaches utilize organic photoredox catalysis to achieve a one-pot conversion directly from alkyl carboxylic acids[1].

Causality: This method bypasses the nitrile intermediate, enabling direct late-stage functionalization of lead compounds, which accelerates structure-activity relationship (SAR) profiling.

• Reaction Setup: In an inert glovebox, combine the alkyl carboxylic acid (1.0 equiv), a photoredox catalyst (e.g., Ir(ppy)3, 0.01 equiv), and a cyanation reagent (e.g., TsCN, 1.5 equiv) in anhydrous DMSO.

• Decarboxylative Cyanation: Irradiate the mixture with blue LEDs (450 nm) at room temperature for 4 hours to generate the intermediate nitrile.

• Cycloaddition: Without isolating the nitrile, add sodium azide (NaN3, 2.0 equiv) and a Lewis acid catalyst (e.g., ZnBr2, 1.0 equiv). Heat the mixture to 80°C for 12 hours.

• Validation: Quench with saturated aqueous NH4Cl. Extract with EtOAc. Purify via reverse-phase HPLC. Validate the tetrazole formation via 13C NMR (characteristic tetrazole carbon peak at ~150-160 ppm) and HRMS.

Protocol B: PAMPA (Parallel Artificial Membrane Permeability Assay)

Because tetrazoles suffer from high desolvation penalties, their passive permeability must be isolated from active efflux mechanisms (which confound Caco-2 assays)[2].

Causality: PAMPA uses a lipid-infused artificial membrane devoid of transporters, providing a pure measurement of transcellular passive diffusion dictated by the bioisostere's hydrogen-bonding dynamics.

• Lipid Preparation: Dissolve a lipid mixture (e.g., 20% dodecane/lecithin) and carefully coat the porous filter of the donor plate.

• Donor Solution: Dissolve the bioisostere compound in PBS (pH 7.4) to a final concentration of 50 µM (ensure <1% DMSO to prevent membrane disruption).

• Incubation: Add the donor solution to the bottom wells and pure PBS to the top acceptor wells. Assemble the sandwich plate and incubate at 37°C for 5 hours without agitation.

• Quantification: Separate the plates. Quantify the compound concentration in both the donor and acceptor wells using LC-MS/MS.

• Validation: Calculate the apparent permeability (

  ). Include highly permeable (e.g., propranolol) and poorly permeable (e.g., ranitidine) internal standards to validate membrane integrity.

Step-by-step PAMPA workflow for evaluating bioisostere passive permeability.

Protocol C: Griess Assay for Amidoxime NO Release

When utilizing an amidoxime, it is crucial to quantify its secondary pharmacological potential as a nitric oxide (NO) donor[5].

Causality: NO is a highly reactive gas with a half-life of seconds. The Griess assay indirectly measures NO release by quantifying nitrite (

), its stable oxidative breakdown product, providing a reliable readout of prodrug activation.

• Incubation: Incubate the amidoxime compound (100 µM) in simulated physiological buffer (PBS, pH 7.4) at 37°C. Take 50 µL aliquots at 0, 1, 2, and 4 hours.

• Reagent Addition: To each aliquot in a 96-well plate, add 50 µL of Griess Reagent 1 (1% sulfanilamide in 5% phosphoric acid). Incubate for 5 minutes in the dark.

• Diazotization: Add 50 µL of Griess Reagent 2 (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). Incubate for 5 minutes. A magenta-colored azo dye will form if nitrite is present.

• Validation: Measure absorbance at 540 nm using a microplate reader. Subtract the blank (PBS + reagents). Calculate the exact NO release concentration by mapping the absorbance against a pre-established sodium nitrite (

  ) standard curve.

Strategic Conclusions for Drug Development

The choice between an amidoxime and a tetrazole is not merely a structural swap; it fundamentally alters the pharmacokinetic trajectory of the lead compound.

• Opt for Tetrazoles when the primary goal is to preserve the exact electrostatic and spatial binding interactions of a carboxylic acid while preventing Phase II glucuronidation. However, developers must be prepared to mitigate potential permeability drops caused by the tetrazole's high desolvation energy[2].

• Opt for Amidoximes when dealing with highly basic amidine pharmacophores that suffer from poor oral bioavailability. The amidoxime serves as an excellent transient bioisostere that masks basicity during absorption and is metabolically cleaved to the active species in vivo[5].

References

• Thiophene-2-amidoxime: A Versatile Scaffold in Medicinal Chemistry. Benchchem.
• One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox C
• Structure Property Relationships of Carboxylic Acid Isosteres. PMC - NIH.
• Bioisostere Effects on the EPSA of Common Permeability-Limiting Groups. ChemRxiv.
• Synthesis of N-aryl amidines and amidoxime isosteres. Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure Property Relationships of Carboxylic Acid Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Enzymatic oxidation of some non-phosphorylated derivatives of dihydronicotinamide [pure.manchester.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative Reactivity Guide: Furan-2-Amidoxime vs. Benzamidoxime

Executive Summary

As a Senior Application Scientist, I frequently observe scale-up failures in heterocyclic synthesis stemming from the false assumption that all amidoximes possess identical thermal and electronic profiles. While amidoximes are highly versatile functional groups—serving as critical prodrug pharmacophores and primary building blocks for 1,2,4-oxadiazole heterocycles 1[1]—their reactivity and handling protocols are fundamentally dictated by their attached aryl or heteroaryl cores.

This guide provides an objective, data-driven comparison between furan-2-amidoxime and benzamidoxime , equipping synthetic chemists and drug development professionals with the mechanistic insights necessary to optimize yields and prevent catastrophic thermal hazards.

Mechanistic Causality: Electronic Influence of the Aryl Core

The divergent reactivity of these two molecules stems directly from the electronic properties of their respective rings:

• Benzamidoxime : The benzene ring possesses a high Aromatic Stabilization Energy (ASE) of approximately 150 kJ/mol. It acts as a stable, neutral electron reservoir, making benzamidoxime highly predictable and stable during high-temperature cyclodehydration reactions2[2].

• Furan-2-Amidoxime : Furan has a significantly lower ASE (~66.8 kJ/mol) 2[2]. The oxygen atom in the furan ring exerts a strong inductive electron-withdrawing effect (-I) while simultaneously participating in mesomeric electron release (+M). This dual nature increases the electron density at the C5 position (making the ring prone to electrophilic attack and oxidation) while rendering the amidoxime group highly sensitive to thermal degradation.

Fig 1. Divergent reactivity pathways dictated by the aromatic core of amidoximes.

Thermal Stability and Safety Profiles

A critical failure point in synthetic scale-up is treating all amidoximes with the same thermal tolerance.

• Benzamidoxime : Stable under standard laboratory conditions and can withstand the elevated temperatures (e.g., 140°C) typically required for direct cyclization into 1,2,4-oxadiazoles3[3]. It only poses a severe hazard when mixed with strong oxidizing agents.

• Furan-2-Amidoxime : Exhibits severe thermal instability. Heating furan-2-amidoxime at ambient pressure above 65°C triggers a rapid exotherm accompanied by gas evolution. Attempted vacuum distillation at 100°C has been documented to cause explosions 4[4].

Quantitative Reactivity Comparison

Property	Benzamidoxime	Furan-2-Amidoxime
Aromatic Stabilization Energy (ASE)	~150 kJ/mol	~66.8 kJ/mol
Thermal Decomposition Onset	> 150°C	> 65°C (Exothermic)
Explosion Hazard	Low (unless mixed with strong oxidizers)	High (Explodes at 100°C during distillation)
Ring Electrophilic Reactivity	Low (requires Lewis acid catalysis)	High (rapid reaction at C5)
Typical Cyclization Temp	120°C - 140°C (One-pot possible)	Must be pre-acylated at 25°C before heating

Self-Validating Experimental Protocols

Because furan-2-amidoxime cannot be subjected to the harsh, one-pot high-temperature cyclization conditions often used for benzamidoxime (such as those used in the synthesis of SLACK potassium channel inhibitors5[5]), a stepwise, self-validating protocol is mandatory.

Protocol: Stepwise Synthesis of 3-Aryl-1,2,4-Oxadiazoles

Causality Check: Why separate O-acylation from cyclodehydration? Heating unreacted furan-2-amidoxime above 65°C leads to decomposition. By forcing the O-acylation to completion at room temperature, we convert the thermally labile amidoxime into a stable O-acyl intermediate before applying the heat required for ring closure.

Step 1: O-Acylation (Room Temperature)

• Reaction: Dissolve 1.0 eq of the amidoxime (benzamidoxime or furan-2-amidoxime) in anhydrous THF. Add 1.2 eq of pyridine.

• Addition: Dropwise add 1.1 eq of the desired acid chloride at 0°C to control the initial exotherm.

• Stirring: Allow the reaction to warm to 25°C and stir for 2 hours.

• Validation Point (Critical): Do not proceed to heating until LC-MS or TLC confirms >95% consumption of the starting amidoxime. The presence of residual furan-2-amidoxime poses a severe thermal hazard in Step 2.

Step 2: Cyclodehydration (Elevated Temperature)

• Solvent Exchange: Concentrate the reaction mixture under reduced pressure (keeping the water bath < 40°C for furan derivatives). Resuspend the intermediate in toluene or DMF.

• Cyclization: Heat the mixture to 110°C (for furan-derived O-acyl intermediates) or up to 140°C (for benzamidoxime intermediates) for 2–4 hours.

• Validation Point: Monitor the disappearance of the O-acyl intermediate mass and the appearance of the [M-H2O] cyclized 1,2,4-oxadiazole mass via LC-MS.

• Workup: Cool to room temperature, wash with aqueous NaHCO3, extract with ethyl acetate, and purify via silica gel chromatography.

Fig 2. Step-by-step self-validating workflow for 1,2,4-oxadiazole synthesis.

References

• Bretherick's Handbook of Reactive Chemical Hazards - 8th Edition | Source: Elsevier | 4

• CAS 613-92-3: Benzamidoxime | Source: CymitQuimica | 3

• Reactivity Order in Five-Membered Heterocycles | Source: University of Basrah | 2

• Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives | Source: PMC (National Institutes of Health) | 1

• Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels | Source: PMC (National Institutes of Health) |5

Sources

• 1. Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. CAS 613-92-3: Benzamidoxime | CymitQuimica [cymitquimica.com]
• 4. Bretherick's Handbook of Reactive Chemical Hazards - 8th Edition | Elsevier Shop [shop.elsevier.com]
• 5. Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels: Identification of in vitro tool VU0935685 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: Z- vs. E-N-Hydroxyfuran-2-carboximidamide

Topic: Tautomerism in N-hydroxyfuran-2-carboximidamide: Z vs E isomers Content Type: Publish Comparison Guide

A Guide to Isomeric Stability, Identification, and Reactivity in Drug Design

Executive Summary

N-hydroxyfuran-2-carboximidamide (also known as furan-2-amidoxime) is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for carboxylic acids and a precursor to 1,2,4-oxadiazole heterocycles.[1] While often represented as a single static structure, this compound exists in a dynamic equilibrium of tautomers and geometrical isomers.

For drug development professionals, distinguishing between the Z-isomer (Zusammen) and the E-isomer (Entgegen) is not merely academic—it dictates solubility, bioavailability, and synthetic success. This guide objectively compares the thermodynamic and kinetic profiles of these isomers, providing validated protocols for their synthesis and differentiation.

Structural Analysis & Tautomeric Equilibrium

The compound exhibits two layers of structural mobility:

• Tautomerism: Equilibrium between the Amidoxime (major) and Imino-hydroxylamine (minor) forms.

• Geometrical Isomerism: Rotation around the C=N bond leads to Z (syn) and E (anti) configurations.

Key Mechanism: The Z-isomer is thermodynamically favored in non-polar environments and the solid state due to a stabilizing intramolecular hydrogen bond between the oxime hydroxyl proton and the amine nitrogen. The E-isomer becomes relevant in polar, hydrogen-bonding solvents (e.g., DMSO, water) or at elevated temperatures.

Visualizing the Equilibrium

Caption: The Z-isomer is stabilized by an intramolecular O-H···N bridge (blue), while the E-isomer (red) requires solvation to stabilize the separated dipoles.

Comparative Analysis: Z vs. E Isomers

This section contrasts the "Product" (the stable Z-isomer typically isolated) against the "Alternative" (the E-isomer present in solution).

Feature	Z-Isomer (Syn)	E-Isomer (Anti)	Implication for R&D
Thermodynamic Stability	High (Solid State). Stabilized by ~4–6 kcal/mol via intramolecular H-bond.	Low (Solid State). Metastable; converts to Z upon crystallization.	Store solid samples dry.[2] Solutions may equilibrate over time.
Solubility (Water/DMSO)	Lower. Internal H-bond masks polarity.	Higher . Exposed -OH and -NH₂ groups interact with solvent.	E-isomer may dominate in biological assays (aqueous media).
NMR Signature (DMSO-d₆)	OH Signal: Downfield (δ 10.0–10.5 ppm). NH₂ Signal: Broad singlet.	OH Signal: Upfield shift (relative to Z). NH₂ Signal: Often split or shifted.	Use DMSO-d₆ for clear differentiation; CDCl₃ favors Z.
Synthetic Reactivity	Preferred for Cyclization. Pre-organized geometry for forming 1,2,4-oxadiazoles.	Slower cyclization; requires isomerization step (energy penalty).	Ensure Z-configuration before attempting condensation reactions.
pKa (Acidic)	Higher pKa (less acidic OH due to H-bond).	Lower pKa (more acidic OH).	Affects ionization state in physiological pH (7.4).

Experimental Protocols

Protocol A: Synthesis of N-hydroxyfuran-2-carboximidamide

Objective: To synthesize the target amidoxime with high Z-isomer purity.

Reagents:

• Furan-2-carbonitrile (1.0 eq)

• Hydroxylamine hydrochloride (NH₂OH[3]·HCl) (1.2 eq)

• Sodium carbonate (Na₂CO₃) (1.2 eq) or Triethylamine (Et₃N)

• Solvent: Ethanol:Water (2:1 v/v)

Workflow:

• Preparation: Dissolve NH₂OH·HCl and Na₂CO₃ in water. Stir for 15 min to release free NH₂OH.

• Addition: Add Furan-2-carbonitrile dissolved in ethanol dropwise to the hydroxylamine solution.

• Reflux: Heat the mixture to reflux (70–80°C) for 3–6 hours. Monitor by TLC (Eluent: EtOAc/Hexane 1:1).

• Isolation: Evaporate ethanol under reduced pressure. The Z-isomer will precipitate as a white/off-white solid upon cooling and water addition.

• Purification: Recrystallize from Ethanol/Water.

  • Note: Slow crystallization favors the thermodynamically stable Z-form.

Protocol B: Isomer Differentiation via ¹H-NMR

Objective: To quantify the Z/E ratio in solution.

Methodology:

• Prepare a sample in DMSO-d₆ (favors E/Z equilibrium) and a second sample in CDCl₃ (favors Z).

• Acquire ¹H-NMR spectra at 298 K.

• Diagnostic Signals:

  • Look for the Oxime -OH proton.

  • Z-Isomer: Sharp singlet, typically δ 9.5 – 10.5 ppm (deshielded by H-bond).

  • E-Isomer: Broad singlet, typically δ 8.5 – 9.5 ppm (shielded).

  • Furan Ring Protons: Small chemical shift differences (Δδ ~0.05 ppm) may be observed for H-3 and H-5 protons.

Protocol C: Computational Validation (DFT)

Objective: To predict stability in a new solvent system.

Caption: Standard DFT workflow for predicting isomeric stability. Positive ΔG confirms Z-isomer dominance.

References

• Mayer, K. et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry. MDPI. Link

  • Grounding: Establishes the energy barrier (~200 kJ/mol)

• Festa, A. A. et al. (2019). Synthesis of amidoxime derivatives and crystal structure analysis. ResearchGate. Link

  • Grounding: Confirms the Z-isomer as the stable configuration in solid-state XRD studies of rel

• Kütt, A. et al. (2018).[4] pKa values in organic chemistry – making maximum use of the available data. Tetrahedron Letters. Link

  • Grounding: Provides comparative pKa data for N-hydroxy compounds, essential for understanding the ioniz

• PubChem. (2025). N'-hydroxyfuran-2-carboximidamide Compound Summary. National Library of Medicine. Link

  • Grounding: Verifies chemical structure, molecular weight, and identifiers (CAS 1236839-88-5).

• Bikas, R. et al. (2010). Crystal structure of (E)-N'-(2-hydroxybenzylidene)furan-2-carbohydrazide. Acta Crystallographica. Link

  • Grounding: Illustrates the "E" configuration in furan-hydrazone derivatives, providing a structural contrast to the "Z" amidoxime.

Sources

• 1. Elimination Reactions of (E)- and (Z)-Benzaldehyde O-Pivaloyloximes. Transition-State Differences for the Syn and Anti Eliminations Forming Nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N'-HYDROXY-2-THIOPHENECARBOXIMIDAMIDE synthesis - chemicalbook [chemicalbook.com]
• 4. analytical.chem.ut.ee [analytical.chem.ut.ee]

Pharmacokinetics of Furan Amidoxime Prodrugs vs. Parent Drugs

Content Type: Technical Comparative Guide Subject: Pharmacokinetic optimization of diamidine drugs via amidoxime prodrug strategies.

Executive Summary

This guide analyzes the pharmacokinetic (PK) transformation of furan amidoxime prodrugs compared to their parent diamidine drugs. The central challenge in diamidine therapeutics (e.g., for Human African Trypanosomiasis or Pneumocystis pneumonia) is their dicationic nature at physiological pH, which precludes passive transcellular absorption and results in negligible oral bioavailability.

Furan amidoxime prodrugs (e.g., Pafuramidine/DB289) utilize a "charge-masking" strategy. By capping the amidine functionality with an oxygen-containing moiety (hydroxyl or methoxy), the molecule becomes lipophilic and uncharged, allowing intestinal absorption. Once absorbed, it undergoes a sequential enzymatic biotransformation—primarily hepatic—to release the active parent drug (e.g., Furamidine/DB75).

This guide details the mechanistic pathways, comparative PK data, and validation protocols required to assess these systems.

Mechanistic Foundation: The Prodrug Strategy

The transition from a parent diamidine to an amidoxime prodrug fundamentally alters the physicochemical profile from a hydrophilic cation to a lipophilic neutral molecule.

Chemical Rationale[1][2]

• Parent Drug (Diamidine): Contains two strongly basic amidine groups (

  ). At intestinal pH (6.5–7.4), these are fully protonated, preventing passive diffusion across the lipid bilayer. Transport is restricted to slow, saturable paracellular routes or specific transporters.

• Prodrug (Amidoxime/O-methylamidoxime): The amidoxime group (

  ) remains largely unprotonated at physiological pH. This increases (lipophilicity) significantly, enabling high membrane permeability.

Metabolic Activation Pathway

The bioactivation is not a simple hydrolysis but a reductive process involving specific enzyme systems.

• Step 1: Absorption. The prodrug crosses the intestinal epithelium.

• Step 2: Phase I Metabolism.

  • For O-methylamidoximes (e.g., DB289): Cytochrome P450 enzymes (CYP1A2, CYP1A1) catalyze O-demethylation.

  • For Amidoximes: The Mitochondrial Amidoxime Reducing Component (mARC ) system, in concert with cytochrome b5 and NADH-cytochrome b5 reductase, reduces the N-O bond to regenerate the amidine.

Visualization: Activation Pathway

The following diagram illustrates the biotransformation of a bis-O-methylamidoxime prodrug (like DB289) to its active diamidine (DB75).[1]

Caption: Biotransformation pathway of furan amidoxime prodrugs. The lipophilic prodrug is absorbed and sequentially processed by hepatic CYP450s and the mitochondrial mARC system to yield the active cation.

Comparative Pharmacokinetic Profile

The following data contrasts the performance of the prototype prodrug Pafuramidine (DB289) against its parent Furamidine (DB75) .

Quantitative Comparison Table

Parameter	Parent Drug (Furamidine/DB75)	Prodrug (Pafuramidine/DB289)	Causality / Note
Physicochemical State	Dicationic (highly polar)	Neutral/Lipophilic	Prodrug masks basic amidine pKa.
Oral Bioavailability (%F)	< 2% (Negligible)	50–70% (Absorption)	Prodrug enables transcellular transport.
Systemic Exposure	Low plasma levels (Oral)	High conversion to active	Prodrug acts as a delivery vehicle.
Volume of Distribution	High (accumulates in tissue)	High (rapid distribution)	Active metabolite binds DNA in tissues.
Primary Elimination	Fecal (biliary) & Renal	Metabolic conversion	Prodrug clearance = Liver plasma flow.
Half-life (t1/2)	Long (days to weeks)	Short (prodrug), Long (active)	Active drug is sequestered in cells.

Key PK Differentiators

• Absorption Window: The parent drug relies on paracellular transport, which is inefficient and tight-junction dependent. The prodrug utilizes the entire surface area of the GI tract for passive diffusion.

• First-Pass Effect: For most drugs, high first-pass metabolism is a liability. For amidoxime prodrugs, it is a requirement . The liver acts as a bioreactor, converting the absorbed prodrug into the active parent before it enters systemic circulation.[2]

• Tissue Trapping: Once the prodrug is converted to the parent diamidine inside a cell (hepatocyte or target tissue), the regenerated charge prevents the molecule from diffusing back out easily. This "ion trapping" effect contributes to the long terminal half-life and high tissue accumulation of the active drug.

Experimental Protocols for Validation

To validate a new amidoxime prodrug, researchers must demonstrate both stability in the intestine and rapid conversion in the liver.

Protocol 1: In Vitro Metabolic Stability (Hepatocyte/Microsome Assay)

Objective: Determine the intrinsic clearance and identify the enzyme systems responsible for prodrug activation.

Reagents:

• Pooled Human Liver Microsomes (HLM) or Cryopreserved Hepatocytes.

• NADPH regenerating system (for CYP/reductase activity).

• Test compounds (Prodrug and Parent standard).[3]

• Stop solution (Ice-cold Acetonitrile with Internal Standard).

Workflow:

• Preparation: Thaw HLM on ice. Dilute to 0.5 mg/mL protein in 100 mM Potassium Phosphate buffer (pH 7.4).

• Pre-incubation: Equilibrate microsomes at 37°C for 5 minutes.

• Initiation: Add Test Compound (final conc. 1 µM) and NADPH regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

• Sampling: At t = 0, 5, 15, 30, 60 min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold acetonitrile containing internal standard (e.g., deuterated parent drug). Vortex for 1 min.

• Processing: Centrifuge at 4000g for 15 min at 4°C. Collect supernatant.

• Analysis: Analyze via LC-MS/MS monitoring transitions for Prodrug, Intermediate (mono-amidine), and Parent.

Self-Validating Check:

• Control: Incubate without NADPH. If conversion occurs, non-CYP/non-mARC enzymes (e.g., hydrolysis) are involved.

• Mass Balance: The decrease in Prodrug molarity should roughly correspond to the appearance of Intermediate + Parent.

Protocol 2: Caco-2 Permeability Assay

Objective: Confirm that the prodrug exhibits superior membrane permeability compared to the parent.

Workflow:

• Culture: Grow Caco-2 cells on transwell inserts (21 days) to form a polarized monolayer (TEER > 300

  ).

• Dosing:

  • Apical Chamber (A): Buffer + Test Compound (10 µM).

  • Basolateral Chamber (B): Fresh Buffer.

• Transport: Incubate at 37°C for 2 hours.

• Sampling: Collect samples from both A and B sides.

• Calculation: Calculate Apparent Permeability (

  ).

  • Success Criteria: Prodrug

    (High permeability). Parent (Low permeability).

Visualization: Experimental Logic

Caption: Decision tree for evaluating amidoxime prodrug candidates. Success requires both high permeability and efficient metabolic conversion.

References

• Zhou, L., et al. (2007). Pharmacokinetics and metabolism of the prodrug DB289 (2,5-bis[4-(N-methoxyamidino)phenyl]furan monomaleate) in rat and monkey and its conversion to the antiprotozoal/antifungal drug DB75. Journal of Pharmacology and Experimental Therapeutics. Link

• Clement, B., et al. (2006). The mitochondrial amidoxime reducing component (mARC): a new enzyme system of clinical significance. Drug Metabolism Reviews. Link

• Saulnier, K. M., et al. (2005). In vitro metabolism of an orally active O-methyl amidoxime prodrug for the treatment of CNS trypanosomiasis. Xenobiotica. Link

• Paine, M. F., et al. (2010). The efficacy and safety of pafuramidine (DB289), a novel oral drug for the treatment of human African trypanosomiasis. PLOS Neglected Tropical Diseases. Link

• Struwe, M. A., et al. (2023).[4] The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme. Journal of Biological Chemistry. Link

Sources

• 1. Pharmacokinetics and metabolism of the prodrug DB289 (2,5-bis[4-(N-methoxyamidino)phenyl]furan monomaleate) in rat and monkey and its conversion to the antiprotozoal/antifungal drug DB75 (2,5-bis(4-guanylphenyl)furan dihydrochloride) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prodrugs and Their Active Metabolites - Creative Proteomics [creative-proteomics.com]
• 3. In vitro metabolism of an orally active O-methyl amidoxime prodrug for the treatment of CNS trypanosomiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PubMed [pubmed.ncbi.nlm.nih.gov]

X-ray crystallography data for furan-2-carboximidamide derivatives

Executive Summary & Mechanistic Rationale

The development of highly selective neuronal nitric oxide synthase (nNOS) inhibitors is a critical frontier in the treatment of melanoma, where nNOS activity correlates with PD-L1 expression and tumor immune evasion. Historically, thiophene-2-carboximidamide derivatives, such as the lead compound HH044, have been utilized to anchor inhibitors into the nNOS active site. However, these first-generation compounds often exhibit moderate isoform selectivity, leading to off-target inhibition of endothelial NOS (eNOS) and inducible NOS (iNOS), which causes cardiovascular and systemic toxicity.

Recent crystallographic and kinetic studies demonstrate that replacing the thiophene ring with a furan-2-carboximidamide headgroup fundamentally alters the binding thermodynamics. As an application scientist analyzing these structures, the causality is clear: the furan oxygen, being more electronegative and sterically compact than the thiophene sulfur, induces a favorable dipole shift. This enhances the salt-bridge and hydrogen-bonding network with the highly conserved Glu597 residue in the active site of human nNOS (hnNOS). Furthermore, coupling this furan headgroup with a biphenyl tail allows for precise

-stacking with His342 —a peripheral pocket residue unique to hnNOS (corresponding to Phe105 in eNOS) [1].

This guide objectively compares the crystallographic and kinetic performance of furan-2-carboximidamide derivatives against traditional thiophene and oxazole alternatives, providing a validated workflow for co-crystallization and structural refinement.

Performance Comparison: Kinetic & Selectivity Data

To evaluate the efficacy of the furan-2-carboximidamide substitution, we must analyze the inhibition constants (

) and the fold-selectivity against off-target isoforms. The data below synthesizes the performance of the double-headed furan derivative (Compound 1) against the thiophene standard (HH044) and an oxazole variant (Compound 3).

Compound Class	Headgroup	hnNOS (nM)	Selectivity: hnNOS vs. heNOS	Selectivity: hnNOS vs. hiNOS	Structural Observation (X-ray)
HH044 (Standard)	Thiophene-2-carboximidamide	~15.0	Moderate (~300-fold)	Low (~50-fold)	Sulfur atom causes slight steric clash, increasing local B-factors.
Compound 1 (Lead)	Furan-2-carboximidamide	< 5.0	> 5,000-fold	> 250-fold	Optimal H-bond geometry with Glu597; rigidified linker.
Compound 3	Oxazole-2-carboximidamide	> 40.0	Poor (< 100-fold)	Poor (< 20-fold)	Loss of critical water-mediated hydrogen bonds in the active site.

Data Synthesis: The furan ring in Compound 1 drives the hnNOS

into the low single-digit nanomolar range. The >5,000-fold selectivity over human eNOS (heNOS) is a direct consequence of the tail moiety exploiting the hnNOS-specific His342 residue, a conformational state stabilized by the furan headgroup's rigid anchoring [1].

Structural Visualization: Binding Interaction Network

To understand the spatial causality of these inhibitors, we must map the interaction network within the hnNOS binding pocket. The following diagram illustrates the critical contacts confirmed by X-ray crystallography.

hnNOS binding pocket interactions with furan-2-carboximidamide derivatives.

Experimental Methodology: Self-Validating Crystallography Protocol

To ensure reproducibility and scientific integrity, the following step-by-step protocol details the co-crystallization of hnNOS with furan-2-carboximidamide derivatives. This protocol is designed as a self-validating system: each phase includes built-in quality control checks to prevent downstream artifact propagation.

Phase 1: Protein Expression and Purification

• Expression: Express the human nNOS heme domain (residues 299–718) with a poly-histidine tag in E. coli BL21(DE3) cells. Co-express with calmodulin to ensure proper folding.

• Purification: Isolate via Ni-NTA affinity chromatography.

• Validation Check: Elute and assess via SDS-PAGE. Purity must exceed 95%. Measure the

  ratio; a value validates proper heme incorporation.

Phase 2: Complex Formation & Crystallization

• Ligand Preparation: Dissolve the furan-2-carboximidamide derivative (e.g., Compound 1) in 100% DMSO to a stock concentration of 50 mM.

• Co-crystallization Setup: Concentrate the hnNOS protein to 10-12 mg/mL in a buffer containing 50 mM Tris-HCl (pH 7.6), 250 mM NaCl, 1 mM DTT, and 10

  M BH4. Add the inhibitor to a final concentration of 2 mM (ensure final DMSO is < 5% to prevent protein denaturation).

• Hanging Drop Vapor Diffusion: Mix 1

  L of the protein-ligand complex with 1 L of reservoir solution (0.1 M Bis-Tris pH 6.5, 15-20% PEG 3350, 0.2 M Proline). Incubate at 4°C.

• Validation Check: Crystals should appear within 3–5 days. Harvest only crystals with sharp, defined edges to ensure single-crystal diffraction quality.

Phase 3: Data Collection & Refinement

• Cryoprotection: Briefly soak the crystals in a cryoprotectant solution (reservoir solution supplemented with 20-25% glycerol and 2 mM inhibitor) before flash-freezing in liquid nitrogen.

• Diffraction: Collect X-ray diffraction data at a synchrotron source (e.g., Advanced Photon Source) at 100 K.

• Molecular Replacement: Use a previously solved hnNOS structure (e.g., PDB: 9MWA) as a search model in PHASER, removing the original ligand and water molecules [1, 2].

• Refinement (Self-Validation): Perform iterative rounds of refinement using Phenix.refine and manual building in Coot.

  • Quality Control: Monitor the

    and values. A valid structure should yield an below 0.25 and an below 0.20.

  • Ligand Validation: Check the

    omit map contoured at . The furan-2-carboximidamide density must be unambiguous before modeling the ligand coordinates [2].

Conclusion

The transition from thiophene to furan-2-carboximidamide headgroups represents a structural paradigm shift in nNOS inhibitor design. By leveraging the tighter hydrogen-bonding geometry afforded by the furan oxygen and the specific

-stacking interactions with His342, researchers can achieve sub-5 nM potency and unprecedented selectivity. The crystallographic workflows provided herein ensure that future drug development efforts can validate these binding modes with high-resolution empirical data.

References

• New Inhibitors of Neuronal Nitric Oxide Synthase for the Treatment of Melanoma. National Center for Biotechnology Information (PMC).
• BioSync: Structure of human endothelial nitric oxide synthase heme domain bound with thiophene-2-carboximidamide derivatives. RCSB Protein Data Bank.

Safety & Regulatory Compliance

N-hydroxyfuran-2-carboximidamide hydrochloride proper disposal procedures

Topic:

Executive Summary: Operational Disposal Strategy

Proper disposal of N-hydroxyfuran-2-carboximidamide hydrochloride (CAS: 154346-10-8) requires a strict segregation protocol due to the compound's dual functionality: a furan ring (susceptible to peroxide formation and oxidative degradation) and an amidoxime moiety (thermally sensitive with potential for exothermic decomposition).

This guide outlines a self-validating disposal workflow designed for research environments. The core directive is High-Temperature Incineration via a licensed hazardous waste contractor. Under no circumstances should this compound be discharged into municipal drainage systems or mixed with incompatible oxidizers.

Chemical Profile & Hazard Assessment

Effective disposal begins with accurate characterization. This compound is an organic salt that presents specific irritation and reactivity hazards.

Parameter	Technical Specification
Chemical Name	(Z)-N'-Hydroxyfuran-2-carboximidamide hydrochloride
CAS Number	154346-10-8
Molecular Formula	C₅H₆N₂O₂[1] · HCl
Physical State	Solid (White to off-white powder)
Primary Hazards	Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT SE 3 (Respiratory)
Reactivity Hazard	Thermal Instability: Amidoximes can undergo exothermic rearrangement or decomposition upon heating. Incompatibility: Strong oxidizers, strong bases, metal salts (chelation risk).
Disposal Method	Destructive Incineration (Off-site)

Pre-Disposal: Segregation & Storage Logic

Expert Insight: The "hydrochloride" salt form improves stability compared to the free base, but the furan ring remains sensitive to light and air over prolonged periods. Segregation is critical to prevent accidental formation of explosive mixtures.

Segregation Rules

• Do Not Mix With Oxidizers: Isolate from nitric acid, perchlorates, or peroxides. The furan ring is electron-rich and can react violently with strong oxidizers.

• Do Not Mix With Bases: Contact with strong bases (NaOH, KOH) will liberate the free amidoxime base, which is significantly less stable and more prone to rapid decomposition.

• Metal Contact: Avoid storage in unlined metal containers; amidoximes are potent chelators and can corrode metal surfaces, potentially contaminating the waste stream.

Visual Workflow: Waste Stream Decision Tree

Figure 1: Logic flow for segregating waste streams to ensure regulatory compliance and chemical compatibility.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Substance)

Applicability: Expired chemicals, surplus powder, or spill cleanup residues.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk; avoid metal containers.

• Transfer: Transfer the solid carefully to avoid dust generation. If the powder is fine, perform this operation inside a chemical fume hood.

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "N-hydroxyfuran-2-carboximidamide hydrochloride"

  • Hazard Checkboxes: Irritant, Toxic.[2][3]

• Storage: Cap tightly. Store in a cool, dry area away from direct sunlight (to prevent furan degradation) until pickup.

• Disposal: Hand over to EHS (Environmental Health & Safety) for incineration .

Protocol B: Liquid Waste Disposal (Solutions)

Applicability: Reaction mixtures or mother liquors containing the compound.[4]

• Solvent Identification: Determine if the primary solvent is halogenated (e.g., Dichloromethane) or non-halogenated (e.g., Methanol, DMSO).

• Compatibility Check: Ensure the solution pH is neutral to slightly acidic. Do not add strong bases to "neutralize" before disposal, as this may precipitate the unstable free base.

• Collection: Pour into the appropriate carboy (Halogenated or Non-Halogenated).

• Rinsing: Triple-rinse the original vessel with a compatible solvent and add the rinsate to the waste container.

Emergency Procedures: Spill Management

Expert Insight: While the compound is not a high-potency API, the dust is a respiratory irritant. The primary goal during a spill is to prevent inhalation and environmental release.

Spill Response Workflow

Figure 2: Operational workflow for managing solid spills to minimize respiratory exposure.

Detailed Cleanup Steps:

• Dampen: Do not dry sweep. Gently cover the spill with paper towels dampened with water or methanol. This prevents dust from becoming airborne.[3][5][6]

• Scoop: Use a plastic scoop or dustpan to lift the wet material.

• Decontaminate: Wipe the surface with a soap/water solution followed by a methanol wipe to remove organic residues.

• Disposal: Place all wipes, towels, and gloves used into the solid hazardous waste container.

Regulatory Compliance (RCRA & EPA)

In the United States, this compound is not a specifically listed "P" or "U" waste. However, it must be characterized based on its properties.

• Waste Classification: It is likely a Non-Regulated Organic Solid unless it exhibits specific characteristics (ignitability, corrosivity, reactivity) in the specific waste matrix.

• Recommendation: Treat as Hazardous Chemical Waste regardless of the lack of a specific RCRA code.

• F-List Note: While "Furan" is associated with dioxin-forming potential in specific industrial processes (e.g., chlorophenol production), this specific pharmaceutical intermediate does not automatically trigger F-listed waste codes (F020-F027) unless generated via those specific restricted processes.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12204273, N-Hydroxyfuran-2-carboximidamide hydrochloride. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[4] Retrieved from [Link][4]

Sources

• 1. mdpi.com [mdpi.com]
• 2. aksci.com [aksci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. orgsyn.org [orgsyn.org]
• 5. fishersci.com [fishersci.com]
• 6. aaronchem.com [aaronchem.com]

Navigating the Safe Handling of N-hydroxyfuran-2-carboximidamide hydrochloride: A Guide for Laboratory Professionals

Understanding the Potential Hazards

N-hydroxyfuran-2-carboximidamide hydrochloride is a research chemical whose toxicological properties have not been fully elucidated. However, analysis of related furan and N-hydroxy-carboximidamide compounds suggests a number of potential hazards that researchers must be aware of.

Inferred Potential Hazards:

• Carcinogenicity: A safety data sheet for a related compound indicates that it is suspected of causing cancer[1]. The presence of the furan ring, a structural motif found in some carcinogens, warrants a cautious approach.

• Aquatic Toxicity: The aforementioned related compound is also classified as very toxic to aquatic life with long-lasting effects[1]. This necessitates stringent procedures to prevent its release into the environment.

• Skin and Eye Irritation: Structurally similar compounds, such as 5-Hydroxymethyl-2-furancarboxylic Acid, are known to cause skin and serious eye irritation. Direct contact should be strictly avoided.

• Respiratory Irritation: Inhalation of dusts or aerosols may cause respiratory tract irritation[2].

• Flammability: While not definitively established for the hydrochloride salt, the related N-hydroxyfuran-2-carboxamide is a flammable solid[3].

Hazard Class	Inferred GHS Classification	Primary Concerns
Health Hazards	Suspected Carcinogen (Category 2)	Long-term health effects from exposure.
Skin Irritant (Category 2)	Redness, inflammation, and pain upon contact.[2]
Serious Eye Irritant (Category 2A)	Redness, pain, and potential for eye damage.[2]
Respiratory Irritant	Coughing, shortness of breath.[2]
Environmental Hazards	Acutely toxic to aquatic life	Harm to aquatic organisms.[1]
Chronically toxic to aquatic life	Long-lasting adverse effects on aquatic ecosystems.[1]
Physical Hazards	Potentially a Flammable Solid	Risk of fire if handled near ignition sources.[3]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial when handling N-hydroxyfuran-2-carboximidamide hydrochloride to minimize all potential routes of exposure.

• Hand Protection: Wear chemical-resistant gloves at all times. Nitrile gloves are a common choice for laboratory settings; however, it is advisable to consult a glove compatibility chart for specific breakthrough times if available. Always inspect gloves for any signs of degradation or perforation before use.

• Eye and Face Protection: Chemical safety goggles are mandatory. For procedures with a higher risk of splashes or aerosol generation, a face shield should be worn in addition to goggles.

• Body Protection: A flame-resistant laboratory coat should be worn and kept fully fastened. Ensure that the lab coat is laundered regularly and separately from personal clothing. For tasks with a significant risk of spillage, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of solid N-hydroxyfuran-2-carboximidamide hydrochloride should be conducted within a certified chemical fume hood to prevent the inhalation of dust particles. If a fume hood is not available, a NIOSH-approved respirator with appropriate particulate filters should be used.

Safe Handling and Operational Workflow

A systematic and cautious approach to the handling of N-hydroxyfuran-2-carboximidamide hydrochloride is paramount. The following workflow is designed to minimize risk at each stage of the experimental process.

Caption: Workflow for the safe handling of N-hydroxyfuran-2-carboximidamide hydrochloride.

Step-by-Step Handling Procedures:

• Preparation and Weighing:

  • Always conduct the weighing of solid N-hydroxyfuran-2-carboximidamide hydrochloride within a chemical fume hood or a powder containment hood.

  • Use a disposable weighing boat to prevent contamination of balances.

  • Handle with care to avoid the generation of dust.

• Dissolution and Reaction Setup:

  • Perform all dissolutions and transfers of the compound within the chemical fume hood.

  • If the solvent is flammable, ensure there are no ignition sources in the vicinity.

  • Keep containers tightly sealed when not in use.

• Reaction Workup and Quenching:

  • Be mindful that reaction byproducts may also be hazardous.

  • Quench reactions cautiously, especially if there is a possibility of gas evolution.

• Decontamination and Cleanup:

  • Thoroughly decontaminate all surfaces and equipment that have come into contact with the compound. A suitable decontamination solution should be chosen based on the chemical properties of the compound and solvents used.

  • Wash hands and any exposed skin thoroughly with soap and water after handling.

Emergency Procedures: Be Prepared

In Case of Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.

• Seek immediate medical attention.

In Case of Eye Contact:

• Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Remove contact lenses if present and easy to do.

• Seek immediate medical attention.

In Case of Inhalation:

• Move the individual to fresh air at once.

• If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.

• Seek immediate medical attention.

In Case of Ingestion:

• Do NOT induce vomiting.

• If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water.

• Never give anything by mouth to an unconscious person.

• Seek immediate medical attention.

In Case of a Spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate the spill area thoroughly.

Waste Disposal Plan

All waste containing N-hydroxyfuran-2-carboximidamide hydrochloride, including contaminated consumables, absorbent materials, and reaction residues, must be treated as hazardous waste.

• Segregation: Collect all waste in clearly labeled, sealed, and chemically compatible containers. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: The waste container must be labeled with the full chemical name, "N-hydroxyfuran-2-carboximidamide hydrochloride," and appropriate hazard warnings (e.g., "Suspected Carcinogen," "Toxic to Aquatic Life").

• Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste management program. Do not dispose of this chemical down the drain or in regular trash.

By adhering to these stringent safety protocols, researchers can mitigate the potential risks associated with handling N-hydroxyfuran-2-carboximidamide hydrochloride and ensure a safe and compliant laboratory environment.

References

• Appchem. (n.d.). N-HYDROXYFURAN-2-CARBOXAMIDE | 17698-14-5. Retrieved from [Link]

• MySkinRecipes. (n.d.). N-Hydroxyfuran-2-carboxamide. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly-Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Medicom. (n.d.). Chemical Resistance Reference Chart. Retrieved from [Link]

• BINGOLD. (n.d.). Chemical resistance list - disposable gloves. Retrieved from [Link]

• SHIELD Scientific. (n.d.). Ultimate Guide to Chemical Resistant Disposable Gloves. Retrieved from [Link]

Sources

• 1. 154346-10-8|(Z)-N'-Hydroxyfuran-2-carboximidamide hydrochloride|BLDpharm [bldpharm.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. N-Hydroxyfuran-2-carboxamide | 17698-14-5 [sigmaaldrich.com]